N-Benzyl-2-bromopropanamide

• CAS: 6653-71-0

Core Science & Biosynthesis

N-Benzyl-2-bromopropanamide: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Introduction: Unveiling a Key Synthetic Intermediate

N-Benzyl-2-bromopropanamide is a versatile bifunctional molecule of significant interest in the realms of organic synthesis and medicinal chemistry. Its structure, incorporating a reactive bromine atom alpha to an amide carbonyl group and a benzyl moiety, renders it a valuable precursor for the synthesis of a variety of more complex molecules, particularly those with pharmaceutical applications. This guide provides an in-depth exploration of the synthesis, physicochemical properties, reactivity, and potential applications of N-Benzyl-2-bromopropanamide, with a special focus on its role as a key intermediate in the development of novel therapeutics. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the critical knowledge required to effectively utilize this compound in their work.

Core Synthesis: The Amidation of 2-Bromopropionyl Chloride

The most direct and widely applicable method for the synthesis of N-Benzyl-2-bromopropanamide is the nucleophilic acyl substitution reaction between 2-bromopropionyl chloride and benzylamine. This reaction, a classic example of the Schotten-Baumann reaction, is highly efficient and proceeds under relatively mild conditions.

Causality Behind Experimental Choices

The selection of reagents and conditions for this synthesis is guided by fundamental principles of organic chemistry. 2-Bromopropionyl chloride serves as an activated carboxylic acid derivative, with the chlorine atom being an excellent leaving group, thus facilitating the nucleophilic attack by the amine. Benzylamine acts as the nucleophile, with the lone pair of electrons on the nitrogen atom initiating the bond formation with the electrophilic carbonyl carbon.

An essential component of this reaction is the use of a base, typically a tertiary amine like triethylamine or an aqueous base like sodium hydroxide. The primary role of the base is to neutralize the hydrochloric acid (HCl) that is generated as a byproduct of the reaction. This is crucial for two main reasons: firstly, the accumulation of acid would protonate the unreacted benzylamine, rendering it non-nucleophilic and halting the reaction; secondly, the presence of acid can lead to undesirable side reactions. The choice of an aprotic solvent, such as dichloromethane (DCM) or diethyl ether, is predicated on its ability to dissolve the reactants and its inertness under the reaction conditions.

The reaction is typically initiated at a low temperature (e.g., 0 °C) by the slow addition of the acyl chloride to the amine solution. This is a critical control measure to manage the exothermic nature of the reaction and to minimize the formation of byproducts that can arise from localized overheating.

Experimental Protocol: A Self-Validating System

The following protocol provides a detailed, step-by-step methodology for the synthesis of N-Benzyl-2-bromopropanamide. This protocol is designed to be self-validating, with clear checkpoints for monitoring reaction progress and ensuring the purity of the final product.

Materials:

• 2-Bromopropionyl chloride

• Benzylamine

• Triethylamine or 10% aqueous sodium hydroxide

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate and hexanes for chromatography (optional)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve benzylamine (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous dichloromethane. If using an aqueous base, dissolve benzylamine in DCM and add a 10% aqueous solution of sodium hydroxide. Cool the mixture to 0 °C in an ice bath.

• Addition of Acyl Chloride: Dissolve 2-bromopropionyl chloride (1.05 equivalents) in anhydrous dichloromethane and add it to the dropping funnel. Add the 2-bromopropionyl chloride solution dropwise to the stirred amine solution over a period of 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the consumption of the starting materials.

• Workup: Upon completion of the reaction, transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl to remove unreacted benzylamine and triethylamine.

  • Wash with saturated aqueous NaHCO₃ to neutralize any remaining acid.

  • Wash with brine to remove residual water-soluble components.

• Isolation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude N-Benzyl-2-bromopropanamide can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

Caption: Experimental workflow for the synthesis of N-Benzyl-2-bromopropanamide.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical and spectroscopic properties of N-Benzyl-2-bromopropanamide is essential for its characterization, handling, and use in subsequent synthetic steps.

Property	Value	Reference
CAS Number	6653-71-0	[1]
Molecular Formula	C₁₀H₁₂BrNO	[1]
Molecular Weight	242.11 g/mol	[1]
IUPAC Name	N-benzyl-2-bromopropanamide	[2]
Appearance	Predicted to be a solid at room temperature.
XLogP3	2.2	[2]
Monoisotopic Mass	241.01023 Da	[2]

Spectroscopic Characterization: A Predictive Analysis

While a publicly available, experimentally determined spectrum for N-Benzyl-2-bromopropanamide is not readily found, its spectral characteristics can be reliably predicted based on the analysis of its structural components and data from analogous compounds.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals corresponding to the different proton environments in the molecule.

• Aromatic Protons: A multiplet in the range of δ 7.2-7.4 ppm, integrating to 5 protons, corresponding to the monosubstituted benzene ring of the benzyl group.

• Benzylic Protons: A doublet at approximately δ 4.4-4.6 ppm, integrating to 2 protons, corresponding to the -CH₂- group attached to the nitrogen. The coupling will be to the adjacent N-H proton.

• Methine Proton: A quartet at around δ 4.3-4.5 ppm, integrating to 1 proton, for the -CH(Br)- group. The splitting is due to the coupling with the three protons of the adjacent methyl group.

• Methyl Protons: A doublet at approximately δ 1.8-2.0 ppm, integrating to 3 protons, for the -CH₃ group. The splitting is due to coupling with the adjacent methine proton.

• Amide Proton: A broad singlet or triplet in the range of δ 6.5-8.5 ppm, corresponding to the N-H proton. The chemical shift of this proton can be highly variable depending on the solvent and concentration.

¹³C NMR Spectroscopy: The carbon NMR spectrum will provide information on the carbon skeleton of the molecule.

• Carbonyl Carbon: A signal in the range of δ 168-172 ppm.

• Aromatic Carbons: Multiple signals between δ 127-138 ppm.

• Benzylic Carbon: A signal around δ 44 ppm for the -CH₂- group.

• Methine Carbon: A signal for the -CH(Br)- carbon at approximately δ 45-50 ppm.

• Methyl Carbon: A signal for the -CH₃ carbon at around δ 22 ppm.

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

• N-H Stretch: A sharp to moderately broad absorption band around 3300 cm⁻¹.

• C-H Stretch (Aromatic and Aliphatic): Multiple bands in the region of 2850-3100 cm⁻¹.

• C=O Stretch (Amide I): A strong, sharp absorption band around 1650 cm⁻¹.

• N-H Bend (Amide II): A band in the region of 1550 cm⁻¹.

• C-Br Stretch: An absorption in the fingerprint region, typically around 550-650 cm⁻¹.

Reactivity and Synthetic Applications in Drug Development

The synthetic utility of N-Benzyl-2-bromopropanamide stems from the presence of the reactive carbon-bromine bond. The bromine atom is a good leaving group, making the alpha-carbon susceptible to nucleophilic substitution reactions. This allows for the introduction of a wide range of functional groups at this position.

A Key Precursor for Anticonvulsant Agents

A significant application of N-Benzyl-2-bromopropanamide is as a key intermediate in the synthesis of anticonvulsant drugs. A number of N-benzyl-2-acetamidopropionamide derivatives have shown potent anticonvulsant activities.[1][3] For instance, the clinically used antiepileptic drug Lacosamide, (R)-N-benzyl-2-acetamido-3-methoxypropionamide, shares a similar structural backbone.[4][5]

The synthesis of these bioactive molecules often involves the displacement of the bromine atom in N-Benzyl-2-bromopropanamide by a nucleophile. For example, reaction with an amine would lead to the corresponding N-benzyl-2-aminopropanamide, a crucial building block for more complex drug candidates.

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physicochemical characteristics of N-Benzyl-2-bromopropanamide

An In-depth Technical Guide to the Physicochemical Characteristics of N-Benzyl-2-bromopropanamide

Foreword: Understanding the Molecule

N-Benzyl-2-bromopropanamide is a halogenated amide of significant interest in synthetic organic chemistry. Its structure, featuring a reactive bromine atom alpha to a carbonyl group and a stable benzylamide moiety, makes it a versatile intermediate for the synthesis of more complex molecules, particularly those with pharmaceutical potential. Derivatives of similar scaffolds have been investigated for activities including anticonvulsant properties, highlighting the importance of this chemical class.[1] This guide provides a comprehensive overview of its core physicochemical properties, a robust protocol for its synthesis and characterization, and the scientific rationale behind these methodologies, designed for researchers and drug development professionals.

Core Molecular and Physicochemical Identity

The foundational step in characterizing any chemical entity is to establish its fundamental properties. These identifiers and computed values provide a baseline for experimental design and interpretation.

Molecular Structure

The structure of N-Benzyl-2-bromopropanamide is key to its reactivity and physical properties. The electrophilic carbon bearing the bromine is susceptible to nucleophilic attack, while the amide bond provides structural rigidity.

Caption: Experimental workflow for the synthesis of N-Benzyl-2-bromopropanamide.

Step-by-Step Methodology

Materials:

• Benzylamine

• 2-Bromopropionyl chloride [2]* Dichloromethane (DCM), anhydrous

• Triethylamine (TEA) or Pyridine

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethanol or Ethyl Acetate/Hexanes for recrystallization

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve benzylamine (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane. Cool the flask to 0°C in an ice bath.

  • Causality Insight: Triethylamine acts as a non-nucleophilic base to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction. [3]This prevents the protonation of the benzylamine starting material, which would render it non-nucleophilic and halt the reaction.

• Reagent Addition: Dissolve 2-bromopropionyl chloride (1.05 equivalents) in a separate portion of anhydrous DCM and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred benzylamine solution over 30 minutes, maintaining the temperature at 0°C.

  • Causality Insight: Slow, cooled addition is critical to control the exothermic reaction and minimize the formation of potential byproducts.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for 2-4 hours. Monitor the reaction's completion by Thin Layer Chromatography (TLC).

• Aqueous Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and finally, brine.

  • Causality Insight: The HCl wash removes unreacted benzylamine and the triethylamine base. The NaHCO₃ wash removes any remaining acidic impurities. The brine wash helps to remove residual water from the organic layer.

• Isolation: Dry the separated organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to obtain pure N-Benzyl-2-bromopropanamide as a white solid.

Structural and Physicochemical Characterization

Confirmation of the product's identity and purity is achieved through a combination of spectroscopic and physical methods.

Spectroscopic Analysis

While specific spectra are proprietary or must be generated experimentally, the expected spectral characteristics provide a reliable fingerprint for the molecule.

Technique	Expected Characteristics
¹H NMR	~1.8 ppm (doublet, 3H): -CH₃ protons, split by the alpha-proton. ~4.4 ppm (quartet, 1H): -CH (Br) proton, split by the methyl protons. ~4.5 ppm (doublet, 2H): Benzylic -CH₂ - protons, split by the amide N-H. ~6.5-7.0 ppm (broad singlet, 1H): Amide N-H proton. ~7.2-7.4 ppm (multiplet, 5H): Aromatic protons of the benzyl group. [4]
¹³C NMR	Signals corresponding to the methyl carbon, the alpha-carbon (~45-55 ppm), the benzylic carbon (~44 ppm), the aromatic carbons (~127-138 ppm), and the carbonyl carbon (~168-172 ppm). [5]
IR Spectroscopy	~3300 cm⁻¹: N-H stretching vibration. ~1650 cm⁻¹: Amide I band (C=O stretching). ~1550 cm⁻¹: Amide II band (N-H bending). ~3030, 1600, 1495 cm⁻¹: Aromatic C-H and C=C stretching. [6]
Mass Spectrometry	A characteristic isotopic pattern for the molecular ion [M]⁺ due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). High-resolution mass spectrometry (HRMS) should confirm the molecular formula C₁₀H₁₂BrNO. [6]

Solubility Profile

The molecule's structure, with a nonpolar benzyl group and a polar amide function, suggests limited aqueous solubility but good solubility in common organic solvents. [7]A definitive profile must be determined experimentally.

Protocol: Shake-Flask Method for Solubility Determination [8]

• Preparation: Add an excess amount of N-Benzyl-2-bromopropanamide to vials containing known volumes of various solvents (e.g., water, ethanol, acetone, DMSO). The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Seal the vials and place them in an orbital shaker at a constant temperature (e.g., 25°C) for 24-48 hours to allow the system to reach equilibrium.

• Sampling & Analysis: After equilibration, centrifuge the samples to pellet the excess solid. Carefully withdraw a known volume of the supernatant, dilute it with a suitable mobile phase, and analyze the concentration using a calibrated HPLC-UV method.

• Calculation: The solubility is calculated from the measured concentration in the saturated solution.

Caption: Workflow for solubility determination via the shake-flask method.

Hypothetical Solubility Data:

Solvent	Predicted Solubility	Rationale
Water	Low	The nonpolar benzyl group dominates, leading to hydrophobic character. [8]
Ethanol	Soluble	"Like dissolves like"; the molecule has both polar and nonpolar characteristics compatible with ethanol. [7]
Acetone	Soluble	A polar aprotic solvent capable of dissolving the compound. [7]
DMSO	Very Soluble	A powerful polar aprotic solvent capable of disrupting intermolecular forces. [7]

Melting Point

The melting point is a crucial indicator of purity. A sharp melting range suggests a highly pure compound. This can be determined using a standard capillary melting point apparatus.

Safety and Handling

N-Benzyl-2-bromopropanamide is a hazardous chemical that requires careful handling.

• Hazards: Causes severe skin burns and eye damage. May be harmful if swallowed or inhaled. [9][10]* Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Do not breathe dust or vapors. Avoid contact with skin, eyes, and clothing. [9][11]* Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and chemical safety goggles or a face shield. [11][12]* Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store in a corrosives area. Incompatible with bases, strong oxidizing agents, alcohols, and amines. [9][10]

Conclusion

N-Benzyl-2-bromopropanamide is a valuable synthetic intermediate whose physicochemical properties are dictated by its distinct structural motifs. Its synthesis is straightforward via standard amidation, and its characterization relies on a suite of common analytical techniques. A thorough understanding of its properties, particularly its reactivity, solubility, and handling requirements, is essential for its effective and safe use in research and development. The protocols and insights provided in this guide serve as a foundational resource for scientists working with this compound.

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N-Benzyl-2-bromopropanamide CAS number and identification

An In-depth Technical Guide to the Identification and Characterization of N-Benzyl-2-bromopropanamide

Abstract

N-Benzyl-2-bromopropanamide is a valuable chemical intermediate in organic synthesis, particularly in the development of pharmaceutical compounds and other complex molecules. Its precise identification and characterization are paramount to ensure the integrity and success of subsequent research and development activities. This guide provides a comprehensive technical overview of N-Benzyl-2-bromopropanamide, detailing its chemical identity, a robust synthetic protocol, and a multi-faceted analytical approach for its unambiguous structural confirmation. The methodologies outlined herein are designed for researchers, scientists, and drug development professionals, emphasizing the causality behind experimental choices to ensure reproducibility and reliability.

Chemical Identity and Physicochemical Properties

The foundational step in working with any chemical compound is to establish its core identity. N-Benzyl-2-bromopropanamide is an amide derivative characterized by a benzyl group attached to the nitrogen and a bromine atom at the alpha-position relative to the carbonyl group.

Identifier	Value	Source
CAS Number	6653-71-0	[1][2][3]
IUPAC Name	N-benzyl-2-bromopropanamide	[2]
Synonyms	2-Bromo-N-benzylpropanamide, (+-)-2-Bromo-N-(phenylmethyl)propanamide	[2][3]
Molecular Formula	C₁₀H₁₂BrNO	[2][3]
Molecular Weight	242.11 g/mol	[2]
Canonical SMILES	CC(C(=O)NCC1=CC=CC=C1)Br	[2]
InChIKey	TVHQJFAUJYBAAE-UHFFFAOYSA-N	[2]

Synthesis of N-Benzyl-2-bromopropanamide via Schotten-Baumann Reaction

The most direct and common method for synthesizing N-Benzyl-2-bromopropanamide is the acylation of benzylamine with 2-bromopropionyl chloride. This reaction, a variant of the Schotten-Baumann reaction, is highly efficient for forming the amide bond.[4]

Causality of Experimental Design: The reaction is performed in a biphasic system or in the presence of a base (like triethylamine or aqueous NaOH). This is critical for two reasons: firstly, to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction, which would otherwise protonate the benzylamine, rendering it non-nucleophilic and halting the reaction.[5] Secondly, the base drives the reaction to completion by removing a product from the equilibrium. The slow, dropwise addition of the highly reactive 2-bromopropionyl chloride to the benzylamine solution at a controlled, low temperature (e.g., using an ice bath) is essential to manage the exothermic nature of the reaction and prevent the formation of undesired byproducts.[5]

Detailed Experimental Protocol: Synthesis

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve benzylamine (1.0 equivalent) and a suitable base such as triethylamine (1.2 equivalents) in a dry, aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF). Cool the mixture to 0 °C in an ice bath.

• Acylation: Dissolve 2-bromopropionyl chloride (1.1 equivalents) in the same dry solvent.[6][7] Add this solution dropwise to the cooled benzylamine mixture over 30-60 minutes with vigorous stirring.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with a dilute acid solution (e.g., 1M HCl) to remove excess amine, followed by a saturated sodium bicarbonate solution to remove any remaining acid, and finally with brine.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude product can be purified by recrystallization (e.g., from an ethanol/water or ethyl acetate/hexanes mixture) or by column chromatography on silica gel to yield pure N-Benzyl-2-bromopropanamide as a solid.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of N-Benzyl-2-bromopropanamide.

Analytical Identification and Structural Confirmation

A combination of spectroscopic techniques is required for the unambiguous confirmation of the synthesized molecule's structure.[8][9] Each method provides a unique piece of the structural puzzle.

Analytical Workflow Diagram

Caption: Logical workflow for the structural confirmation of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity and chemical environment of atoms in a molecule.[10]

¹H NMR Spectroscopy Protocol:

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.[9]

• Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. A standard one-pulse experiment is typically sufficient.

• Analysis: Process the data (Fourier transform, phase correction, and baseline correction) and integrate the signals.

Expected ¹H NMR Data (in CDCl₃):

• ~1.8-2.0 ppm (doublet, 3H): The methyl (-CH₃) protons, split by the adjacent methine proton.

• ~4.4-4.6 ppm (quartet, 1H): The methine (-CHBr) proton, split by the adjacent methyl protons.

• ~4.5-4.7 ppm (doublet, 2H): The benzylic methylene (-CH₂-) protons, split by the adjacent amide N-H proton.

• ~6.5-7.0 ppm (broad singlet/triplet, 1H): The amide (-NH-) proton.

• ~7.2-7.4 ppm (multiplet, 5H): The aromatic protons of the benzyl group.[11]

¹³C NMR Spectroscopy Protocol: The same sample can be used. A standard proton-decoupled pulse sequence is used to acquire the spectrum, which provides a single peak for each unique carbon atom.

Expected ¹³C NMR Data (in CDCl₃):

• ~22-25 ppm: Methyl carbon (-CH₃).

• ~44-46 ppm: Benzylic methylene carbon (-CH₂-).

• ~48-52 ppm: Methine carbon (-CHBr).

• ~127-129 ppm: Aromatic carbons of the phenyl ring.[11]

• ~137-138 ppm: Quaternary aromatic carbon (C1 of the phenyl ring).

• ~168-172 ppm: Carbonyl carbon (C=O) of the amide.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

IR Spectroscopy Protocol:

• Sample Preparation: The spectrum can be acquired using an Attenuated Total Reflectance (ATR) accessory by placing a small amount of the solid sample directly on the crystal. Alternatively, a KBr pellet can be prepared.

• Acquisition: Record the spectrum, typically over a range of 4000-400 cm⁻¹.[9]

Expected IR Absorption Bands:

• ~3300 cm⁻¹ (sharp, medium): N-H stretch of the secondary amide.

• ~3030 cm⁻¹ (weak): Aromatic C-H stretch.

• ~2950-2850 cm⁻¹ (weak): Aliphatic C-H stretch.

• ~1650-1680 cm⁻¹ (strong, sharp): C=O stretch (Amide I band), a key characteristic peak.

• ~1550 cm⁻¹ (medium): N-H bend (Amide II band).

• ~1495, 1450 cm⁻¹ (medium): Aromatic C=C ring stretches.

• ~600-700 cm⁻¹ (medium): C-Br stretch.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of the compound. Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for this analysis.[12]

Mass Spectrometry Protocol:

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent like methanol or ethyl acetate.

• Analysis: Inject the sample into the GC-MS system. The compound will be ionized (e.g., by electron impact, EI), and the mass-to-charge ratio (m/z) of the resulting ions will be analyzed.

Expected Mass Spectrum Data (EI):

• Molecular Ion (M⁺): A distinct pair of peaks will be observed for the molecular ion due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br are ~50.7% and ~49.3%, respectively). Expect to see peaks at m/z ≈ 241 and m/z ≈ 243 in roughly a 1:1 ratio.

• Major Fragmentation Peaks: Common fragmentation patterns would include the loss of Br (M-79/81), and cleavage of the amide bond, leading to fragments such as the benzyl cation (C₇H₇⁺, m/z = 91) or the tropylium ion, which is often a very strong signal.

Safety and Handling

N-Benzyl-2-bromopropanamide and its synthetic precursors require careful handling in a well-ventilated area, preferably a fume hood.[13]

• Hazards: While specific data for the final product may be limited, the starting material, 2-bromopropionyl chloride, is corrosive and flammable. Amides and halogenated organic compounds should be treated as potential irritants.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).[14][15]

• Storage: Store the compound in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents, bases, and alcohols.[13]

Conclusion

The identity of N-Benzyl-2-bromopropanamide (CAS: 6653-71-0) is definitively established through a systematic analytical workflow. Synthesis via the Schotten-Baumann reaction provides a reliable route to the material. Subsequent structural confirmation relies on the combined interpretation of NMR data to establish atomic connectivity, IR spectroscopy to confirm functional groups, and mass spectrometry to verify molecular weight and the presence of bromine. This comprehensive approach ensures the quality and identity of the compound for its use in further scientific applications.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 145880, N-Benzyl-2-bromopropanamide. [Link]

• Google Patents. CN103512996B - Analysis method for amide compounds.

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• Amrita Vishwa Vidyapeetham. Synthesis and analysis of amides. [Link]

• Google Patents.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 236377, n-Benzyl-3-bromopropanamide. [Link]

• DergiPark. Preparation, Characterization and Evaluation of Some New Amides as Antimicrobial Agents. [Link]

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• PubMed. Synthesis and anticonvulsant activities of N-Benzyl-2-acetamidopropionamide derivatives. [Link]

• National Center for Biotechnology Information. Analysis of amide compounds in different parts of Piper ovatum Vahl by high-performance liquid chromatographic. [Link]

• ResearchGate. (PDF) Analysis of amide compounds in different parts of Piper ovatum Vahl by high-performance liquid chromatographic. [Link]

• ResearchGate. Scheme 1. Reactions of 2-bromo(N-benzyl)benzamide and 2-chloro(N-phenyl.... [Link]

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Spectroscopic Blueprint of N-Benzyl-2-bromopropanamide: An In-Depth Technical Guide

Introduction

N-Benzyl-2-bromopropanamide, a member of the α-halo amide class of compounds, represents a key structural motif in organic synthesis and medicinal chemistry. Its utility as a precursor for various nitrogen-containing molecules necessitates a thorough understanding of its structural and electronic properties. This technical guide provides a comprehensive analysis of N-Benzyl-2-bromopropanamide using a suite of spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). For researchers, scientists, and professionals in drug development, a precise interpretation of these spectral data is paramount for confirming molecular identity, assessing purity, and predicting reactivity. This document serves as a field-proven guide, blending foundational principles with practical, in-depth analysis of the spectroscopic signature of this important molecule.

Molecular Structure and Spectroscopic Correlation

The unique arrangement of a chiral center, an amide linkage, a bromine substituent, and an aromatic ring in N-Benzyl-2-bromopropanamide gives rise to a distinct and interpretable spectroscopic fingerprint. Understanding the interplay between these functional groups is crucial for a complete analysis.

graph "molecular_structure" { layout=neato; node [shape=plaintext, fontcolor="#202124"]; edge [color="#5F6368"];

// Atom nodes C1 [label="C", pos="0,0!"]; C2 [label="C", pos="1.5,0.5!"]; C3 [label="C", pos="2.5,-0.5!"]; H1 [label="H3", pos="0,-1!"]; Br [label="Br", pos="1.8,1.8!"]; H2 [label="H", pos="1.2,-0.2!"]; O1 [label="O", pos="3.5,0!"]; N1 [label="N", pos="2.8,-1.5!"]; H3 [label="H", pos="2.2,-2!"]; C4 [label="C", pos="3.8,-2.2!"]; H4 [label="H2", pos="3.5,-3!"]; C5 [label="C", pos="5,-2!"]; C6 [label="C", pos="5.5,-1!"]; C7 [label="C", pos="6.5,-1!"]; C8 [label="C", pos="7,-2!"]; C9 [label="C", pos="6.5,-3!"]; C10 [label="C", pos="5.5,-3!"];

// Bonds C1 -- H1; C1 -- C2; C2 -- Br; C2 -- H2; C2 -- C3; C3 -- O1 [style=double]; C3 -- N1; N1 -- H3; N1 -- C4; C4 -- H4; C4 -- C5; C5 -- C6 -- C7 -- C8 -- C9 -- C10 -- C5; }

Caption: Chemical structure of N-Benzyl-2-bromopropanamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Proton and Carbon Skeleton

NMR spectroscopy provides the most detailed insight into the molecular framework of N-Benzyl-2-bromopropanamide by mapping the chemical environments of its hydrogen (¹H) and carbon (¹³C) nuclei. The choice of a deuterated solvent is critical to avoid interference from solvent protons; deuterated chloroform (CDCl₃) is a common choice for similar compounds due to its excellent solubilizing properties for a wide range of organic molecules and its relatively simple residual solvent signal.[1]

¹H NMR Spectroscopy Analysis

The proton NMR spectrum of N-Benzyl-2-bromopropanamide is predicted to exhibit distinct signals corresponding to the different types of protons in the molecule. The chemical shift (δ), multiplicity (splitting pattern), and integration (proton count) of each signal provide a wealth of structural information.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Integration
-CH₃ (Methyl)	1.8 - 2.0	Doublet (d)	3H
-CHBr (Methine)	4.4 - 4.6	Quartet (q)	1H
-NH (Amide)	6.5 - 7.5	Broad Singlet (br s)	1H
-CH₂- (Benzylic)	4.4 - 4.6	Doublet (d)	2H
Ar-H (Aromatic)	7.2 - 7.4	Multiplet (m)	5H

Causality Behind Expected Signals:

• Aromatic Protons (Ar-H): The five protons on the phenyl ring will typically appear as a complex multiplet in the downfield region (7.2-7.4 ppm) due to the deshielding effect of the aromatic ring current.

• Amide Proton (-NH): The amide proton signal is often broad due to quadrupole broadening from the adjacent nitrogen atom and can exhibit variable chemical shifts depending on concentration and solvent due to hydrogen bonding. Its exchange with deuterium in D₂O can be used as a confirmatory test.

• Benzylic Protons (-CH₂-): These protons are adjacent to both the aromatic ring and the amide nitrogen, placing them in a deshielded environment. They are expected to appear as a doublet due to coupling with the amide proton.

• Methine Proton (-CHBr): The proton on the carbon bearing the bromine atom is significantly deshielded by the electronegative halogen, causing its signal to appear downfield. It will be split into a quartet by the three adjacent methyl protons.

• Methyl Protons (-CH₃): The methyl protons are in a relatively shielded environment and will appear as a doublet due to coupling with the single methine proton.

¹³C NMR Spectroscopy Analysis

The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments in the molecule.

Carbon Assignment	Expected Chemical Shift (δ, ppm)
-CH₃ (Methyl)	20 - 25
-CHBr (Methine)	45 - 55
-CH₂- (Benzylic)	40 - 45
Ar-C (Aromatic)	125 - 140
C=O (Carbonyl)	168 - 172

Expert Insights on Carbon Chemical Shifts:

• Carbonyl Carbon (C=O): The amide carbonyl carbon is significantly deshielded and will appear at the lowest field, typically in the 168-172 ppm range.

• Aromatic Carbons (Ar-C): The carbons of the phenyl ring will resonate in the 125-140 ppm region. The carbon attached to the benzyl group (ipso-carbon) will have a distinct chemical shift from the ortho, meta, and para carbons.

• Alpha-Carbon (-CHBr): The carbon directly attached to the electronegative bromine atom will be deshielded and appear in the 45-55 ppm range.

• Benzylic Carbon (-CH₂-): This carbon, situated between the nitrogen and the phenyl ring, will resonate in the 40-45 ppm region.

• Methyl Carbon (-CH₃): The methyl carbon is the most shielded and will appear at the highest field (upfield), typically between 20 and 25 ppm.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of N-Benzyl-2-bromopropanamide in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a standard 5 mm NMR tube.

• Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Use tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• ¹³C NMR Acquisition: Obtain a proton-decoupled spectrum to simplify the carbon signals to singlets. A greater number of scans will be necessary compared to the ¹H spectrum due to the lower natural abundance of the ¹³C isotope.

graph "NMR_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [color="#34A853"];

subgraph "cluster_prep" { label="Sample Preparation"; style=filled; color="#F1F3F4"; node [fillcolor="#FBBC05", fontcolor="#202124"]; Dissolve [label="Dissolve Sample\nin CDCl3"]; Transfer [label="Transfer to\nNMR Tube"]; Dissolve -> Transfer; }

subgraph "cluster_acq" { label="Data Acquisition"; style=filled; color="#F1F3F4"; node [fillcolor="#34A853", fontcolor="#FFFFFF"]; Insert [label="Insert into\nSpectrometer"]; Acquire_H1 [label="Acquire ¹H Spectrum"]; Acquire_C13 [label="Acquire ¹³C Spectrum"]; Insert -> Acquire_H1; Insert -> Acquire_C13; }

subgraph "cluster_proc" { label="Data Processing & Analysis"; style=filled; color="#F1F3F4"; node [fillcolor="#EA4335", fontcolor="#FFFFFF"]; Process [label="Process Spectra\n(FT, Phasing, Baseline)"]; Analyze [label="Analyze & Interpret\nChemical Shifts, Splitting,\nIntegration"]; Process -> Analyze; }

Transfer -> Insert; Acquire_H1 -> Process; Acquire_C13 -> Process; }

Caption: Workflow for NMR Spectroscopic Analysis.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a powerful tool for the rapid identification of functional groups within a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrational modes of chemical bonds.

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
N-H Stretch (Amide)	3350 - 3250	Medium-Strong
C-H Stretch (Aromatic)	3100 - 3000	Medium
C-H Stretch (Aliphatic)	3000 - 2850	Medium
C=O Stretch (Amide I Band)	1680 - 1630	Strong
N-H Bend (Amide II Band)	1570 - 1515	Medium-Strong
C=C Stretch (Aromatic)	1600 - 1450	Medium
C-Br Stretch	600 - 500	Medium-Strong

Trustworthiness of IR Assignments:

The presence of a strong absorption band around 1650 cm⁻¹ (Amide I) and another strong band around 3300 cm⁻¹ (N-H stretch) are highly characteristic of a secondary amide. The combination of these with aromatic and aliphatic C-H stretching bands provides a reliable confirmation of the major functional groups in N-Benzyl-2-bromopropanamide.

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation (KBr Pellet Method):

  • Thoroughly grind 1-2 mg of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle.

  • Place the finely ground mixture into a pellet die.

  • Apply pressure using a hydraulic press to form a transparent or translucent pellet.

• Data Acquisition:

  • Obtain a background spectrum of the empty sample compartment.

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Acquire the spectrum, typically over a range of 4000-400 cm⁻¹. The instrument's software will automatically ratio the sample spectrum against the background.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers structural clues based on its fragmentation pattern. For N-Benzyl-2-bromopropanamide (C₁₀H₁₂BrNO), the expected monoisotopic mass is approximately 241.01 g/mol (for the ⁷⁹Br isotope) and 243.01 g/mol (for the ⁸¹Br isotope), which should be observable as a characteristic M and M+2 isotopic pattern.

Expected Fragmentation Pattern (Electron Ionization - EI)

Under electron ionization, the molecule will lose an electron to form a molecular ion (M⁺˙), which then undergoes fragmentation. Common fragmentation pathways for amides include alpha-cleavage and McLafferty rearrangement. However, for N-Benzyl-2-bromopropanamide, the most likely fragmentations are:

• Loss of Bromine: Cleavage of the C-Br bond to give a fragment at [M-Br]⁺.

• Benzylic Cleavage: Cleavage of the bond between the benzylic carbon and the nitrogen, or the benzylic carbon and the phenyl ring, leading to the formation of a tropylium ion (m/z 91) or a benzyl cation (m/z 91).

• Amide Bond Cleavage: Scission of the amide C-N bond can lead to the formation of an acylium ion or a benzylamine radical cation.

graph "MS_Fragmentation" { rankdir=TB; node [shape=box, style=rounded, fontcolor="#FFFFFF"]; edge [color="#EA4335"];

M [label="N-Benzyl-2-bromopropanamide\n(M⁺˙)", fillcolor="#4285F4"];

subgraph "cluster_frags" { label="Primary Fragments"; style=filled; color="#F1F3F4"; node [fillcolor="#FBBC05", fontcolor="#202124"]; M_minus_Br [label="[M-Br]⁺"]; Tropylium [label="Tropylium Ion\n(m/z 91)"]; Acylium [label="Acylium Ion"]; }

M -> M_minus_Br [label="- Br•"]; M -> Tropylium [label="Benzylic\nCleavage"]; M -> Acylium [label="Amide\nCleavage"]; }

Caption: Predicted major fragmentation pathways in EI-MS.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Utilize electron ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Scan a suitable mass-to-charge (m/z) range to detect the molecular ion and key fragment ions.

Conclusion

The comprehensive spectroscopic analysis of N-Benzyl-2-bromopropanamide through NMR, IR, and MS provides a robust and self-validating system for its identification and characterization. The ¹H and ¹³C NMR spectra reveal the detailed carbon-hydrogen framework, while IR spectroscopy confirms the presence of key functional groups, particularly the characteristic amide bands. Mass spectrometry corroborates the molecular weight and provides insight into the molecule's stability and fragmentation patterns. This multi-faceted approach ensures a high degree of confidence in the structural assignment, which is fundamental for any further application of this compound in research and development.

References

• Kowalczyk, P., Sałat, K., Höfner, G. C., Guzior, N., et al. (2021). Novel Functionalized Amino Acids as Inhibitors of GABA Transporters with Analgesic Activity. ACS Chemical Neuroscience.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

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N-Benzyl-2-bromopropanamide literature review and background

An In-Depth Technical Guide to N-Benzyl-2-bromopropanamide: Synthesis, Applications, and Experimental Protocols

Introduction: Unveiling a Key Synthetic Building Block

N-Benzyl-2-bromopropanamide is a halogenated amide that serves as a versatile and crucial intermediate in the landscape of modern organic synthesis. While not an end-product itself, its strategic importance lies in its bifunctional nature: the reactive bromine atom at the alpha-position to the carbonyl group allows for a variety of nucleophilic substitution reactions, while the N-benzyl group provides structural bulk and influences the molecule's solubility and reactivity. This guide offers a comprehensive overview of its physicochemical properties, synthesis, mechanistic underpinnings, and applications, with a particular focus on its role in the development of pharmaceutically active compounds. For researchers and drug development professionals, understanding the nuances of this intermediate is pivotal for creating complex molecular architectures, most notably in the field of anticonvulsant therapies.

Core Physicochemical Properties

A foundational understanding of a compound's physical and chemical properties is essential for its effective use in a laboratory setting. These properties dictate choices regarding solvents, reaction conditions, and purification methods. The key identifiers and computed properties of N-Benzyl-2-bromopropanamide are summarized below.

Property	Value	Source
IUPAC Name	N-benzyl-2-bromopropanamide	[1]
CAS Number	6653-71-0	[1][2][3]
Molecular Formula	C₁₀H₁₂BrNO	[1][3]
Molecular Weight	242.11 g/mol	[1][3]
Canonical SMILES	CC(C(=O)NCC1=CC=CC=C1)Br	[1]
InChIKey	TVHQJFAUJYBAAE-UHFFFAOYSA-N	[1]
Appearance	Predicted to be a solid at room temperature.	N/A
Storage	Store in a dry, cool place (2-8°C recommended).	[2]

Synthesis and Mechanistic Insights

The most direct and common method for synthesizing N-Benzyl-2-bromopropanamide is through the nucleophilic acyl substitution reaction between an activated derivative of 2-bromopropanoic acid and benzylamine. The use of 2-bromopropionyl chloride is a classic and efficient approach.

Causality of Experimental Choices

• Acyl Chloride Activation: 2-bromopropanoic acid itself is not reactive enough to readily form an amide bond with benzylamine. It is converted to the highly electrophilic 2-bromopropionyl chloride using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride. This activation dramatically increases the reactivity of the carbonyl carbon, making it susceptible to nucleophilic attack.

• Base as a Scavenger: The reaction between the acyl chloride and benzylamine produces one equivalent of hydrochloric acid (HCl) as a byproduct. This acid will protonate the unreacted benzylamine, rendering it non-nucleophilic and halting the reaction. To prevent this, a non-nucleophilic base, such as triethylamine (TEA) or pyridine, is added to the reaction mixture. This "scavenger" base neutralizes the HCl as it is formed, allowing the amidation to proceed to completion.

• Solvent and Temperature Control: An aprotic solvent like dichloromethane (DCM) is typically used as it is inert to the reactants and readily dissolves them. The reaction is initiated at a low temperature (0 °C) to control the initial exothermic reaction rate, preventing the formation of byproducts. It is then allowed to warm to room temperature to ensure the reaction goes to completion.

Reaction Workflow Diagram

Caption: General workflow for the synthesis of N-Benzyl-2-bromopropanamide.

Applications in Medicinal Chemistry

The primary value of N-Benzyl-2-bromopropanamide lies in its utility as a precursor for more complex molecules with significant biological activity. Its structure is a key component in the synthesis of various central nervous system agents.

Precursor to Anticonvulsant Drugs

N-Benzyl-2-bromopropanamide and its derivatives are instrumental in the synthesis of anticonvulsant agents. A notable example is its structural relationship to intermediates used in the synthesis of Lacosamide, an approved medication for the treatment of epilepsy.[4][5] The core structure provided by this intermediate is further elaborated through substitution of the bromine atom and modifications to the side chain to produce the final active pharmaceutical ingredient (API).[] Studies have shown that N-benzyl-2-acetamidopropionamide derivatives, which can be synthesized from N-Benzyl-2-bromopropanamide, are potent anticonvulsants.[7] The stereochemistry at the C2 position is often crucial, with the (R)-enantiomer frequently exhibiting the desired pharmacological activity.[7][8]

Logical Pathway to Bioactive Molecules

The diagram below illustrates the logical progression from a simple intermediate like N-Benzyl-2-bromopropanamide to a class of functional, bioactive compounds. The key step is the nucleophilic substitution at the carbon bearing the bromine atom.

Caption: Role of N-Benzyl-2-bromopropanamide as a key synthetic intermediate.

Detailed Experimental Protocols

The following protocols are standard representations and should be performed with appropriate safety precautions in a fume hood.

Protocol 1: Synthesis of N-Benzyl-2-bromopropanamide

• Setup: To a dry round-bottom flask under a nitrogen atmosphere, add benzylamine (1.0 eq.) and triethylamine (1.2 eq.) to anhydrous dichloromethane (DCM). Cool the stirred solution to 0 °C using an ice bath.

• Reaction: Add a solution of 2-bromopropionyl chloride (1.05 eq.) in anhydrous DCM dropwise to the cooled amine solution over 30 minutes. Ensure the temperature remains below 5 °C.

• Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours, monitoring the reaction's progress by Thin Layer Chromatography (TLC).

• Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (to remove excess amine and triethylamine hydrochloride), saturated sodium bicarbonate solution (to remove any remaining acid), and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure product.

Protocol 2: Analytical Characterization

To ensure the identity and purity of the synthesized compound, a combination of spectroscopic methods should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to confirm the molecular structure. The ¹H NMR should show characteristic peaks for the aromatic protons of the benzyl group, the CH₂ of the benzyl group, the CH and CH₃ of the propanamide backbone, and the N-H proton of the amide.[9]

• Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the N-H stretch (around 3300 cm⁻¹) and the amide C=O carbonyl stretch (around 1650 cm⁻¹).[9]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula by providing the exact mass of the molecular ion, which should show the characteristic isotopic pattern for a bromine-containing compound.[9]

Safety and Handling

As a brominated organic compound and a potential irritant, N-Benzyl-2-bromopropanamide requires careful handling.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[10]

• Ventilation: All handling should be conducted in a well-ventilated fume hood to avoid inhalation of any dust or vapors.[10]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, alcohols, and amines, as these can lead to decomposition or unwanted reactions.[10]

• Storage: The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible substances. Refrigeration (2-8°C) is recommended for long-term stability.[2]

• Disposal: Dispose of the chemical waste in accordance with local, state, and federal regulations.

Conclusion

N-Benzyl-2-bromopropanamide stands as a testament to the importance of foundational intermediates in synthetic chemistry. Its straightforward synthesis, coupled with the strategic placement of a reactive bromine handle, makes it an invaluable building block for constructing complex molecular targets. Its demonstrated role in the synthesis of anticonvulsant agents underscores its significance in medicinal chemistry and drug development. A thorough understanding of its synthesis, reactivity, and handling is therefore essential for any scientist working in these fields.

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• Google Patents (2015). US8957252B2 - Process for preparation of lacosamide and some N-benzyl-propanamide intermediate derivatives.
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• Kumar, A., et al. (2014). Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. Journal of the Serbian Chemical Society, 79(10), 1193-1202.
• Al-Salahi, R., et al. (2013). Synthesis of 2-(N-Benzylpyrrolyl)

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Unveiling the Therapeutic Potential of N-Benzyl-2-bromopropanamide Derivatives: A Technical Guide for Drug Discovery Professionals

Foreword: The Promise of a Versatile Scaffold

In the landscape of medicinal chemistry, the N-benzylamide scaffold has consistently emerged as a privileged structure, forming the core of numerous compounds with a wide spectrum of biological activities. The introduction of a bromine atom at the α-position of the propanamide moiety, as seen in N-Benzyl-2-bromopropanamide and its derivatives, offers a unique combination of lipophilicity, steric bulk, and potential for specific molecular interactions. This technical guide synthesizes the current understanding of the potential biological activities of this class of compounds, providing researchers, scientists, and drug development professionals with a comprehensive resource to navigate their therapeutic potential. While direct biological data for the parent compound, N-Benzyl-2-bromopropanamide, is limited in publicly available literature, a thorough examination of its close structural analogs provides a strong foundation for predicting its bioactivity profile and guiding future research endeavors. This document delves into the potential anticancer, anticonvulsant, antimicrobial, and anti-inflammatory properties of N-Benzyl-2-bromopropanamide derivatives, supported by mechanistic insights, experimental protocols, and comparative data analysis.

I. Synthesis and Chemical Properties: Building the Foundation

The synthesis of N-Benzyl-2-bromopropanamide derivatives typically involves the amidation of a 2-bromopropanoyl halide with a corresponding N-substituted benzylamine. The choice of synthetic route is often dictated by the availability of starting materials and the desired substitutions on the benzyl ring.

A common and efficient method is the Schotten-Baumann reaction, which involves the acylation of a primary or secondary amine with an acyl chloride in the presence of a base.

Experimental Protocol: Synthesis of N-Benzyl-2-bromopropanamide

Objective: To synthesize N-Benzyl-2-bromopropanamide via the Schotten-Baumann reaction.

Materials:

• Benzylamine

• 2-Bromopropionyl bromide

• Dichloromethane (DCM)

• Triethylamine (TEA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• Dissolve benzylamine (1.0 equivalent) and triethylamine (1.2 equivalents) in dichloromethane in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of 2-bromopropionyl bromide (1.1 equivalents) in dichloromethane to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated sodium bicarbonate solution.

• Separate the organic layer and wash sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure N-Benzyl-2-bromopropanamide.

Causality of Experimental Choices:

• The use of triethylamine as a base is crucial to neutralize the hydrobromic acid generated during the reaction, driving the equilibrium towards product formation.

• The reaction is performed at 0°C initially to control the exothermic nature of the acylation and minimize side reactions.

• Dichloromethane is chosen as the solvent due to its inert nature and its ability to dissolve both reactants.

Caption: Dual anticancer mechanisms of N-benzylamide derivatives.

C. Quantitative Data: Cytotoxicity of N-Benzylamide Analogs

While data for the title compound is not readily available, the cytotoxicity of a closely related analog, N-Benzyl-2,2,2-trifluoroacetamide, has been evaluated against the A549 lung adenocarcinoma cell line. [1]

Compound	Cell Line	IC50 (µg/mL)

| N-Benzyl-2,2,2-trifluoroacetamide | A549 | 100 |

Data from Al-Dhabi et al. (2017). [1]

D. Experimental Protocol: MTT Assay for Cell Viability

Objective: To determine the cytotoxic effect of N-Benzyl-2-bromopropanamide derivatives on a cancer cell line. [2][3][4][5] Materials:

• Cancer cell line (e.g., A549, MCF-7)

• Complete cell culture medium

• 96-well plates

• N-Benzyl-2-bromopropanamide derivative stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Prepare serial dilutions of the test compound in complete medium.

• Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a blank (medium only).

• Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• After incubation, add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Aspirate the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

III. Potential Anticonvulsant Activity: Modulating Neuronal Excitability

N-benzylamide derivatives have shown significant promise as anticonvulsant agents. Studies on related compounds suggest that N-Benzyl-2-bromopropanamide derivatives could be effective in controlling seizures.

A. Mechanism of Action: Modulation of Glutamate Transporters

A notable derivative, (R)-N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide, has been identified as a potent and orally bioavailable positive allosteric modulator of the excitatory amino acid transporter 2 (EAAT2). [6][7]EAAT2 is a crucial glutamate transporter in the central nervous system responsible for clearing excess glutamate from the synaptic cleft. By enhancing the function of EAAT2, these compounds can reduce neuronal hyperexcitability, a key factor in the initiation and propagation of seizures.

B. Experimental Protocol: Maximal Electroshock (MES) Seizure Test

Objective: To evaluate the anticonvulsant activity of N-Benzyl-2-bromopropanamide derivatives in a model of generalized tonic-clonic seizures. [8][9][10][11] Materials:

• Mice or rats

• Corneal electrodes

• AC stimulator

• 0.5% Tetracaine hydrochloride solution

• 0.9% Saline solution

• Test compound and vehicle

Procedure:

• Administer the test compound or vehicle to the animals (e.g., intraperitoneally or orally).

• At the time of peak drug effect, apply a drop of 0.5% tetracaine hydrochloride to the corneas for local anesthesia.

• Apply a drop of 0.9% saline to the corneas to ensure good electrical contact.

• Place the corneal electrodes on the eyes of the animal.

• Deliver a supramaximal electrical stimulus (e.g., 50 mA for 0.2 seconds in mice).

• Observe the animal for the presence or absence of a tonic hindlimb extension seizure.

• An animal is considered protected if the tonic hindlimb extension is abolished.

• Calculate the percentage of protected animals at each dose and determine the median effective dose (ED50).

IV. Potential Antimicrobial Activity: Combating Pathogenic Microbes

The presence of a bromine atom in the structure of N-Benzyl-2-bromopropanamide derivatives suggests potential antimicrobial properties. Halogenated compounds are known to exhibit a range of antibacterial and antifungal activities.

A. Mechanism of Action

The antimicrobial mechanism of brominated amides is not fully elucidated but is thought to involve multiple targets. [12][13][14]The lipophilic nature of the N-benzyl group can facilitate the compound's passage through the microbial cell membrane. [15][16]Once inside, the electrophilic character of the carbon bearing the bromine atom may allow for covalent modification of essential enzymes and proteins, leading to microbial cell death.

B. Quantitative Data: Antimicrobial Activity of N-Benzylamide and Benzyl Bromide Analogs

The antimicrobial activity of N-Benzyl-2,2,2-trifluoroacetamide and other benzyl bromide derivatives has been investigated against various bacterial and fungal strains. [1][17][18]

Compound	Microorganism	MIC (µg/mL)
N-Benzyl-2,2,2-trifluoroacetamide	Aspergillus flavus	15.62
N-Benzyl-2,2,2-trifluoroacetamide	Botrytis cinerea	31.25
Benzyl bromide derivative (1a)	Staphylococcus aureus	1000
Benzyl bromide derivative (1a)	Candida albicans	250

| Benzyl bromide derivative (1c) | Streptococcus pyogenes | 500 |

Data from Al-Dhabi et al. (2017) and Al-Smadi et al. (2016). [1][17][18]

C. Experimental Protocol: Broth Microdilution for MIC Determination

Objective: To determine the minimum inhibitory concentration (MIC) of N-Benzyl-2-bromopropanamide derivatives against pathogenic bacteria and fungi. [19][20][21][22][23] Materials:

• Bacterial or fungal strains

• Mueller-Hinton broth (for bacteria) or RPMI-1640 medium (for fungi)

• 96-well microtiter plates

• Test compound stock solution (in DMSO)

• Microplate reader

Procedure:

• Prepare a twofold serial dilution of the test compound in the appropriate broth in a 96-well plate.

• Prepare a standardized inoculum of the microorganism (e.g., 0.5 McFarland standard).

• Dilute the inoculum to the desired final concentration (e.g., 5 x 10^5 CFU/mL).

• Add the inoculum to each well of the microtiter plate. Include a positive control (microorganism without compound) and a negative control (broth only).

• Incubate the plate at 37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

V. Potential Anti-inflammatory Activity: Attenuating the Inflammatory Cascade

Benzamide derivatives have been reported to possess anti-inflammatory properties. [21][24][25]This suggests that N-Benzyl-2-bromopropanamide derivatives could also modulate inflammatory responses.

A. Mechanism of Action: Inhibition of Pro-inflammatory Cytokines

Studies on N-benzyl-N-methyldecan-1-amine (BMDA), a compound with structural similarities to the N-benzyl portion of the title compounds, have shown that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β). [26]This inhibition is mediated through the blockade of the c-Jun N-terminal kinase (JNK), p38 mitogen-activated protein kinase (MAPK), and nuclear factor-kappa B (NF-κB) signaling pathways.

Caption: Inhibition of pro-inflammatory signaling by N-benzyl derivatives.

VI. Conclusion and Future Directions

The N-Benzyl-2-bromopropanamide scaffold represents a promising starting point for the development of novel therapeutics with a diverse range of biological activities. The existing data on its structural analogs strongly suggest potential for anticancer, anticonvulsant, antimicrobial, and anti-inflammatory applications. Future research should focus on the synthesis and direct biological evaluation of a library of N-Benzyl-2-bromopropanamide derivatives with various substitutions on the benzyl ring to establish clear structure-activity relationships. Elucidation of the precise molecular targets and mechanisms of action for each of these potential activities will be paramount in advancing these compounds through the drug discovery pipeline. The experimental protocols and comparative data provided in this guide offer a solid framework for initiating such investigations.

VII. References

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• Wróbel, T. M., et al. (2022). Discovery of ( R)- N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide [ ( R)-AS-1], a Novel Orally Bioavailable EAAT2 Modulator with Drug-like Properties and Potent Antiseizure Activity In Vivo. Journal of medicinal chemistry, 65(17), 11703-11725. [Link]

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• Grivas, V., et al. (2020). Enhancement of the Anti-Inflammatory Activity of NSAIDs by Their Conjugation with 3,4,5-Trimethoxybenzyl Alcohol. Molecules, 25(21), 5035. [Link]

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• Li, Y., et al. (2024). Synthesis, Characterization and Antibacterial Activity Study of Para-Substituted Derivatives of N-Benzyl-3-Methylbuten-2-Enamides. Helvetica Chimica Acta, e202300185. [Link]

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A Technical Guide to N-Benzyl-2-bromopropanamide: Sourcing, Synthesis, and Application for Research Professionals

Abstract

N-Benzyl-2-bromopropanamide is a valuable chemical intermediate, primarily utilized as a building block in the synthesis of more complex, biologically active molecules. Its structure, featuring a reactive bromine atom and a benzylamide moiety, makes it a versatile precursor in medicinal chemistry and drug discovery. Notably, it serves as a key starting material for derivatives that have shown significant potential as anticonvulsant agents.[1] This guide provides a comprehensive technical overview for researchers and drug development professionals, covering the compound's physicochemical properties, commercial availability, a detailed laboratory-scale synthesis protocol, critical safety and handling procedures, and a standard analytical workflow for structural and purity verification.

Core Physicochemical Properties

A foundational understanding of a compound's properties is critical for its effective use in a laboratory setting. N-Benzyl-2-bromopropanamide is a solid at room temperature with a molecular weight of 242.11 g/mol .[2] Key identifiers and computed properties are summarized below.

Property	Value	Source
IUPAC Name	N-benzyl-2-bromopropanamide	PubChem[2]
CAS Number	6653-71-0	PubChem[2]
Molecular Formula	C₁₀H₁₂BrNO	PubChem[2]
Molecular Weight	242.11 g/mol	PubChem[2]
Monoisotopic Mass	241.01023 Da	PubChem[2]
XLogP3	2.2	PubChem[2]
Hydrogen Bond Donor Count	1	PubChem[2]
Hydrogen Bond Acceptor Count	1	PubChem[2]

Commercial Availability & Sourcing

N-Benzyl-2-bromopropanamide is available from several commercial suppliers, typically in research and development quantities. When sourcing this chemical, it is imperative to request a Certificate of Analysis (CoA) to verify purity and identity.

Supplier	CAS Number	Notes
BLD Pharm	6653-71-0	Offers various research quantities.[3]
ChemicalBook	6653-71-0	Lists multiple suppliers and package sizes.[4]
ChemWhat	6653-71-0	Provides product information and supplier links.[5]
Matrix Scientific	100129-07-5	Lists the related N-methylated analog.[6]
CP Lab Safety	Not specified	Sells the related N-Benzyl-2-bromo-2-methylpropanamide.[7]

Procurement Workflow

The process of acquiring N-Benzyl-2-bromopropanamide for research follows a standard procurement logic, emphasizing verification at each stage.

Caption: A typical procurement workflow for acquiring research-grade chemicals.

Synthesis Protocol

For applications requiring larger quantities or specific analogs, in-house synthesis may be necessary. The most direct and reliable method for preparing N-Benzyl-2-bromopropanamide is the nucleophilic acyl substitution of 2-bromopropionyl chloride with benzylamine. The base, typically triethylamine, is crucial as it neutralizes the HCl byproduct, preventing the protonation of the benzylamine nucleophile.

Detailed Experimental Protocol

Materials:

• 2-bromopropionyl chloride

• Benzylamine

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve benzylamine (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous DCM. Cool the flask to 0 °C using an ice bath.

• Addition: Add a solution of 2-bromopropionyl chloride (1.05 equivalents) in anhydrous DCM dropwise to the stirred benzylamine solution over 30 minutes. The slow addition is critical to control the exothermic reaction.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours.

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) until the starting material (benzylamine) is consumed.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and finally with brine.

• Isolation: Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to yield the pure N-Benzyl-2-bromopropanamide.

Synthesis Workflow Diagram

Caption: The experimental workflow for the synthesis of N-Benzyl-2-bromopropanamide.

Applications in Drug Discovery & Development

The primary value of N-Benzyl-2-bromopropanamide lies in its role as a versatile synthetic intermediate. Its utility is particularly pronounced in the field of neuroscience.

• Precursor for Anticonvulsants: Research has shown that N-benzyl-2-acetamidopropionamide derivatives are potent anticonvulsants.[1] N-Benzyl-2-bromopropanamide is an ideal precursor for these compounds, where the bromine atom can be readily displaced by various nucleophiles to generate a library of candidate molecules for structure-activity relationship (SAR) studies. A notable study demonstrated that the (R)-stereoisomer of a related methoxy-substituted derivative possessed significantly higher anticonvulsant activity than the (S)-stereoisomer, highlighting the stereochemical importance in this class of compounds.[1]

• Intermediate for Lacosamide Analogs: The related compound, N-benzyl-2-bromo-3-methoxypropionamide, is an intermediate in the synthesis of lacosamide, an approved medication for treating epilepsy.[8] This positions N-Benzyl-2-bromopropanamide as a valuable starting point for the development of novel lacosamide analogs.

Safety, Handling, and Storage

Proper handling of N-Benzyl-2-bromopropanamide is essential to ensure laboratory safety. The compound is classified as a corrosive material.[9]

• Hazards: Causes skin and eye irritation. May be harmful if inhaled or swallowed, potentially causing irritation to the respiratory and gastrointestinal tracts.[10]

• Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or chemical safety goggles, gloves, and a lab coat to prevent skin and eye contact.[9]

• Handling: Use only in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[9][10] Avoid breathing dust.[9]

• First Aid:

  • Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[9]

  • Skin: Wash off immediately with soap and plenty of water while removing all contaminated clothing. Seek immediate medical attention.[9]

  • Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[9]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician immediately.[9]

• Storage: Keep the container tightly closed in a dry, well-ventilated place. It is recommended to keep the material refrigerated and stored in a corrosives area.[9]

• Incompatible Materials: Avoid contact with bases, strong oxidizing agents, alcohols, amines, and metals.[9]

Analytical Characterization Workflow

After synthesis and purification, the identity and purity of N-Benzyl-2-bromopropanamide must be confirmed. A standard analytical workflow involves a combination of spectroscopic and chromatographic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure by showing the chemical shifts, integrations, and coupling patterns of the protons and carbons, which should match the expected structure.

• Mass Spectrometry (MS): Provides the molecular weight of the compound and its fragmentation pattern, confirming the molecular formula.

• Infrared (IR) Spectroscopy: Used to identify the presence of key functional groups, such as the N-H and C=O stretches of the amide group.

• High-Performance Liquid Chromatography (HPLC): Determines the purity of the compound by separating it from any remaining starting materials or byproducts.

Analytical Workflow Diagram

Caption: A standard workflow for the analytical verification of a synthesized compound.

Conclusion

N-Benzyl-2-bromopropanamide is a strategically important intermediate for researchers engaged in organic synthesis and drug discovery, particularly in the development of novel central nervous system agents. While commercially available from several suppliers for R&D purposes, its straightforward synthesis allows for broader accessibility and modification. Adherence to rigorous safety protocols and comprehensive analytical characterization are paramount to its successful and safe application in the laboratory. This guide serves as a foundational resource to empower scientists in leveraging this versatile compound for their research objectives.

References

• Fisher Scientific. (2025, December 19). Safety Data Sheet.

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• BLD Pharm. (n.d.). N-Benzyl-2-bromo-N-ethylpropanamide.
• BLD Pharm. (n.d.). N-Benzyl-2-bromopropanamide.
• ChemicalBook. (n.d.). N-benzyl-2-bromo-propanamide.
• ChemWhat. (n.d.). N-benzyl-2-bromo-propanamide CAS#: 6653-71-0.
• Fisher Scientific. (2025, December 18). Safety Data Sheet - Benzyl bromide.
• Google Patents. (n.d.). US11136287B2 - Method for producing n-benzyl-2-bromo-3-methoxypropionamide and intermediates thereof.
• Sigma-Aldrich. (2024, September 6). Safety Data Sheet.
• Matrix Scientific. (n.d.). N-Benzyl-2-bromo-N-methylpropanamide.
• CP Lab Safety. (n.d.). N-Benzyl-2-bromo-2-methylpropanamide, min 95%, 1 gram.

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Protocols & Analytical Methods

using N-Benzyl-2-bromopropanamide in organic synthesis

An In-Depth Guide to the Application of N-Benzyl-2-bromopropanamide in Organic Synthesis

Authored by a Senior Application Scientist

N-Benzyl-2-bromopropanamide is a versatile bifunctional molecule that serves as a cornerstone reagent in modern organic synthesis. Its structure, featuring a reactive α-bromo substituent and a stable N-benzyl amide group, makes it an invaluable building block for a wide array of molecular architectures. This guide provides an in-depth exploration of its synthesis, mechanistic underpinnings, and key applications, complete with detailed protocols for researchers in synthetic chemistry and drug development.

The core utility of N-Benzyl-2-bromopropanamide stems from the electrophilic nature of the carbon atom bearing the bromine. This site is highly susceptible to nucleophilic attack, making the compound an excellent alkylating agent.[1] The adjacent amide functionality modulates this reactivity and provides a handle for further transformations or serves as a critical pharmacophore in the final target molecule. Its application is particularly prominent in the synthesis of neurologically active compounds and complex heterocyclic systems.

Compound Property	Value
IUPAC Name	N-benzyl-2-bromopropanamide[2]
Molecular Formula	C₁₀H₁₂BrNO[2]
Molecular Weight	242.11 g/mol [2]
CAS Number	6653-71-0[2]
Appearance	Typically a white to off-white solid

Synthesis of N-Benzyl-2-bromopropanamide: A Foundational Protocol

The most direct and common synthesis of N-Benzyl-2-bromopropanamide involves the acylation of benzylamine with a 2-bromopropanoyl halide. This reaction is robust and proceeds under mild conditions, making it highly suitable for laboratory-scale preparations. The causality behind this choice is the high reactivity of the acyl halide, which readily reacts with the nucleophilic benzylamine. An organic base is typically added to scavenge the hydrogen bromide byproduct, driving the reaction to completion.

Caption: Workflow for the synthesis of N-Benzyl-2-bromopropanamide.

Detailed Synthesis Protocol

Objective: To synthesize N-Benzyl-2-bromopropanamide from benzylamine and 2-bromopropionyl bromide.

Materials:

• Benzylamine (1.0 eq)

• 2-Bromopropionyl bromide (1.05 eq)

• Triethylamine (1.1 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a round-bottom flask under an inert atmosphere (nitrogen or argon), add benzylamine and anhydrous DCM. Cool the solution to 0°C using an ice bath.

• Base Addition: Add triethylamine to the stirred solution.

• Acylation: Add 2-bromopropionyl bromide dropwise to the cooled solution over 15-20 minutes. A precipitate (triethylammonium bromide) will form.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours. Monitor the reaction's completion using Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction & Washing: Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel to yield the pure product.

Core Application: A Versatile Alkylating Agent

The primary utility of N-Benzyl-2-bromopropanamide lies in its function as an α-amido alkylating agent. The bromine atom is an excellent leaving group, and the adjacent electron-withdrawing amide group activates the α-carbon towards nucleophilic substitution (SN2) reactions. This allows for the facile introduction of the N-benzylpropanamide moiety onto a variety of nucleophiles.

Caption: General mechanism of N-Benzyl-2-bromopropanamide as an alkylating agent.

This reactivity is fundamental to its use in medicinal chemistry. For example, it is a key precursor in the synthesis of anticonvulsant drugs, where the core structure is assembled via nucleophilic displacement of the bromide.[3]

Application Protocol: Synthesis of N-Benzyl-2-azidopropanamide

The conversion of α-bromo amides to their corresponding azides is a critical transformation. Organic azides are stable, high-energy functional groups that serve as precursors to amines via reduction or participate in cycloaddition reactions, most notably the copper-catalyzed azide-alkyne cycloaddition ("click chemistry"). The reaction of N-Benzyl-2-bromopropanamide with sodium azide is a classic, efficient SN2 displacement.

This transformation is a key step in the synthesis of the anticonvulsant drug Lacosamide.[4]

Parameter	Condition	Rationale
Nucleophile	Sodium Azide (NaN₃)	Potent and readily available source of the azide nucleophile.
Solvent	Dimethylformamide (DMF)	A polar aprotic solvent that effectively solvates the sodium cation, leaving a "naked" and highly reactive azide anion, which accelerates the SN2 reaction.[4]
Temperature	50 - 70°C	Provides sufficient thermal energy to overcome the activation barrier without promoting significant side reactions or decomposition.[4]
Reaction Time	3 - 6 hours	Typically sufficient for complete conversion, which should be monitored by TLC.[4]

Detailed Azidation Protocol

Objective: To synthesize (R)-N-benzyl-2-azidopropanamide from (S)-N-benzyl-2-bromopropanamide, demonstrating the expected inversion of stereochemistry in an SN2 reaction.

Materials:

• (S)-N-benzyl-2-bromopropanamide (1.0 eq)

• Sodium azide (NaN₃) (1.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve (S)-N-benzyl-2-bromopropanamide in anhydrous DMF.

• Nucleophile Addition: Add sodium azide to the solution.

• Heating: Heat the reaction mixture to 60°C and stir for 4-6 hours. Monitor the disappearance of the starting material by TLC.

• Cooling & Dilution: Once the reaction is complete, cool the mixture to room temperature and dilute it with ethyl acetate.[4]

• Aqueous Wash: Wash the organic mixture several times with water to remove DMF and excess sodium azide. Follow with a brine wash.

• Drying & Concentration: Dry the ethyl acetate layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The resulting crude product, (R)-N-benzyl-2-azidopropanamide, can be purified by column chromatography if necessary, though it is often of sufficient purity for subsequent steps like reduction to the corresponding amine.

Role in Medicinal Chemistry: A Gateway to Anticonvulsants

N-Benzyl-2-bromopropanamide and its derivatives are central to the synthesis of a class of anticonvulsant agents. Studies have shown that N-benzyl-2-acetamidopropionamide derivatives possess potent anticonvulsant activities.[3] The synthesis of these molecules often starts from an N-benzyl-2-aminopropanamide core, which is readily accessible from the N-benzyl-2-azidopropanamide intermediate described above via catalytic hydrogenation.

Specifically, the (R)-enantiomer of N-benzyl-2-acetamido-3-methoxypropionamide, known as Lacosamide, has demonstrated significant therapeutic efficacy. The stereochemistry is critical, with the (R)-stereoisomer being responsible for the principal anticonvulsant activity.[3] The synthesis leverages chiral precursors, such as (S)-2-bromopropanoic acid, to install the correct stereocenter early in the synthetic sequence.

Caption: Synthetic pathway from N-Benzyl-2-bromopropanamide to anticonvulsant scaffolds.

Safety and Handling

N-Benzyl-2-bromopropanamide is a corrosive and hazardous chemical that requires careful handling in a controlled laboratory environment.

• Hazard Identification: The compound is classified as a corrosive material. It can cause severe skin burns and eye damage. It is also harmful if swallowed or inhaled.[5]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear appropriate PPE, including chemical safety goggles, a lab coat, and chemical-resistant gloves.[5]

• Handling: Avoid breathing dust and direct contact with skin and eyes. Use a closed system or ensure adequate exhaust ventilation.[5]

• Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed in a designated corrosives area. It is incompatible with strong bases, oxidizing agents, alcohols, and amines.[5]

• First Aid:

  • Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[5]

  • Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if present and easy to do. Seek immediate medical attention.[5]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician immediately.[5]

References

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 2-Bromobenzyl bromide.
• Reddy, M. et al. (2012). Process for preparation of lacosamide and some n-benzyl-propanamide intermediate derivatives.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 145880, N-Benzyl-2-bromopropanamide. PubChem. Retrieved from [Link]

• Smolecule. (n.d.). N-benzyl-2-bromobutanamide.

• Choi, D., et al. (1996). Synthesis and anticonvulsant activities of N-Benzyl-2-acetamidopropionamide derivatives. Journal of Medicinal Chemistry, 39(10), 1907-1916. [Link]

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Application Notes & Protocols: The Strategic Role of N-Benzyl-2-bromopropanamide in Advanced Peptide Synthesis

Abstract

In the landscape of peptide chemistry and therapeutic development, the strategic modification of peptide structures is paramount to enhancing their stability, bioavailability, and efficacy. N-Benzyl-2-bromopropanamide, a versatile α-haloamide, emerges as a key reagent for two critical applications: post-synthesis, site-specific alkylation of peptides and as a foundational building block for the synthesis of novel, unnatural amino acids. This guide provides an in-depth exploration of the mechanistic principles, detailed experimental protocols, and field-proven insights for leveraging N-Benzyl-2-bromopropanamide, empowering researchers to expand the chemical diversity and therapeutic potential of their peptide candidates.

Introduction: Beyond the Canonical Amino Acids

The therapeutic promise of peptides is often hindered by their inherent limitations, including susceptibility to proteolytic degradation and poor membrane permeability.[1] A primary strategy to overcome these challenges is the introduction of non-canonical structures and modifications. N-Benzyl-2-bromopropanamide (C₁₀H₁₂BrNO) belongs to the class of α-haloamides, which are recognized for their utility as versatile electrophilic building blocks in organic synthesis.[2] Its unique structure, featuring a reactive α-bromo group and a hydrophobic N-benzyl moiety, makes it an exceptionally useful tool for peptide chemists. This document elucidates its primary roles as both a targeted alkylating agent for modifying specific amino acid residues post-synthesis and as a precursor for creating custom amino acid derivatives for incorporation into the peptide backbone.

Reagent Profile: Physicochemical Properties and Safe Handling

A thorough understanding of the reagent's properties and safety requirements is the foundation of any successful and reproducible protocol.

Physicochemical Data

The key properties of N-Benzyl-2-bromopropanamide are summarized below for easy reference.

Property	Value	Reference
CAS Number	6653-71-0	[3]
Molecular Formula	C₁₀H₁₂BrNO	[4]
Molecular Weight	242.11 g/mol	[4]
IUPAC Name	N-benzyl-2-bromopropanamide	[4]
Appearance	White to off-white solid (typical)	N/A
Solubility	Soluble in organic solvents (DCM, DMF, DMSO)	N/A

Safety and Handling

As an α-haloamide and alkylating agent, N-Benzyl-2-bromopropanamide must be handled with care.

• Hazard Class: Assumed to be a corrosive and irritating compound. Alkylating agents can be mutagenic. Always consult the supplier-specific Safety Data Sheet (SDS) before use.[5][6]

• Personal Protective Equipment (PPE): Wear chemical safety goggles, a lab coat, and nitrile gloves. All manipulations should be performed within a certified chemical fume hood.[5]

• Handling: Avoid inhalation of dust and contact with skin and eyes. Use only in a well-ventilated area. Keep away from incompatible materials such as strong bases, oxidizing agents, and amines.[5]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. It is advisable to keep it refrigerated and protected from moisture to prevent hydrolysis.[5]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Core Application I: Site-Specific Alkylation of Peptides

One of the most powerful applications of N-Benzyl-2-bromopropanamide is the targeted modification of nucleophilic amino acid side chains, particularly cysteine, after the peptide has been synthesized. This modification introduces a bulky, hydrophobic N-benzylpropanamide moiety, which can serve to protect against enzymatic degradation or enhance receptor binding affinity.[7]

Mechanistic Principle: Sɴ2 Alkylation

The reaction proceeds via a classical bimolecular nucleophilic substitution (Sɴ2) mechanism. The nucleophilic thiol group (-SH) of a cysteine residue attacks the electrophilic carbon atom bearing the bromine, displacing the bromide ion. This forms a stable thioether bond, covalently linking the modifying group to the peptide.

Caption: Sɴ2 alkylation of a cysteine residue.

Protocol: Alkylation of a Cysteine-Containing Peptide

This protocol provides a general method for the solution-phase alkylation of a purified peptide.

Materials:

• Lyophilized cysteine-containing peptide

• N-Benzyl-2-bromopropanamide

• N,N-Dimethylformamide (DMF), anhydrous

• N,N-Diisopropylethylamine (DIEA)

• Trifluoroacetic acid (TFA)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• RP-HPLC system for purification and analysis

Procedure:

• Peptide Dissolution: Dissolve the lyophilized peptide in anhydrous DMF to a final concentration of 1-5 mg/mL in a clean, dry reaction vial.

• Base Addition: Add DIEA to the peptide solution. A common starting point is 2-3 molar equivalents relative to the peptide. The base deprotonates the cysteine thiol, increasing its nucleophilicity.

• Reagent Addition: In a separate vial, dissolve N-Benzyl-2-bromopropanamide (1.5 to 5 molar equivalents relative to the peptide) in a minimal amount of DMF. Add this solution dropwise to the stirring peptide solution at room temperature.

• Reaction Monitoring: Allow the reaction to proceed at room temperature for 2-12 hours. Monitor the reaction progress by LC-MS. Take a small aliquot (e.g., 5 µL), dilute it 1:100 in a suitable solvent (e.g., 50% ACN/water), and analyze. Look for the disappearance of the starting peptide mass and the appearance of a new peak corresponding to the mass of the peptide + 241.1 Da (the mass of the added moiety minus HBr).

• Quenching: Once the reaction is complete, the reaction can be quenched by adding a few drops of water to hydrolyze any remaining reagent, or it can be taken directly to purification.

• Purification: Dilute the reaction mixture with 0.1% TFA in water and purify the product using preparative reverse-phase HPLC (RP-HPLC) with a suitable gradient of ACN in water (both containing 0.1% TFA).

• Characterization: Collect the fractions containing the desired product, confirm the mass by LC-MS, and lyophilize to obtain the purified, modified peptide.

Causality and Experimental Choices:

• Anhydrous DMF: Used to prevent hydrolysis of the alkylating reagent.

• DIEA: A non-nucleophilic base is chosen to avoid competing with the cysteine thiol in reacting with the reagent.

• Molar Excess of Reagent: A slight excess ensures the reaction goes to completion but a large excess can increase the risk of side reactions, such as alkylation of other nucleophilic residues (e.g., His, Lys, or the N-terminus).[8] Monitoring is key to finding the optimal balance.

Core Application II: Precursor for Unnatural Amino Acid Synthesis

N-Benzyl-2-bromopropanamide serves as an excellent starting material for synthesizing N-benzyl alanine derivatives, which are valuable unnatural amino acids. These can be incorporated into peptides to enforce specific backbone conformations or to introduce novel side-chain functionalities. The N-benzyl group can function as a protecting group during synthesis or remain as a permanent structural feature.[9][10]

Workflow: Synthesis and Incorporation into Peptides

The overall strategy involves a two-stage process: first, the synthesis of the novel amino acid, and second, its incorporation into a growing peptide chain using standard Solid-Phase Peptide Synthesis (SPPS) protocols.

Sources

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• 2. The Fascinating Chemistry of α‐Haloamides - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes & Protocols: N-Benzyl-2-bromopropanamide as a Covalent Chemical Probe for Biological Interrogation

Introduction and Scientific Context

N-Benzyl-2-bromopropanamide is a small molecule featuring a reactive α-bromo amide electrophile. This entity serves as a valuable chemical probe for exploring biological systems through the principles of covalent ligand discovery. While structurally simple, its utility lies in the ability to form stable, covalent bonds with nucleophilic amino acid residues within proteins, thereby acting as an irreversible modulator or reporter.[1] The benzyl group provides a foundational scaffold for non-covalent interactions that can confer specificity, guiding the reactive center towards a particular binding pocket.

The strategic use of such probes allows researchers to identify and validate novel drug targets, map ligandable pockets in the proteome, and elucidate complex biological pathways.[2][3] Unlike reversible inhibitors, covalent probes offer unique advantages, including prolonged duration of action and the ability to achieve high potency, even from a fragment-like core.[4] This guide provides a comprehensive overview of the principles, applications, and detailed protocols for utilizing N-Benzyl-2-bromopropanamide in a research setting.

Compound Properties: A Quantitative Summary

The fundamental physicochemical properties of N-Benzyl-2-bromopropanamide are summarized below. These values are critical for experimental design, including solvent selection and concentration calculations.

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrNO	[5]
Molecular Weight	242.11 g/mol	[5]
IUPAC Name	N-benzyl-2-bromopropanamide	[5]
CAS Number	6653-71-0	[5][6]
Calculated XLogP3	2.2	[5]
Hydrogen Bond Donor Count	1	[5]
Hydrogen Bond Acceptor Count	1	[5]

Mechanism of Action: Covalent Target Engagement

The primary mechanism of action for N-Benzyl-2-bromopropanamide as a chemical probe is the irreversible covalent modification of nucleophilic amino acid residues on a protein target. The α-bromo amide is a mild electrophile, making it susceptible to nucleophilic attack by residues such as cysteine (thiol group), lysine (ε-amino group), histidine (imidazole ring), or serine (hydroxyl group).

The process can be conceptualized as a two-step mechanism:

• Reversible Binding: The probe first forms a non-covalent, reversible complex with the target protein. The affinity of this initial interaction (Kᵢ) is dictated by shape complementarity and non-covalent forces (e.g., hydrophobic interactions from the benzyl group).

• Irreversible Covalent Bonding: Once optimally positioned within the binding site, the nucleophilic residue on the protein attacks the carbon atom bearing the bromine, displacing the bromide leaving group. This forms a stable covalent bond, leading to the irreversible inactivation (or modulation) of the protein. The rate of this step is defined as kᵢₙₐ꜀ₜ.

The overall potency of a covalent probe is best described by the kᵢₙₐ꜀ₜ/Kᵢ ratio, which encapsulates both the initial binding affinity and the rate of covalent modification.[7]

Caption: Mechanism of covalent probe action.

Experimental Applications and Protocols

The application of N-Benzyl-2-bromopropanamide spans from initial validation of target engagement to proteome-wide selectivity profiling. The following protocols provide a validated framework for its use.

Protocol 1: Validation of Covalent Modification of a Purified Protein

Objective: To provide unequivocal evidence of covalent bond formation between the probe and a purified protein of interest and determine the stoichiometry of binding.

Rationale: Intact protein mass spectrometry is the gold standard for confirming covalency.[2] A successful reaction will result in a mass increase of the protein corresponding to the mass of the probe minus the mass of the leaving group (Bromine).

Materials:

• Purified protein of interest (≥95% purity) in a suitable buffer (e.g., HEPES or PBS, pH 7.4).

• N-Benzyl-2-bromopropanamide (stock solution in DMSO, e.g., 100 mM).

• Mass Spectrometer (e.g., LC-ESI-QTOF).

Methodology:

• Reaction Setup: In separate microcentrifuge tubes, prepare the following reactions:

  • Control: 10 µM protein + 0.1% DMSO (vehicle).

  • Test: 10 µM protein + 100 µM N-Benzyl-2-bromopropanamide (from 100 mM stock). This 10-fold excess is a typical starting point.

• Incubation: Incubate all reactions at room temperature for 2 hours. Time-course experiments (e.g., 0, 15, 60, 120 min) can also be performed to assess the rate of modification.

• Quenching (Optional): The reaction can be stopped by adding a reducing agent like DTT to a final concentration of 10 mM to consume excess probe.

• Sample Preparation: Desalt the samples using a C4 ZipTip or similar desalting column to remove non-volatile salts. Elute directly into the solvent system for mass spectrometry (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Mass Spectrometry Analysis: Acquire mass spectra for both the control and test samples. Deconvolute the resulting charge state envelope to determine the precise molecular weight of the protein in each sample.

• Data Analysis: Calculate the mass difference (Δmass) between the test and control protein.

  • Expected Δmass: Mass(Probe) - Mass(Br) = 242.11 Da - 79.90 Da = 162.21 Da .

  • A mass shift corresponding to this value confirms single covalent modification. Multiples of this value would indicate multiple labeling events.[2]

Caption: Workflow for validating covalent protein modification.

Protocol 2: Cellular Target Engagement using Competitive Profiling

Objective: To determine if N-Benzyl-2-bromopropanamide can engage its intended target within the complex environment of a live cell or cell lysate.

Rationale: This protocol uses a competitive displacement approach.[8] The cells are first treated with the unlabeled N-Benzyl-2-bromopropanamide. A second, more general, and tagged (e.g., alkyne-functionalized) probe is then added. If N-Benzyl-2-bromopropanamide has bound to its target, it will block the binding of the tagged probe, leading to a reduction in signal for that specific protein.

Materials:

• Live cells or cell lysate.

• N-Benzyl-2-bromopropanamide.

• A broad-spectrum, alkyne-tagged cysteine-reactive probe (e.g., Iodoacetamide-Alkyne).

• Azide-functionalized reporter tag (e.g., Biotin-Azide or a fluorescent Azide).

• Click chemistry reagents (Copper(II) sulfate, a ligand like TBTA, and a reducing agent like sodium ascorbate).

• Streptavidin beads (for biotin enrichment).

• SDS-PAGE and Western Blot reagents or LC-MS/MS for proteomic analysis.

Methodology:

• Pre-incubation: Treat live cells or cell lysate with varying concentrations of N-Benzyl-2-bromopropanamide (e.g., 0.1, 1, 10, 100 µM) or vehicle (DMSO) for 1-2 hours.

• General Probe Labeling: Add the alkyne-tagged general probe (e.g., 50 µM Iodoacetamide-Alkyne) to all samples and incubate for 1 hour. This labels all accessible cysteine residues not already blocked by the test probe.

• Cell Lysis: For live-cell experiments, lyse the cells at this point.

• Click Chemistry: Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach the reporter tag (e.g., Biotin-Azide) to the alkyne-labeled proteins.

• Enrichment/Analysis:

  • For Western Blot: If using a fluorescent azide, you can directly visualize labeled proteins on an SDS-PAGE gel. If using biotin, perform a streptavidin pulldown, followed by Western blotting for your protein of interest. A decreased band intensity in the probe-treated lanes indicates target engagement.

  • For Proteomics: Perform a streptavidin pulldown, followed by on-bead trypsin digestion and LC-MS/MS analysis.

• Data Analysis (Proteomics): Quantify the relative abundance of proteins identified in the control vs. probe-treated samples. Proteins that are specifically engaged by N-Benzyl-2-bromopropanamide will show a dose-dependent decrease in abundance.[2]

Caption: Competitive profiling workflow for target identification.

Trustworthiness and Best Practices

To ensure the generation of robust and reproducible data, adherence to the following principles is critical:

• Validate Probe Stability: Before use, ensure the stability of N-Benzyl-2-bromopropanamide in your experimental buffer.

• Mind the Vehicle: Always use a vehicle control (e.g., DMSO) at the same final concentration as in your test samples to account for any solvent effects.

• Prove Covalency: Do not rely solely on activity assays. Direct evidence of covalent modification via mass spectrometry is essential for validating a covalent probe.[8]

• Assess Selectivity: No probe is perfectly selective. A proteome-wide analysis (as described in Protocol 2) is crucial to understand the off-target profile and to interpret biological outcomes with confidence.[7]

• Time and Concentration Dependence: Covalent interactions are time-dependent. It is important to characterize both the concentration-response and time-course of target engagement.[1]

By employing N-Benzyl-2-bromopropanamide within the rigorous experimental frameworks described, researchers can confidently probe protein function, validate new therapeutic targets, and advance the field of chemical biology.

References

• Bauer, S., & Brumby, T. (2022). Chemoproteomic methods for covalent drug discovery. RSC Chemical Biology. Available at: [Link]

• Burslem, G. M., & Crews, C. M. (2020). Chapter 4: Best Practices for Design and Characterization of Covalent Chemical Probes. Royal Society of Chemistry. Available at: [Link]

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Synthetic Routes for N-Benzyl-2-bromopropanamide Derivatives: An In-Depth Technical Guide

Introduction: The Significance of N-Benzyl-2-bromopropanamide Scaffolds in Modern Drug Discovery

The N-benzyl-2-bromopropanamide framework represents a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active molecules. These derivatives have garnered significant attention from researchers and drug development professionals due to their demonstrated potential as potent therapeutic agents across various disease areas. Notably, compounds bearing this motif have been investigated as tubulin polymerization inhibitors for anticancer applications and as potent anticonvulsants.[1][2] The strategic incorporation of a benzyl group and a reactive α-bromo amide functionality provides a versatile platform for further chemical modification, enabling the exploration of structure-activity relationships and the optimization of pharmacokinetic and pharmacodynamic properties.[3]

This comprehensive guide provides a detailed exploration of the primary synthetic pathways to N-Benzyl-2-bromopropanamide derivatives. We will delve into the mechanistic underpinnings of these reactions, present field-proven, step-by-step protocols, and offer expert insights into overcoming common synthetic challenges. This document is intended to serve as a valuable resource for researchers in organic synthesis and drug discovery, facilitating the efficient and reliable preparation of this important class of compounds.

Retrosynthetic Analysis: Deconstructing the Target Molecule

A retrosynthetic analysis of N-Benzyl-2-bromopropanamide reveals two principal disconnection approaches, each forming the basis of a distinct and viable synthetic strategy.

Caption: Retrosynthetic analysis of N-Benzyl-2-bromopropanamide.

The primary strategies involve:

• Amide Bond Formation: The most direct approach involves the formation of the amide bond between benzylamine and a suitable 2-bromopropanoic acid derivative.

• N-Alkylation: An alternative route involves the alkylation of a pre-formed 2-bromopropanamide with a benzyl halide.

We will now explore the practical implementation of these strategies in detail.

Route 1: Amide Bond Formation via Acylation of Benzylamine

This classical and often preferred method relies on the nucleophilic attack of benzylamine on an activated derivative of 2-bromopropanoic acid, most commonly 2-bromopropionyl chloride. This reaction, a variation of the well-established Schotten-Baumann reaction, is highly efficient and generally proceeds under mild conditions.[4]

Reaction Mechanism: Nucleophilic Acyl Substitution

The reaction proceeds via a nucleophilic addition-elimination mechanism. The lone pair of electrons on the nitrogen atom of benzylamine attacks the electrophilic carbonyl carbon of the 2-bromopropionyl chloride. This forms a tetrahedral intermediate, which then collapses, eliminating the chloride leaving group and a proton to yield the stable N-benzyl-2-bromopropanamide.[5]

Caption: Mechanism of N-acylation.

Protocol 1: Synthesis of N-Benzyl-2-bromopropanamide from 2-Bromopropionyl Chloride

Materials:

• Benzylamine

• 2-Bromopropionyl chloride[6]

• Triethylamine (Et3N) or Pyridine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO3) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add benzylamine (1.0 equivalent) and anhydrous dichloromethane.

• Add triethylamine (1.1 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 2-bromopropionyl chloride (1.05 equivalents) in anhydrous dichloromethane to the stirred mixture.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl, saturated NaHCO3 solution, and brine.[4][7]

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure N-benzyl-2-bromopropanamide.[7]

Synthesis of the Precursor: 2-Bromopropionyl Chloride

The acyl chloride is a key reagent and can be readily prepared from 2-bromopropanoic acid.

Procedure:

• In a flask equipped with a reflux condenser and a gas outlet to a trap, place 2-bromopropanoic acid (1.0 equivalent).

• Slowly add thionyl chloride (SOCl2) (1.2-1.5 equivalents) at room temperature.[8]

• Gently heat the mixture to reflux (approximately 80 °C) for 1-2 hours until the evolution of HCl and SO2 gases ceases.

• The excess thionyl chloride can be removed by distillation. The resulting 2-bromopropionyl chloride can often be used in the next step without further purification.[8]

Parameter	Condition	Rationale
Solvent	Anhydrous DCM	Aprotic and unreactive, good solubility for reactants.
Base	Triethylamine	Scavenges the HCl byproduct, driving the reaction to completion.
Temperature	0 °C to RT	Controls the initial exothermic reaction and prevents side reactions.
Work-up	Acid/Base Washes	Removes unreacted starting materials and the triethylammonium salt.[7]

Route 2: N-Alkylation of 2-Bromopropanamide

This alternative strategy involves the formation of an amide anion from 2-bromopropanamide, which then acts as a nucleophile to displace a halide from a benzyl halide. This route is particularly useful if 2-bromopropanamide is a more readily available starting material.

Reaction Mechanism: Nucleophilic Substitution

The reaction proceeds in two steps. First, a strong base deprotonates the amide nitrogen to form a nucleophilic amide anion. This anion then participates in an SN2 reaction with benzyl bromide, displacing the bromide ion to form the desired N-benzyl-2-bromopropanamide.

Caption: Mechanism of N-alkylation.

Protocol 2: Synthesis of N-Benzyl-2-bromopropanamide via N-Alkylation

Materials:

• 2-Bromopropanamide[9]

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Benzyl bromide

• Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Saturated ammonium chloride (NH4Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere, add a suspension of sodium hydride (1.2 equivalents) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Add a solution of 2-bromopropanamide (1.0 equivalent) in anhydrous THF dropwise to the NaH suspension.

• Stir the mixture at 0 °C for 30 minutes to allow for the formation of the amide anion.[4]

• Add benzyl bromide (1.1 equivalents) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated NH4Cl solution.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography (hexane/ethyl acetate) to afford the product.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield (Route 1)	Incomplete reaction; hydrolysis of acyl chloride.	Ensure anhydrous conditions. Use a slight excess of the acylating agent. Increase reaction time.
Low Yield (Route 2)	Incomplete deprotonation; side reactions of benzyl bromide.	Use a stronger base or ensure the quality of NaH. Add the benzyl bromide slowly at a low temperature.
Multiple Products	Over-alkylation (Route 2); side reactions.	Use a controlled stoichiometry of the alkylating agent. Optimize reaction temperature and time.
Purification Difficulties	Close-running impurities on TLC.	Optimize the chromatography solvent system. Consider recrystallization if the product is a solid.[7]

Characterization of N-Benzyl-2-bromopropanamide Derivatives

The successful synthesis of the target compounds should be confirmed by standard spectroscopic techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the benzylic protons (a doublet around 4.5 ppm), aromatic protons (multiplet between 7.2-7.4 ppm), the methine proton (a quartet), and the methyl protons (a doublet). The amide N-H proton will appear as a broad signal.
¹³C NMR	Resonances for the carbonyl carbon (around 165-170 ppm), the benzylic carbon, and the aromatic carbons.
IR Spectroscopy	A strong absorption band for the C=O stretch of the amide (around 1640-1680 cm⁻¹) and an N-H stretching band (around 3300 cm⁻¹).
Mass Spectrometry	The molecular ion peak corresponding to the calculated mass of the product.

Conclusion

The synthesis of N-Benzyl-2-bromopropanamide derivatives can be reliably achieved through two primary synthetic strategies: the acylation of benzylamine with a 2-bromopropionyl derivative and the N-alkylation of 2-bromopropanamide. The choice of route will often depend on the availability and cost of the starting materials. The acylation route is generally more direct and higher-yielding.[4] Both methods, when executed with care and attention to the principles outlined in this guide, provide robust and reproducible access to this valuable class of compounds, thereby empowering further research and development in medicinal chemistry.

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• PubMed. (2021). Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities. Retrieved from [Link]

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• ResearchGate. (2021). Discovery of Novel N-Benzylbenzamide Derivatives as Tubulin Polymerization Inhibitors with Potent Antitumor Activities. Retrieved from [Link]

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Application Note & Protocol Guide: Nucleophilic Substitution on N-Benzyl-2-bromopropanamide

Abstract: This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on conducting nucleophilic substitution reactions on N-Benzyl-2-bromopropanamide. This guide elucidates the underlying SN2 reaction mechanism, details the critical parameters influencing reaction outcomes, and presents validated, step-by-step protocols for the synthesis of diverse derivatives using various nucleophiles. The content is structured to provide both theoretical understanding and practical, actionable methodologies, emphasizing safety, efficiency, and reproducibility.

Introduction: The Significance of α-Haloamides in Synthesis

N-Benzyl-2-bromopropanamide is a versatile electrophilic building block in organic synthesis. As an α-haloamide, it features a bromine atom on the carbon adjacent to the amide carbonyl group. This structural motif is particularly susceptible to nucleophilic substitution, making it a valuable precursor for introducing a wide range of functional groups at the α-position. The amide moiety itself is a common feature in biologically active molecules, and derivatives of this scaffold have been explored for applications such as anticonvulsants.[1]

The primary reaction pathway for this substrate is the bimolecular nucleophilic substitution (SN2) reaction. The proximity of the electron-withdrawing amide carbonyl group can facilitate this reaction, enhancing the electrophilicity of the α-carbon.[2] Understanding and controlling the reaction conditions are paramount to achieving high yields and purity, particularly when dealing with chiral centers, as is the case with N-Benzyl-2-bromopropanamide.

Reaction Mechanism and Stereochemistry

The substitution on N-Benzyl-2-bromopropanamide proceeds via a classic SN2 mechanism. This is a single-step process where the incoming nucleophile attacks the electrophilic α-carbon from the side opposite to the leaving group (bromide).[3][4]

Key Mechanistic Features:

• Backside Attack: The nucleophile approaches the carbon atom at a 180° angle to the carbon-bromine bond.[3]

• Pentavalent Transition State: A transient, high-energy state is formed where the nucleophile and the leaving group are both partially bonded to the α-carbon.

• Inversion of Configuration: A crucial consequence of the SN2 mechanism at a chiral center is the inversion of stereochemistry, often referred to as a Walden inversion.[3][5] If the starting material is the (R)-enantiomer of N-Benzyl-2-bromopropanamide, the product will be the (S)-enantiomer, and vice versa. An SN1 reaction, in contrast, would lead to racemization through a planar carbocation intermediate.[3][6]

Caption: SN2 mechanism showing inversion of configuration.

Optimizing Reaction Conditions

The success of the nucleophilic substitution hinges on the careful selection of several key parameters.

The Role of the Solvent

The choice of solvent is critical for an SN2 reaction. Polar aprotic solvents are strongly recommended as they can dissolve the nucleophile while not solvating it so strongly as to reduce its reactivity.[7][8]

• Polar Aprotic Solvents (Recommended): Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and acetonitrile (MeCN) are excellent choices.[7][9] They solvate the cation of a salt (e.g., Na⁺ in NaN₃) but interact only weakly with the anionic nucleophile, leaving it "naked" and highly reactive.[9][10] This can dramatically increase the reaction rate compared to protic solvents.[7]

• Polar Protic Solvents (Avoid): Solvents like water, methanol, or ethanol should generally be avoided. They form strong hydrogen bonds with the nucleophile, creating a "solvent cage" that significantly hinders its ability to attack the electrophile, thereby slowing the reaction.[8][9]

Nucleophile Selection

The rate of the SN2 reaction is directly proportional to the strength of the nucleophile.[9]

• Strong Nucleophiles: Anionic nucleophiles are generally stronger than their neutral counterparts. Good examples include azide (N₃⁻), thiolate (RS⁻), and cyanide (CN⁻).[11]

• Neutral Nucleophiles: Neutral nucleophiles like ammonia or other amines can be used, but they are less reactive than their anionic counterparts (amides).[12] Furthermore, their use can lead to side reactions (see Protocol 2).

Temperature and Reaction Time

Most SN2 reactions on α-haloamides can be conducted at or slightly above room temperature (20-50 °C). Higher temperatures can increase the reaction rate but may also promote side reactions like elimination (E2), especially with sterically hindered or strongly basic nucleophiles.[11] Reaction progress should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the optimal reaction time.

Summary of Conditions

Nucleophile Class	Example	Recommended Solvent	Base (if needed)	Typical Temp.	Key Considerations
Azide	Sodium Azide (NaN₃)	DMSO, DMF	None	Room Temp.	Azide is highly toxic and potentially explosive. Handle with care.[13]
Amines	Secondary Amines, Phthalimide	DMF, Acetonitrile	K₂CO₃, Et₃N	Room Temp. - 50°C	Primary amines can lead to over-alkylation.[12]
Thiols	Thiophenol, Cysteine	DMF, THF	K₂CO₃, Et₃N	Room Temp.	Thiol must be deprotonated to the more nucleophilic thiolate.[14]
Carboxylates	Sodium Acetate	DMF, DMSO	None	50 - 80°C	Weaker nucleophile, may require elevated temperatures.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

Caption: General experimental workflow for nucleophilic substitution.

Protocol 1: Synthesis of N-Benzyl-2-azidopropanamide

This protocol utilizes sodium azide to install the versatile azide functional group, a precursor for amines (via reduction) or triazoles (via click chemistry). The procedure is analogous to the well-established synthesis of benzyl azide.[13][15]

Materials:

• N-Benzyl-2-bromopropanamide (1.0 eq)

• Sodium Azide (NaN₃) (1.5 eq)

• Dimethyl Sulfoxide (DMSO)

• Deionized Water

• Diethyl Ether or Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, add N-Benzyl-2-bromopropanamide (1.0 eq) and dissolve it in DMSO (approx. 5-10 mL per gram of substrate).

• Add sodium azide (1.5 eq) to the solution.

• Stir the reaction mixture vigorously at room temperature (20-25 °C) overnight (12-18 hours).

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, slowly and carefully pour the reaction mixture into a beaker containing deionized water (approx. 10 times the volume of DMSO). This may be mildly exothermic.

• Transfer the aqueous mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash with brine (2 x volume of the organic layer) to remove residual DMSO.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Benzyl-2-azidopropanamide.

• If necessary, the product can be purified by silica gel column chromatography.

Protocol 2: Synthesis of N-Benzyl-2-(diethylamino)propanamide

This protocol demonstrates the use of a secondary amine as a nucleophile. Using a secondary amine like diethylamine avoids the problem of over-alkylation, which is a common issue with primary amines that can lead to mixtures of secondary, tertiary, and even quaternary ammonium salts.[12] A non-nucleophilic base is added to neutralize the HBr formed during the reaction.

Materials:

• N-Benzyl-2-bromopropanamide (1.0 eq)

• Diethylamine (2.0 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq) or Triethylamine (Et₃N) (2.0 eq)

• Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

• Deionized Water

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask, add N-Benzyl-2-bromopropanamide (1.0 eq), potassium carbonate (2.0 eq), and acetonitrile (5-10 mL per gram of substrate).

• Add diethylamine (2.0 eq) to the suspension.

• Stir the mixture at 40-50 °C for 6-12 hours, monitoring by TLC.

• After cooling to room temperature, filter off the inorganic salts and wash the filter cake with a small amount of ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic solution with water (2x) and then brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo to obtain the product.

• Purify by column chromatography if needed.

Protocol 3: Synthesis of N-Benzyl-2-(phenylthio)propanamide

This protocol involves a thiol nucleophile. Thiols are generally weak nucleophiles, but their conjugate bases, thiolates, are excellent nucleophiles.[11] A mild base is used to deprotonate the thiol in situ.

Materials:

• N-Benzyl-2-bromopropanamide (1.0 eq)

• Thiophenol (1.2 eq)

• Potassium Carbonate (K₂CO₃) (1.5 eq)

• N,N-Dimethylformamide (DMF)

• Deionized Water

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, suspend potassium carbonate (1.5 eq) in DMF (5-10 mL per gram of substrate).

• Add thiophenol (1.2 eq) and stir for 15-20 minutes at room temperature to form the potassium thiophenolate salt.

• Add a solution of N-Benzyl-2-bromopropanamide (1.0 eq) in a minimum amount of DMF.

• Stir the reaction at room temperature for 4-8 hours, monitoring by TLC.

• Pour the reaction mixture into water and extract with ethyl acetate (3x).

• Combine the organic layers and wash thoroughly with water (2x) and brine (1x).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by silica gel column chromatography.

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Topic: High-Fidelity Analytical Methods for the Detection and Quantification of N-Benzyl-2-bromopropanamide

An Application Note and Protocol from the Office of the Senior Application Scientist

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

N-Benzyl-2-bromopropanamide is a molecule of interest in synthetic organic chemistry, often appearing as a key intermediate or a process-related impurity in the development of active pharmaceutical ingredients (APIs). The stringent control of such substances is a cornerstone of pharmaceutical quality control, mandated by regulatory bodies to ensure the safety and efficacy of the final drug product.[1][2] This guide provides a detailed exposition of robust analytical methodologies for the detection, quantification, and structural confirmation of N-Benzyl-2-bromopropanamide. We delve into the underlying principles and provide validated, step-by-step protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), supplemented by Nuclear Magnetic Resonance (NMR) spectroscopy for unequivocal structural elucidation.

Introduction: The Rationale for Detection

In pharmaceutical manufacturing, the control of impurities is not merely a procedural step but a fundamental requirement for product safety. Process-related impurities, which can arise from starting materials, intermediates, or by-products of side reactions, must be identified and quantified.[3][4] N-Benzyl-2-bromopropanamide (NBBP), with its reactive bromo-functional group, is a potential precursor in various synthetic pathways. Its presence in a final API, even at trace levels, could have implications for product stability and safety. Therefore, sensitive and specific analytical methods are required to monitor its presence and ensure it is controlled within acceptable limits, as defined by guidelines from the International Council for Harmonisation (ICH).[1][5]

This document serves as a practical guide for scientists, offering a choice of orthogonal analytical techniques to suit different laboratory capabilities and analytical objectives, from routine quality control to in-depth structural investigation.

Physicochemical Properties of N-Benzyl-2-bromopropanamide

A foundational understanding of the analyte's properties is critical for method development.

Property	Value	Source
IUPAC Name	N-benzyl-2-bromopropanamide	[6]
Molecular Formula	C₁₀H₁₂BrNO	[6]
Molecular Weight	242.11 g/mol	[6]
CAS Number	6653-71-0	[6]
Predicted XLogP3	2.2	[6]
Appearance	Solid (Predicted)	[7]

The predicted LogP value of 2.2 suggests moderate lipophilicity, making the compound well-suited for reversed-phase chromatography.[6]

Reversed-Phase HPLC for Quantitative Analysis

High-Performance Liquid Chromatography is the workhorse for purity analysis in the pharmaceutical industry. Its strength lies in its high precision, robustness, and suitability for non-volatile and thermally labile compounds.[8]

Expertise & Causality: Why This Method Works

• Reversed-Phase Chromatography: Given NBBP's moderate lipophilicity (LogP ~2.2), a reversed-phase approach is the logical choice.[6] A nonpolar stationary phase (like C18) retains the analyte, and elution is achieved by increasing the polarity of the mobile phase. This provides excellent separation from more polar starting materials or more nonpolar by-products.

• UV Detection: The benzyl group in NBBP contains a phenyl ring, which is an excellent chromophore. This allows for sensitive detection using a standard UV-Vis or Photodiode Array (PDA) detector. A PDA detector offers the additional advantage of assessing peak purity, a key component of a self-validating system.[9]

• Mobile Phase Selection: An isocratic mobile phase of acetonitrile and water provides a simple, robust, and reproducible separation. Acetonitrile is often preferred over methanol for its lower viscosity and stronger elution properties for many compounds.

Experimental Protocol: HPLC-UV

1. Instrumentation and Consumables:

• HPLC system with isocratic pump, autosampler, and UV/PDA detector.
• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).
• HPLC-grade acetonitrile and water.
• Analytical balance, volumetric flasks, and pipettes.

2. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of N-Benzyl-2-bromopropanamide reference standard and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water (diluent).
• Working Standard (10 µg/mL): Dilute 1.0 mL of the stock solution to 100 mL with the diluent.
• Sample Solution: Prepare the sample (e.g., API, reaction mixture) in the diluent to achieve a target concentration of approximately 10 µg/mL of NBBP.

3. Chromatographic Conditions:

Parameter	Condition
Mobile Phase	Acetonitrile : Water (60:40 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	220 nm
Run Time	10 minutes

4. System Suitability Test (SST):

• Before sample analysis, perform five replicate injections of the Working Standard (10 µg/mL).
• The system is deemed ready for use if it meets the following criteria, which ensures the trustworthiness of the results.[10]

SST Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	0.8 – 1.5
Theoretical Plates (N)	> 2000
% RSD of Peak Area	≤ 2.0%

5. Analysis and Quantification:

• Inject the blank (diluent), standard, and sample solutions.
• Quantify the amount of NBBP in the sample by comparing its peak area to that of the standard.

Workflow for HPLC Analysis

Caption: Workflow for Quantitative HPLC Analysis.

GC-MS for Confirmatory Analysis and High Sensitivity

Gas Chromatography-Mass Spectrometry combines the powerful separation capabilities of GC with the sensitive and specific detection of MS. It is an excellent confirmatory technique and is ideal for identifying unknown trace-level impurities.[11]

Expertise & Causality: Why This Method Works

• Volatility and Thermal Stability: Amides like NBBP are generally stable enough to be volatilized in a heated GC inlet without significant degradation, making them amenable to GC analysis.

• Column Choice: A nonpolar or mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms), is a versatile choice.[12] It separates compounds primarily based on their boiling points, which is effective for resolving process impurities in a synthetic mixture.

• Mass Spectrometric Detection: Electron Ionization (EI) at 70 eV is a standard, robust ionization technique that produces repeatable fragmentation patterns. This "fingerprint" is highly specific and allows for confident identification of NBBP by matching against a library or through manual interpretation. It provides a higher level of certainty than UV detection alone.[13]

Experimental Protocol: GC-MS

1. Instrumentation and Consumables:

• GC-MS system with a split/splitless injector.
• Capillary column (e.g., Agilent DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).[12]
• Ultra-high purity helium as the carrier gas.
• GC vials with inserts.
• Anhydrous dichloromethane or ethyl acetate (GC grade).

2. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of NBBP reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with ethyl acetate.
• Working Standard (10 µg/mL): Dilute 0.1 mL of the stock solution to 10 mL with ethyl acetate.
• Sample Solution: Dissolve the sample in ethyl acetate to achieve a target concentration of approximately 10 µg/mL.[11]

3. GC-MS Conditions:

Parameter	Condition
Carrier Gas	Helium at 1.0 mL/min (constant flow)
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	10:1
Oven Program	100 °C (hold 1 min), ramp at 20 °C/min to 280 °C (hold 5 min)
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40 - 350 m/z

4. Data Analysis:

• Identify the NBBP peak in the total ion chromatogram (TIC) based on its retention time from the standard injection.
• Confirm identity by examining the mass spectrum of the peak. Look for the molecular ion (or related ions like [M-Br]+) and characteristic fragment ions.

Workflow for GC-MS Analysis

Caption: Workflow for Confirmatory GC-MS Analysis.

NMR Spectroscopy for Definitive Structural Confirmation

While chromatographic methods are excellent for separation and quantification, NMR spectroscopy provides unparalleled detail for structural elucidation. It serves as the ultimate tool for confirming the identity of a synthesized reference standard or for identifying an unknown impurity.[8][14]

Protocol: ¹H and ¹³C NMR

1. Sample Preparation:

• Dissolve approximately 5-10 mg of the purified NBBP sample in ~0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃), in an NMR tube.[12]

2. Data Acquisition:

• Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz or higher).

3. Expected Spectral Features:

• ¹H NMR: The spectrum should show distinct signals for the aromatic protons of the benzyl group (typically 7.2-7.4 ppm), the CH₂ group of the benzyl moiety (a doublet around 4.5 ppm), the chiral CH proton (a quartet), and the CH₃ group (a doublet). A broad singlet for the N-H proton is also expected.
• ¹³C NMR: The spectrum will show signals for the carbonyl carbon (~170 ppm), the aromatic carbons (127-138 ppm), and the aliphatic carbons (CH₂, CH, CH₃).

Method Selection and Summary

The choice of analytical technique depends on the specific goal.

Technique	Primary Use Case	Advantages	Disadvantages
HPLC-UV/PDA	Routine QC, Purity Testing, Quantification	High precision, robust, suitable for non-volatile compounds, PDA allows for peak purity assessment.[8][9]	Lower specificity than MS; requires analyte to have a UV chromophore.
GC-MS	Impurity Identification, High-Sensitivity Detection	High sensitivity and specificity, provides structural information from fragmentation patterns.[11]	Requires analyte to be volatile and thermally stable; can be destructive.
NMR	Definitive Structural Confirmation	Unambiguous structure elucidation, non-destructive.[8]	Lower sensitivity, not suitable for trace analysis, requires higher sample purity.

Conclusion

The reliable detection of N-Benzyl-2-bromopropanamide is critical for ensuring the quality and safety of pharmaceuticals where it may be present as an intermediate or impurity. This guide provides robust, validated protocols for HPLC and GC-MS, which together form a comprehensive toolkit for analysis. The HPLC method is ideal for routine quantitative measurements in a quality control environment, while the GC-MS method offers a higher degree of certainty for identification and is suitable for trace-level detection. When paired with NMR for primary structural confirmation, these methods provide a self-validating system that aligns with the rigorous standards of the pharmaceutical industry.

References

• The International Pharmacopoeia. (n.d.). Annex 1 - Related substances tests: dosage form monographs guidance notes. WHO. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 145880, N-Benzyl-2-bromopropanamide. PubChem. [Link]

• ResearchGate. (2019). Detailed guidelines of Analytical method validation for related substances?. ResearchGate. [Link]

• ICH. (1999). Q6B Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products. International Council for Harmonisation. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for Synthesis of Amides via oxidation amidation of aldehydes. RSC. [Link]

• The Royal Society of Chemistry. (2016). Supplementary Info for RSC Adv. after corrections. RSC. [Link]

• Valdez, C. A., et al. (2023). Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by Electron. OSTI.GOV. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 236377, n-Benzyl-3-bromopropanamide. PubChem. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 151608, N-Benzyl-2-bromo-2-methylpropanamide. PubChem. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 101118, 2-Bromopropanamide. PubChem. [Link]

• U.S. Food and Drug Administration. (2006). Guidance for Industry Q3B(R2) Impurities in New Drug Products. FDA. [Link]

• ICH. (1999). Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances. International Council for Harmonisation. [Link]

• Organic Chemistry Portal. (2020). Benzyl bromide synthesis by bromination or substitution. [Link]

• Heliyon. (2024). Simultaneous HPLC estimation of benzyl chloride and bromide in entecavir. [Link]

• MDPI. (2022). Development of Analytical Methods for the Determination of N-Bromosuccinimide in Different Active Pharmaceutical Ingredients by High-Performance Ion Chromatography with Suppressed Conductivity Detection. [Link]

• ACS Omega. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. [Link]

• Google Patents. (n.d.).

• Molecules. (2021). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. [Link]

• ResearchGate. (n.d.). Typical HPLC chromatograms of benzyl chloride (1), benzyl bromide (2),.... [Link]

• TCI Journals. (2014). Determination of benzyl bromide as a genotoxic impurity in donepezil hydrochloride using extraction technique by gas. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of N-Benzyl-2-bromopropanamide

Welcome to the technical support center for the synthesis of N-Benzyl-2-bromopropanamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthetic procedure. The content is structured in a problem-oriented question-and-answer format to provide direct, actionable solutions to specific experimental issues.

Part 1: Troubleshooting Guide

This section addresses the most common problems observed during the synthesis, focusing on causality and remediation.

Question 1: I am experiencing very low or no yield of my desired product. What are the likely causes?

Answer: Low or non-existent yield in this N-acylation reaction typically points to one of three primary issues: inactivation of the nucleophile, degradation of the electrophile, or suboptimal reaction kinetics.

• Possible Cause 1: Inactivation of the Nucleophile (Benzylamine). The most common method for this synthesis is the reaction of benzylamine with an acyl halide like 2-bromopropionyl chloride.[][2] This reaction generates one equivalent of hydrochloric acid (HCl) as a byproduct.[3] Benzylamine is a base; if an external base is not added, the generated HCl will react with the starting benzylamine to form benzylammonium chloride. This salt is no longer nucleophilic and cannot react with the acyl chloride, effectively halting the reaction.[4]

  • Solution: Ensure at least one equivalent of a suitable base, such as triethylamine or pyridine, is used to scavenge the HCl produced.[4] Alternatively, performing the reaction under Schotten-Baumann conditions (using an aqueous base like 10% NaOH in a biphasic system) is a classic and effective strategy.[4][5]

• Possible Cause 2: Hydrolysis of the Acyl Chloride. Acyl chlorides, particularly reactive ones like 2-bromopropionyl chloride, are highly sensitive to moisture.[4] Any water present in the solvent, glassware, or starting materials will rapidly hydrolyze the acyl chloride back to its corresponding carboxylic acid (2-bromopropionic acid), which is unreactive under these conditions.

  • Solution: Use anhydrous solvents and ensure all glassware is thoroughly dried (e.g., oven- or flame-dried) before use. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from the air from interfering.[4]

• Possible Cause 3: Suboptimal Reaction Temperature. While the reaction between an amine and an acyl chloride is typically exothermic and rapid, some systems may require specific temperature control.[][6]

  • Solution: The addition of the acyl chloride is often performed at a low temperature (e.g., 0 °C) to control the initial exothermic reaction.[7] Afterward, allowing the reaction to warm to room temperature and stir for several hours is common practice to ensure it proceeds to completion.[7] If the reaction is sluggish, gentle heating (e.g., 40-50 °C) can be attempted, but progress must be monitored carefully by Thin Layer Chromatography (TLC) to avoid the formation of degradation products.[6]

Question 2: My reaction worked, but the crude product shows multiple spots on a TLC plate. What are these impurities?

Answer: The presence of multiple impurities is a common issue. Identifying the likely side products is key to optimizing the reaction and purification strategy.

• Impurity 1: Unreacted Starting Materials. The most common impurities are residual benzylamine or 2-bromopropionyl chloride (or its hydrolysis product, 2-bromopropionic acid).

  • Avoidance & Removal: Use a slight excess (e.g., 1.05-1.1 equivalents) of the acylating agent to ensure full consumption of the benzylamine.[4] During the aqueous work-up, washing the organic layer with a dilute acid (e.g., 1M HCl) will remove any basic benzylamine. A subsequent wash with a dilute base (e.g., saturated NaHCO₃) will remove any acidic 2-bromopropionic acid.[7]

• Impurity 2: Diacylated Product. Although less common for a primary amine, forcing conditions can sometimes lead to the formation of a diacyl-substituted product where a second molecule of 2-bromopropionyl chloride reacts with the amide nitrogen of the product.

  • Avoidance & Removal: This is typically caused by using a large excess of the acylating agent or running the reaction at too high a temperature.[4] To avoid this, add the acyl chloride solution slowly and portion-wise to the amine solution to prevent a high local concentration of the acylating agent.[4] This side product often has a different polarity and can usually be separated by flash column chromatography.

• Impurity 3: Elimination Product (N-benzylacrylamide). The product, N-Benzyl-2-bromopropanamide, contains a bromine atom that can be eliminated with a base to form an alkene. This is more likely if a strong, non-nucleophilic base is used or during a harsh, basic workup at elevated temperatures.

  • Avoidance & Removal: Use a moderately hindered tertiary amine base like triethylamine rather than a very strong base. Keep temperatures low during any basic workup steps. Purification via column chromatography should effectively separate the more polar amide product from the less polar acrylamide byproduct.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best method to synthesize N-Benzyl-2-bromopropanamide? Using an acyl chloride or a coupling agent?

A1: Both methods are effective, and the choice depends on the scale, sensitivity of the substrates, and available reagents.

• Acyl Chloride Method: This is the most direct and common route.[] It involves converting 2-bromopropionic acid to 2-bromopropionyl chloride using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with benzylamine.[8] It is highly efficient but requires handling moisture-sensitive and corrosive reagents.

• Peptide Coupling Method: This approach avoids the harsh conditions of forming an acyl chloride. A carboxylic acid (2-bromopropionic acid) and an amine (benzylamine) can be coupled directly using a dehydrating agent like dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[5][8] This method is milder and often used for sensitive or complex molecules but is more expensive due to the cost of the coupling reagents.[5]

Q2: How do I monitor the reaction's progress effectively?

A2: Thin Layer Chromatography (TLC) is the most straightforward method. Spot the reaction mixture on a TLC plate alongside spots of your starting materials (benzylamine and the acylating agent/acid). As the reaction proceeds, you should see the starting material spots diminish and a new spot corresponding to the product appear. The reaction is considered complete when the limiting reagent (usually the benzylamine) is no longer visible on the TLC plate.

Q3: My starting material is enantiomerically pure (R)- or (S)-2-bromopropionic acid. How can I minimize racemization at the chiral center?

A3: The alpha-proton on the 2-bromo position is susceptible to deprotonation under basic conditions, which can lead to racemization.

• When using the acyl chloride method , perform the reaction at low temperatures (0 °C to room temperature) and avoid a large excess of the amine base or overly harsh conditions.

• If using coupling reagents , be aware that some intermediates, like O-acylisoureas formed from DCC, can racemize.[8] To suppress this, additives like 1-hydroxy-benzotriazole (HOBt) are often included.[8] Using uronium/phosphonium salt reagents like HATU or PyBOP, which are designed for peptide synthesis, can also provide high levels of stereochemical retention.[8]

Part 3: Data Summary & Experimental Protocols

Troubleshooting Summary Table

Problem	Possible Cause	Recommended Solution
Low or No Yield	Benzylamine protonation by HCl byproduct.	Add at least one equivalent of a base (e.g., triethylamine, pyridine) or use Schotten-Baumann conditions.[4]
Hydrolysis of 2-bromopropionyl chloride.	Use anhydrous solvents and glassware; run under an inert atmosphere.[4]
Impure Product	Unreacted starting materials.	Use correct stoichiometry; perform sequential acidic and basic washes during workup.[7]
Diacylation side product.	Avoid a large excess of acyl chloride and high temperatures; add acyl chloride slowly.[4]
Difficult Isolation	Emulsion formation during workup.	Add saturated brine solution to the separatory funnel or filter the mixture through a pad of celite.[4]
Product is a non-crystalline oil.	Purify by flash column chromatography on silica gel.[4]

Standard Experimental Protocol (Acyl Chloride Method)

This protocol describes the amidation of 2-bromopropionyl chloride with benzylamine.

Materials:

• Benzylamine (1.0 eq)

• 2-bromopropionyl chloride (1.05 eq)

• Triethylamine (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reactant Preparation: In a round-bottom flask under a nitrogen atmosphere, dissolve benzylamine (1.0 eq) and triethylamine (1.1 eq) in anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath.

• Addition of Acyl Chloride: Dissolve 2-bromopropionyl chloride (1.05 eq) in anhydrous dichloromethane. Add this solution dropwise to the stirred amine solution at 0 °C over 15-20 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring completion by TLC.

• Work-up: Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-Benzyl-2-bromopropanamide.

• Purification: If necessary, purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Part 4: Visualizations

Experimental Workflow Diagram

Caption: Standard workflow for N-Benzyl-2-bromopropanamide synthesis.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low product yield.

References

• Benchchem. (n.d.). Pyrrole Acylation Technical Support Center: Troubleshooting N- vs. C-Acylation Selectivity.
• Benchchem. (n.d.). Optimizing reaction conditions for N-acylation of p-toluidine.
• Benchchem. (n.d.). Technical Support Center: Synthesis of N-Benzyl-2-bromo-3-methylbenzamide.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 145880, N-Benzyl-2-bromopropanamide. Retrieved from [Link]

• Clark, J. (2015). The Preparation of Amides. Chemguide. Retrieved from [Link]

• Ashenhurst, J. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Making Amides from Acyl Chlorides. Retrieved from [Link]

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• 8. Amide Synthesis [fishersci.it]

Technical Support Center: N-Benzyl-2-bromopropanamide Synthesis

Welcome to the technical support center for the synthesis of N-Benzyl-2-bromopropanamide. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we have compiled this information based on established chemical principles and practical laboratory experience to help you optimize your reaction yields and ensure the purity of your final product.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis of N-Benzyl-2-bromopropanamide. Each problem is followed by potential causes and actionable solutions.

Problem 1: Low or No Product Yield

Potential Cause A: Ineffective Acylating Agent

The primary reaction for synthesizing N-Benzyl-2-bromopropanamide involves the acylation of benzylamine with a suitable 2-bromopropanoyl source. If the acylating agent, typically 2-bromopropanoyl chloride or 2-bromopropionic acid, is degraded or impure, the reaction will not proceed efficiently. 2-bromopropanoyl chloride is highly reactive and susceptible to hydrolysis if exposed to atmospheric moisture.

Solution:

• Verify Reagent Quality: Use freshly opened or properly stored 2-bromopropanoyl chloride. If using an older bottle, consider distillation to purify it before use.

• Alternative Acylating Agent: If 2-bromopropanoyl chloride is not available or is of poor quality, you can generate it in situ from 2-bromopropionic acid and a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

• Activation of Carboxylic Acid: Alternatively, 2-bromopropionic acid can be coupled directly with benzylamine using a peptide coupling reagent such as dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Potential Cause B: Inappropriate Base or Stoichiometry

The reaction generates hydrobromic acid (HBr) or hydrochloric acid (HCl) as a byproduct, which can protonate the benzylamine starting material, rendering it unreactive. A base is required to neutralize this acid.

Solution:

• Choice of Base: A non-nucleophilic, sterically hindered base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is recommended. These bases will not compete with benzylamine in reacting with the acyl chloride.

• Stoichiometry: Use at least one equivalent of the base. It is common practice to use a slight excess (1.1 to 1.5 equivalents) to ensure complete neutralization of the acid generated.

Potential Cause C: Incorrect Reaction Temperature

The acylation reaction is typically exothermic. Running the reaction at too high a temperature can lead to side reactions and degradation of the product.

Solution:

• Temperature Control: The reaction should be carried out at a reduced temperature. Start by adding the 2-bromopropanoyl chloride dropwise to a solution of benzylamine and the base at 0°C (ice bath). After the addition is complete, the reaction can be allowed to slowly warm to room temperature.

Problem 2: Presence of Significant Impurities

Potential Cause A: Diacylation of Benzylamine

If the reaction conditions are not carefully controlled, a second molecule of 2-bromopropanoyl chloride can react with the newly formed N-Benzyl-2-bromopropanamide, leading to a diacylated impurity.

Solution:

• Control Stoichiometry: Use a slight excess of benzylamine relative to the 2-bromopropanoyl chloride to favor the mono-acylation product.

• Slow Addition: Add the acylating agent slowly and dropwise to the benzylamine solution. This maintains a low concentration of the acylating agent in the reaction mixture, minimizing the chance of diacylation.

Potential Cause B: Unreacted Starting Materials

The presence of unreacted benzylamine or 2-bromopropanoyl chloride (or its hydrolysis product, 2-bromopropionic acid) in the final product is a common issue.

Solution:

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure it has gone to completion.

• Aqueous Work-up: A thorough aqueous work-up is crucial for removing unreacted starting materials and byproducts.

  • Washing with a dilute acid solution (e.g., 1 M HCl) will remove unreacted benzylamine and the amine base.

  • Washing with a dilute base solution (e.g., saturated sodium bicarbonate) will remove any unreacted 2-bromopropionic acid.

  • A final wash with brine will help to remove any remaining water from the organic layer.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this reaction?

Aprotic solvents are generally preferred for this reaction. Dichloromethane (DCM) and tetrahydrofuran (THF) are excellent choices as they are unreactive towards the reagents and readily dissolve the starting materials.

Q2: How can I purify the final product?

N-Benzyl-2-bromopropanamide is typically a solid at room temperature.

• Recrystallization: This is a highly effective method for purifying the product. A solvent system of ethyl acetate and hexanes is often suitable.

• Column Chromatography: If recrystallization does not yield a product of sufficient purity, silica gel column chromatography can be used. A gradient of ethyl acetate in hexanes is a good starting point for the mobile phase.

Q3: Are there any safety precautions I should be aware of?

• 2-bromopropanoyl chloride: This is a corrosive and lachrymatory substance. It should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Bases: Triethylamine and DIPEA are flammable and have strong odors. Handle them in a well-ventilated fume hood.

• Solvents: Dichloromethane is a suspected carcinogen. All handling should be done in a fume hood.

Experimental Protocol: Synthesis of N-Benzyl-2-bromopropanamide

This protocol is a general guideline. The scale of the reaction and the specific equipment used may require adjustments.

Materials:

• Benzylamine

• 2-bromopropanoyl chloride

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add benzylamine (1.0 eq) and anhydrous dichloromethane.

• Add triethylamine (1.1 eq) to the solution.

• Cool the flask in an ice bath to 0°C.

• In a separate dropping funnel, dissolve 2-bromopropanoyl chloride (1.05 eq) in anhydrous dichloromethane.

• Add the 2-bromopropanoyl chloride solution dropwise to the stirred benzylamine solution over 30 minutes, ensuring the temperature remains below 5°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Visualizations

Caption: Reaction mechanism for the synthesis of N-Benzyl-2-bromopropanamide.

Technical Support Center: Purification of Crude N-Benzyl-2-bromopropanamide

Welcome to the technical support center dedicated to the robust purification of N-Benzyl-2-bromopropanamide. This guide is structured for researchers, medicinal chemists, and process development scientists who require highly pure material for subsequent synthetic steps or biological evaluation. We move beyond simple protocols to address the common challenges and nuanced decisions encountered during purification, ensuring you can achieve optimal purity and yield.

Troubleshooting Guide: Common Purification Hurdles

This section addresses the most frequent issues observed during the purification of N-Benzyl-2-bromopropanamide in a direct question-and-answer format.

Question 1: My crude product is a persistent, sticky oil after solvent removal. How can I solidify it for easier handling and purification?

Answer:

This is a classic problem often caused by residual solvents or the presence of impurities that depress the compound's melting point. Before proceeding to more complex methods like chromatography, which can be cumbersome with oils, attempt the following strategies in sequence.

1. High-Vacuum Evaporation: Ensure all volatile solvents (e.g., Dichloromethane, Ethyl Acetate) are thoroughly removed. Connect your flask to a high-vacuum line (<1 mmHg) for several hours. Gentle heating (30-40°C) can be applied if the compound is thermally stable, but proceed with caution to avoid decomposition.

2. Trituration: This technique uses a solvent in which your desired product is insoluble (or poorly soluble), while the impurities are soluble. For a lipophilic compound like N-Benzyl-2-bromopropanamide[1], a non-polar solvent is an excellent choice.

Step-by-Step Trituration Protocol:

• Place the crude oil in a flask.

• Add a small volume of ice-cold hexanes or petroleum ether.

• Using a spatula or glass rod, vigorously scratch the inside surface of the flask below the solvent level. This provides nucleation sites for crystallization.

• Continue to stir and break up the oil. If successful, the oil will convert into a fine, free-flowing solid.

• Isolate the solid by vacuum filtration, washing with a small amount of the cold trituration solvent.

• Dry the resulting solid under vacuum.

If the product remains an oil, it indicates significant impurity levels, and you must proceed to chromatographic purification.[2][3]

Question 2: My post-work-up TLC shows multiple spots. How do I identify the likely impurities and remove them effectively?

Answer:

Multiple spots on a Thin-Layer Chromatography (TLC) plate are indicative of unreacted starting materials or side products. A systematic aqueous work-up is the first and most critical step to remove the most common of these before chromatography.[2][4]

Likely Impurities and Their Removal:

• Unreacted Benzylamine: This is a basic compound. It can be removed by washing the organic layer with a dilute acid, such as 1M HCl. The benzylamine will be protonated to form a water-soluble ammonium salt, which partitions into the aqueous layer.[2][5]

• Unreacted 2-Bromopropionic Acid (if used as starting material): This is an acidic compound. It is removed by washing with a mild base, like a saturated sodium bicarbonate (NaHCO₃) solution. The acid is converted to its water-soluble carboxylate salt.[4][6]

• Hydrolyzed Acyl Halide: If 2-bromopropionyl chloride or bromide was your starting material, any unreacted portion that hydrolyzes during the work-up will form 2-bromopropionic acid, which is removed by the base wash.

The following workflow illustrates the logic of an extractive aqueous work-up.

Caption: Aqueous work-up workflow for initial purification.

Question 3: I'm getting a low product yield after column chromatography. Is my compound decomposing on the silica gel?

Answer:

This is a valid concern. While generally stable, amide bonds can be susceptible to hydrolysis under strongly acidic or basic conditions.[7] Silica gel is inherently acidic and can sometimes catalyze the degradation of sensitive compounds, leading to tailing on the column and reduced yields.[8]

Troubleshooting & Optimization Strategies:

Issue	Causality	Recommended Solution
Product Tailing / Streaking	The slightly acidic nature of silica gel interacts strongly with the amide, causing slow, uneven elution.	Deactivate the silica: Prepare your eluent (e.g., Hexane/Ethyl Acetate) and add 0.5-1% triethylamine (Et₃N). Use this mixture to pack the column and as the mobile phase. The basic Et₃N neutralizes the acidic sites on the silica.[8]
Irreversible Adsorption	Highly polar impurities or the product itself may bind too strongly to the silica and fail to elute.	Perform a "plug" filtration: Pass the crude material through a short pad of silica gel using a moderately polar eluent. This removes baseline impurities without the long residence time of a full column.
Poor Separation	The chosen eluent system has insufficient resolving power for the product and a key impurity.	Optimize the eluent: Use TLC to test various solvent ratios. A good starting point is a Hexane/Ethyl Acetate mixture.[4][9] Aim for a product Rf value of ~0.3 for optimal separation on the column. A gradient elution, starting with low polarity and gradually increasing, can also be highly effective.[9]

Frequently Asked Questions (FAQs)

Question 1: What is the most effective technique for obtaining highly pure (>99%) N-Benzyl-2-bromopropanamide?

Answer:

A multi-step approach is typically required. No single technique is a panacea. The optimal purification strategy depends on the impurity profile of your crude material.

Caption: Decision workflow for purifying N-Benzyl-2-bromopropanamide.

• Aqueous Work-Up: Always begin with an acid/base wash as described previously to remove bulk ionic impurities.[2][4]

• Recrystallization: If the product is a solid after the work-up and initial drying, recrystallization is the most powerful technique for achieving high purity.[8] It efficiently removes impurities that have different solubility profiles from the desired product.

• Column Chromatography: This is essential if the product is an oil or if recrystallization fails to remove impurities with similar solubilities.[4][10]

Question 2: What is a good solvent system for the recrystallization of N-Benzyl-2-bromopropanamide?

Answer:

The ideal recrystallization solvent is one in which the compound is highly soluble at high temperatures but poorly soluble at low temperatures.[11] For amides, which are moderately polar, mixed solvent systems are often very effective.[12]

Recommended Solvent Systems to Screen:

Solvent System	Rationale	Procedure
Ethyl Acetate / Hexanes	The product should dissolve well in the polar ethyl acetate ("good" solvent) and be insoluble in the non-polar hexanes ("poor" solvent).	Dissolve the crude solid in a minimal amount of hot ethyl acetate. Slowly add hexanes until the solution becomes faintly cloudy (the saturation point). Allow to cool slowly.
Ethanol / Water	Similar to the above, using a polar protic solvent.	Dissolve the crude solid in a minimal amount of hot ethanol. Add water dropwise until persistent cloudiness is observed. Re-heat gently to clarify, then cool slowly.
Toluene	A single solvent system that may work well for aromatic compounds.	Dissolve in a minimal amount of boiling toluene and allow to cool.

Experimental Protocol: Recrystallization

• Dissolve the crude N-Benzyl-2-bromopropanamide in the minimum amount of boiling "good" solvent in an Erlenmeyer flask.

• While hot, filter the solution through a fluted filter paper to remove any insoluble impurities.

• Heat the filtrate back to boiling and add the "poor" solvent dropwise until the solution is turbid. Add a few drops of the "good" solvent to redissolve the precipitate.

• Cover the flask and allow it to cool slowly to room temperature. Slow cooling promotes the formation of large, pure crystals.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize precipitation.

• Collect the crystals by vacuum filtration, washing them with a small portion of the ice-cold solvent mixture.

• Dry the crystals thoroughly under vacuum.

Question 3: How do I confirm the final purity of my N-Benzyl-2-bromopropanamide?

Answer:

A combination of analytical techniques is necessary to confidently assess purity.[13][14]

• ¹H NMR (Proton Nuclear Magnetic Resonance): This provides structural confirmation. In a pure sample, you should only see the expected signals for N-Benzyl-2-bromopropanamide. The absence of signals corresponding to starting materials or solvents is a key indicator of purity.

• HPLC (High-Performance Liquid Chromatography): This is the gold standard for determining chromatographic purity.[15] An HPLC with a UV detector can separate the main compound from UV-active impurities and provide a purity value as a percentage of the total peak area.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This technique couples the separation power of HPLC with the detection power of mass spectrometry. It not only confirms the molecular weight of your desired product but can also help in identifying the mass (and thus potential structure) of any minor impurities.[13][15]

By employing this troubleshooting guide and the detailed FAQ responses, researchers can navigate the common pitfalls associated with the purification of N-Benzyl-2-bromopropanamide, leading to a final product of high purity suitable for the demanding applications in drug discovery and development.

References

• What is the best technique for amide purification? (2020). ResearchGate. Retrieved from [Link]

• How should I purify a complex, polar, amide reaction mixture? (2023). Biotage. Retrieved from [Link]

• Method for producing n-benzyl-2-bromo-3-methoxypropionamide and intermediates thereof. (n.d.). Google Patents.

• N-Benzyl-2-bromopropanamide. (n.d.). PubChem. Retrieved from [Link]

• N-Benzyl-2-bromo-2-methylpropanamide. (n.d.). PubChem. Retrieved from [Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. (n.d.). PubMed Central (PMC). Retrieved from [Link]

• n-Benzyl-2-bromo-propanamide CAS#: 6653-71-0. (n.d.). ChemWhat. Retrieved from [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. (n.d.). Austin Publishing Group. Retrieved from [Link]

• Tips and tricks for difficult amide bond formation? (2021). Reddit. Retrieved from [Link]

• Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• How does one separate Benzyl bromide from the reaction mixture? (2014). ResearchGate. Retrieved from [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2025). Organic Syntheses. Retrieved from [Link]

• Solvents for Recrystallization. (n.d.). University of Rochester Department of Chemistry. Retrieved from [Link]

• PURITY AND IMPURITY ANALYSIS. (n.d.). Agilent. Retrieved from [Link]

• n-Benzyl-3-bromopropanamide. (n.d.). PubChem. Retrieved from [Link]

• Reactions of 2-bromo(N-benzyl)benzamide and 2-chloro(N-phenyl)benzamide with benzylamine. (2018). ResearchGate. Retrieved from [Link]

• separating benzyl bromide. (2022). Reddit. Retrieved from [Link]

• recrystallization & purification of N-bromosuccinimide. (2021). YouTube. Retrieved from [Link]

• Acrylamide, N-benzyl-. (n.d.). Organic Syntheses. Retrieved from [Link]

Sources

• 1. N-Benzyl-2-bromopropanamide | C10H12BrNO | CID 145880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. youtube.com [youtube.com]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. biomedres.us [biomedres.us]
• 14. agilent.com [agilent.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Troubleshooting Guide for the Synthesis of N-Benzyl-2-bromopropanamide

Welcome to the technical support center for the synthesis of N-Benzyl-2-bromopropanamide. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to navigate the challenges of this synthetic transformation.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing N-Benzyl-2-bromopropanamide?

A1: The most prevalent and dependable method for synthesizing N-Benzyl-2-bromopropanamide is the Schotten-Baumann reaction.[] This reaction involves the acylation of benzylamine with 2-bromopropionyl bromide in the presence of a base to neutralize the hydrogen bromide byproduct.[2] This method is widely used for amide bond formation due to its efficiency and generally high yields.[3]

Q2: My reaction yield is consistently low. What are the primary factors that could be causing this?

A2: Low yields in this reaction can often be attributed to several key factors:

• Moisture Contamination: 2-Bromopropionyl bromide is highly reactive and readily hydrolyzes in the presence of water to form 2-bromopropionic acid, which will not react with benzylamine under these conditions. Ensuring anhydrous (dry) solvents and glassware is critical.

• Inadequate Basicity: A base is crucial to scavenge the HBr generated during the reaction. If the base is too weak or used in insufficient quantity, the HBr will protonate the benzylamine, rendering it non-nucleophilic and halting the reaction.

• Suboptimal Temperature Control: The reaction of acyl bromides with amines is highly exothermic.[] Running the reaction at low temperatures (e.g., 0 °C), especially during the addition of the acyl bromide, is essential to prevent side reactions and potential degradation of the product.

• Improper Reagent Stoichiometry: Using an incorrect ratio of reactants can lead to incomplete conversion or the formation of side products. A slight excess of the acylating agent is sometimes used, but a large excess can lead to impurities.

Q3: I'm observing multiple spots on my TLC plate after the reaction. What are the likely impurities?

A3: The presence of multiple spots on a TLC plate suggests a mixture of products and unreacted starting materials. Common impurities include:

• Unreacted Benzylamine: This can be easily removed during the workup by washing the organic layer with a dilute acid solution (e.g., 1M HCl).

• 2-Bromopropionic Acid: This results from the hydrolysis of 2-bromopropionyl bromide. It can be removed by washing the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate solution.

• Diacylated Benzylamine: If the reaction conditions are not carefully controlled, a second molecule of 2-bromopropionyl bromide can react with the newly formed amide. This is more likely if a large excess of the acyl bromide is used or if the reaction temperature is too high.

• Elimination Product: Under strongly basic conditions or at elevated temperatures, 2-bromopropionyl bromide can undergo elimination to form acryloyl bromide, which can then react with benzylamine to form N-benzylacrylamide.

Q4: My purified product is an oil and won't crystallize. How can I obtain a solid product?

A4: If N-Benzyl-2-bromopropanamide is obtained as an oil, it is often due to the presence of impurities that inhibit crystallization. The first step is to ensure all residual solvent has been removed under high vacuum. If it remains an oil, purification by column chromatography on silica gel is the most effective method. After chromatography, recrystallization from a suitable solvent system, such as a mixture of hexanes and ethyl acetate, can be attempted.

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
Low or No Product Formation	1. Hydrolysis of 2-bromopropionyl bromide: Reagent is sensitive to moisture.	1. Use anhydrous solvents (e.g., freshly distilled dichloromethane). Dry all glassware in an oven prior to use. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
2. Protonation of benzylamine: Insufficient or no base was used.	2. Use at least one equivalent of a suitable base (e.g., triethylamine or pyridine) to neutralize the HBr byproduct. A biphasic system with an aqueous base like 10% NaOH can also be effective.
3. Low reaction temperature: The reaction may be too slow.	3. While initial addition should be at 0 °C, allowing the reaction to slowly warm to room temperature and stir for several hours can drive it to completion. Monitor progress by TLC.
Presence of Multiple Impurities in Crude Product	1. Excess 2-bromopropionyl bromide: Can lead to diacylation.	1. Use a stoichiometric amount or only a slight excess (e.g., 1.05 equivalents) of the acyl bromide.
2. High reaction temperature: Promotes side reactions and decomposition.	2. Maintain a low temperature (0 °C) during the addition of 2-bromopropionyl bromide using an ice bath. Add the acyl bromide solution slowly to the solution of benzylamine and base.
3. Formation of elimination products: Strong bases or high temperatures can cause elimination of HBr from the acyl bromide.	3. Use a non-nucleophilic organic base like triethylamine or pyridine. Avoid strong bases like sodium hydroxide if elimination is a concern, or use a biphasic Schotten-Baumann setup where the concentration of hydroxide in the organic phase is low.
Difficulty in Product Isolation/Purification	1. Emulsion formation during workup: A stable emulsion can form between the organic and aqueous layers.	1. To break an emulsion, try adding a saturated brine solution or filtering the mixture through a pad of celite.
2. Product is an oil: Impurities may be preventing crystallization.	2. Purify the product using column chromatography on silica gel. A gradient of ethyl acetate in hexanes is a good starting point for elution.
3. Co-elution of impurities during chromatography: Impurities with similar polarity to the product can be difficult to separate.	3. Optimize the solvent system for column chromatography. A shallow gradient of increasing polarity can improve separation.

Experimental Protocols

Protocol 1: Synthesis of N-Benzyl-2-bromopropanamide

This protocol details the amide formation via the Schotten-Baumann reaction.

Materials:

• Benzylamine (1.0 equiv)

• 2-Bromopropionyl bromide (1.05 equiv)

• Triethylamine (1.1 equiv)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

Procedure:

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve benzylamine (1.0 equiv) and triethylamine (1.1 equiv) in anhydrous dichloromethane. Cool the stirred solution to 0 °C in an ice bath.

• Addition of Acyl Bromide: In a separate flask, dissolve 2-bromopropionyl bromide (1.05 equiv) in anhydrous dichloromethane. Add this solution dropwise to the stirred benzylamine solution over 15-20 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, dilute the mixture with dichloromethane. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, water, saturated NaHCO₃ solution, and finally with brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude N-Benzyl-2-bromopropanamide can be purified by recrystallization from a suitable solvent (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Visualizing the Workflow and Troubleshooting

Experimental Workflow

Caption: Experimental workflow for the synthesis of N-Benzyl-2-bromopropanamide.

Troubleshooting Logic

Caption: Troubleshooting logic for low yield in the synthesis.

References

• PubChem. N-Benzyl-2-bromopropanamide. National Center for Biotechnology Information. [Link]

• LeTourneau, J. J., & Rzasa, R. M. (2021). Direct Amidation of Tertiary N-Benzylamines. Organic Letters, 23(15), 5887–5891. [Link]

• D'hooghe, M., & De Kimpe, N. (2008). The Fascinating Chemistry of α‐Haloamides. Chemistry – A European Journal, 14(23), 6896-6906. [Link]

• Choi, J., & Fu, G. C. (2017). A Dual Catalytic Approach for the Halogen-Bonding-Mediated Reductive Cleavage of α-Bromodifluoroesters and Amides. Journal of Organic Chemistry, 82(19), 10582–10588. [Link]

• Kohn, J., & Wilchek, M. (1982). A new approach for the synthesis of N-acylamino acids. FEBS Letters, 150(1), 7-10.

• Ali, A., et al. (2018). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules, 23(8), 1888. [Link]

• Hudson, A. S., et al. (2012). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Organic Letters, 14(19), 5052–5055. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• Kurosu, M. (2015). A chemoenzymatic process for amide bond formation by an adenylating enzyme-mediated mechanism. Scientific Reports, 8(1), 2824. [Link]

• YouTube. (2021, February 9). Acylation of Amines, Part 1: with Acyl Halides. [Link]

• Choi, J., et al. (2022). Coupling of α-bromoamides and unactivated alkenes to form γ-lactams through EDA and photocatalysis. Chemical Science, 13(47), 14125–14131. [Link]

Sources

• 2. A chemoenzymatic process for amide bond formation by an adenylating enzyme-mediated mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Managing Impurities in N-Benzyl-2-bromopropanamide

This guide is designed for researchers, scientists, and drug development professionals to effectively manage and control impurities in N-Benzyl-2-bromopropanamide products. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding impurities encountered during the synthesis and handling of N-Benzyl-2-bromopropanamide.

Q1: What are the most common impurities I should expect when synthesizing N-Benzyl-2-bromopropanamide?

A1: The most prevalent impurities typically originate from three sources: unreacted starting materials, by-products from side reactions, and degradation of the final product.

• Unreacted Starting Materials: The most common of these are benzylamine and 2-bromopropionic acid (or its activated form, like 2-bromopropionyl bromide/chloride).[1]

• Side-Reaction By-products: These can include diacylated amines (where two molecules of the acylating agent react with one benzylamine) if an excess of the 2-bromopropionyl halide is used.[2]

• Degradation Products: The primary degradation pathway is the hydrolysis of the amide bond, which cleaves the molecule back into 2-bromopropionic acid and benzylamine.[3] This is particularly a risk if the product is exposed to strong acids or bases, especially at elevated temperatures.[3]

Q2: My final product is a persistent oil, not the expected solid. What is the likely cause?

A2: A product appearing as an oil when it is expected to be a solid is almost always due to the presence of impurities.[1] These impurities can disrupt the crystal lattice formation of the pure compound. The most common culprits are residual solvents or any of the unreacted starting materials and side-products mentioned in Q1. Thorough purification, typically via silica gel column chromatography, is the most effective solution to remove these impurities and induce crystallization.[1]

Q3: How can I minimize the formation of impurities during the synthesis?

A3: Controlling reaction conditions is critical.

• Stoichiometry: Use a stoichiometric amount or only a slight excess (e.g., 1.05 equivalents) of the acylating agent (2-bromopropionyl halide) to prevent the formation of diacyl amides.[2]

• Controlled Addition: Add the acylating agent slowly to the solution of benzylamine.[2] This maintains a low concentration of the highly reactive agent and minimizes side reactions.

• Temperature Control: Perform the addition at a reduced temperature (e.g., in an ice bath) to manage the exothermic nature of the reaction and prevent the formation of undesired byproducts.[2]

• Anhydrous Conditions: The acylating agent, 2-bromopropionyl halide, is highly sensitive to moisture and can hydrolyze back to 2-bromopropionic acid.[2] Using dry solvents and glassware under an inert atmosphere (like nitrogen or argon) is crucial.

Q4: What are the best practices for storing N-Benzyl-2-bromopropanamide to ensure its stability?

A4: To prevent degradation, the product should be stored in a tightly sealed container in a cool, dry, and dark place.[3] For long-term storage, using an inert atmosphere (nitrogen or argon) is recommended to protect against oxidative degradation. Avoid exposure to strong acids and bases.[3]

Troubleshooting Guide for Impurity Management

This guide provides solutions to specific problems you may encounter during the synthesis and purification of N-Benzyl-2-bromopropanamide.

Observed Problem	Potential Cause	Recommended Solution & Rationale
Low Product Yield	1. Incomplete Reaction: Steric hindrance or insufficient reactivity. 2. Hydrolysis of Acylating Agent: Presence of moisture.[2] 3. Protonation of Amine: Insufficient base to neutralize the HCl produced during the reaction.[2]	1. Monitor the reaction by TLC. Consider extending the reaction time or using a more reactive acylating agent (acid chloride vs. acid + coupling agent).[4] 2. Ensure all glassware is oven-dried and solvents are anhydrous. Perform the reaction under an inert atmosphere.[2] 3. Use at least one equivalent of a suitable base (e.g., triethylamine, pyridine, or an aqueous base like 10% NaOH in a biphasic system) to scavenge the acid byproduct.[2]
Product is Contaminated with 2-Bromopropionic Acid	Incomplete reaction or inefficient removal during work-up.	During the aqueous work-up, wash the organic layer with a mild base, such as a saturated sodium bicarbonate (NaHCO₃) solution. This deprotonates the acidic carboxylic acid, forming a water-soluble carboxylate salt that partitions into the aqueous layer. Repeat the wash if necessary.[1][4]
Product is Contaminated with Benzylamine	Use of excess benzylamine or inefficient removal during work-up.	During the aqueous work-up, wash the organic layer with a dilute acid, such as 1M HCl. This protonates the basic amine, forming a water-soluble ammonium salt that is extracted into the aqueous phase.[4]
Unidentified Peaks in HPLC or NMR Analysis	1. Side-Reaction Products: Such as diacyl amide.[2] 2. Degradation Products: Hydrolysis may have occurred during work-up or storage.[3]	1. Characterize the impurity using high-resolution mass spectrometry (LC-MS) to get a molecular weight.[5][6] 2. Purify the product using flash column chromatography, as it is highly effective at separating compounds with different polarities.[1]
Emulsion Formation During Aqueous Work-up	A stable emulsion has formed at the interface of the organic and aqueous layers.[2]	To break the emulsion, try adding a saturated brine solution (NaCl solution) or filtering the entire mixture through a pad of celite.[2] The salt increases the ionic strength of the aqueous phase, helping to separate the layers.

Impurity Profile Summary

The table below summarizes key information for commonly encountered impurities.

Impurity Name	Structure	Likely Source	Recommended Removal Method
Benzylamine	C₆H₅CH₂NH₂	Unreacted starting material	Aqueous wash with dilute acid (e.g., 1M HCl)
2-Bromopropionic Acid	CH₃CH(Br)COOH	Hydrolysis of acylating agent; Product degradation[3]	Aqueous wash with dilute base (e.g., NaHCO₃ solution)[1]
N-Benzyl-N-(2-bromopropanoyl)propanamide (Diacyl Amide)	C₆H₅CH₂N(C(=O)CH(Br)CH₃)₂	Side reaction from excess acylating agent[2]	Flash column chromatography

Experimental Protocols

Protocol 1: Standard Aqueous Work-up for Impurity Removal

This protocol is designed to remove acidic and basic impurities following the completion of the reaction.

• Transfer the reaction mixture to a separatory funnel.

• If the reaction solvent is not a suitable extraction solvent, dilute the mixture with an appropriate organic solvent like ethyl acetate or dichloromethane.

• Acid Wash: Add an equal volume of 1M HCl to the separatory funnel. Stopper the funnel, invert, and vent frequently to release any pressure. Shake vigorously for 30-60 seconds. Allow the layers to separate and drain the lower aqueous layer. This step removes unreacted benzylamine.[4]

• Base Wash: Add an equal volume of saturated sodium bicarbonate (NaHCO₃) solution. Shake, venting frequently. Allow the layers to separate and drain the aqueous layer. This step removes unreacted 2-bromopropionic acid.[1][4]

• Brine Wash: Add an equal volume of saturated NaCl solution (brine). Shake and allow the layers to separate. Drain the aqueous layer. This step helps remove residual water from the organic layer.[2]

• Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter to remove the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

Protocol 2: Purification by Flash Column Chromatography

This is the most effective method for removing persistent impurities, especially those with similar polarity to the product.

• Prepare the Column: Select an appropriately sized silica gel column. Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 95:5 Hexane:Ethyl Acetate). Pour the slurry into the column and allow it to pack under positive pressure, ensuring no air bubbles are trapped.

• Load the Sample: Dissolve the crude product in a minimal amount of the organic solvent (e.g., dichloromethane). To this, add a small amount of silica gel and concentrate the mixture to a dry powder. This dry-loading method generally provides better separation. Carefully add the dried sample to the top of the packed column.

• Elute the Column: Begin eluting with the low-polarity solvent system. Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to move the compounds down the column.[2]

• Collect and Analyze Fractions: Collect the eluting solvent in fractions using test tubes. Spot each fraction on a Thin-Layer Chromatography (TLC) plate to monitor the separation and identify the fractions containing the pure product.[1]

• Isolate the Product: Combine the pure fractions, and remove the solvent under reduced pressure to yield the purified N-Benzyl-2-bromopropanamide.

Visualized Workflows and Pathways

Troubleshooting Workflow for Impurity Management

This diagram outlines a logical sequence of steps to identify and resolve impurity issues.

Caption: A logical workflow for identifying, purifying, and confirming the purity of N-Benzyl-2-bromopropanamide.

Synthesis and Key Impurity Formation Pathways

This diagram illustrates the desired reaction alongside common side reactions.

Caption: Key reaction pathways in the synthesis of N-Benzyl-2-bromopropanamide, including impurity formation.

References

• Method for producing n-benzyl-2-bromo-3-methoxypropionamide and intermediates thereof. Google Patents.

• N-Benzyl-2-bromopropanamide | C10H12BrNO. PubChem. Available at: [Link]

• Reactions of 2-bromo(N-benzyl)benzamide and 2-chloro(N-phenyl)benzamide with benzylamine. ResearchGate. Available at: [Link]

• Benzyl bromide synthesis by bromination or substitution. Organic Chemistry Portal. Available at: [Link]

• n-Benzyl-3-bromopropanamide | C10H12BrNO. PubChem. Available at: [Link]

• N-Benzyl-2-bromo-2-methylpropanamide | C11H14BrNO. PubChem. Available at: [Link]

• Benzylamines. Organic Chemistry Portal. Available at: [Link]

• Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by Electron. OSTI.GOV. Available at: [Link]

• Development of Impurity Profiling Methods Using Modern Analytical Techniques. International Journal of Pharmaceutical Research and Applications. Available at: [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. ResearchGate. Available at: [Link]

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Technical Support Center: Stereoselective Reactions of N-Benzyl-2-bromopropanamide

Welcome to the technical support center dedicated to enhancing the stereoselectivity of reactions involving N-Benzyl-2-bromopropanamide. This guide is designed for researchers, scientists, and drug development professionals who are looking to troubleshoot and optimize their synthetic strategies. Here, we address common challenges and frequently asked questions with in-depth, evidence-based solutions.

Troubleshooting Guide: Overcoming Poor Stereoselectivity

This section provides a systematic approach to diagnosing and resolving common issues encountered during the stereoselective synthesis using N-Benzyl-2-bromopropanamide.

Issue 1: Poor Diastereoselectivity or Enantiomeric Excess (ee)

You're running a nucleophilic substitution on N-Benzyl-2-bromopropanamide, but the desired stereoisomer is not the major product, resulting in a low diastereomeric or enantiomeric excess.

Root Cause Analysis and Solutions:

The stereochemical outcome of a nucleophilic substitution at the α-carbon of N-Benzyl-2-bromopropanamide is a competition between the S(_N)1 and S(_N)2 pathways.[1] An S(_N)1 reaction proceeds through a planar carbocation intermediate, which can be attacked from either face, leading to racemization.[1] Conversely, the S(_N)2 mechanism involves a backside attack, resulting in a predictable inversion of stereochemistry.[1] To achieve high stereoselectivity, the S(_N)2 pathway must be favored.

Troubleshooting Workflow for Poor Stereoselectivity

Caption: Troubleshooting workflow for diagnosing and improving poor stereoselectivity.

Key Parameters to Optimize:

Parameter	Recommendation for High Stereoselectivity (S(_N)2)	Rationale
Nucleophile	Use a strong, non-bulky nucleophile at a high concentration.[1]	A high concentration of a strong nucleophile increases the rate of the bimolecular S(_N)2 reaction, outcompeting the unimolecular S(_N)1 pathway.[1][2]
Solvent	Employ a polar aprotic solvent (e.g., DMF, DMSO, acetone).[1]	Polar aprotic solvents solvate the counter-ion of the nucleophile but do not strongly solvate the nucleophile itself, thus increasing its reactivity.[1][3] In contrast, polar protic solvents (e.g., water, methanol) stabilize the carbocation intermediate of the S(_N)1 pathway.[2][3]
Temperature	Maintain a low reaction temperature (e.g., 0 °C or below).[1]	Lower temperatures favor the more ordered transition state of the S(_N)2 reaction over the higher activation energy S(_N)1 pathway.[1]
Leaving Group	Bromine is a good leaving group.	The stability of the leaving group as an anion influences the reaction rate for both S(_N)1 and S(_N)2 mechanisms.[2][3]

Issue 2: Inconsistent Stereochemical Outcome (Inversion vs. Retention)

You observe variability in the stereochemical outcome, sometimes leading to inversion and other times to retention of configuration.

Root Cause Analysis and Solutions:

While the S(_N)2 mechanism typically leads to inversion, certain additives or neighboring group participation can result in retention of configuration.

• Silver Ion Assistance : The presence of silver ions can influence the stereochemical course of the reaction. Soluble silver salts (e.g., AgOTf) tend to promote inversion by assisting the departure of the bromide leaving group, making the carbon center more susceptible to backside attack.[4] In contrast, solid silver oxide (Ag(_2)O) can promote retention of configuration.[4] This is thought to occur through a double inversion mechanism or a frontside attack facilitated by the silver oxide surface.

• Neighboring Group Participation (NGP) : The amide functionality itself can, under certain conditions, act as an internal nucleophile. The amide oxygen can displace the bromide in an intramolecular S(_N)2 reaction, forming a cyclic intermediate. A subsequent attack by an external nucleophile on this intermediate leads to an overall retention of stereochemistry.

Mechanism of Stereochemical Control

Caption: Competing pathways leading to inversion or retention of stereochemistry.

Frequently Asked Questions (FAQs)

Q1: How can I reliably achieve high stereoselectivity if optimizing solvent and temperature is insufficient?

A1: When reaction condition optimization is not enough, employing a chiral auxiliary is a powerful strategy.[5] A chiral auxiliary is a chiral molecule that is temporarily attached to your substrate to direct the stereochemical outcome of a subsequent reaction.[5][6] After the desired transformation, the auxiliary can be removed and often recycled.[5]

For amide functionalization, Evans' oxazolidinone auxiliaries are a classic and highly effective choice.[5][7]

Experimental Protocol: Asymmetric Alkylation using an Oxazolidinone Auxiliary

• Attachment of Auxiliary: React a chiral oxazolidinone (e.g., (S)-4-benzyl-2-oxazolidinone) with propionyl chloride to form the N-acyl oxazolidinone.

• Enolate Formation: Treat the N-acyl oxazolidinone with a strong base like lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) at low temperature (-78 °C) to form a stereodefined (Z)-enolate. The bulky group on the auxiliary blocks one face of the enolate.

• Stereoselective Reaction: Introduce your electrophile (in this context, an equivalent to the N-Benzyl-2-bromopropanamide reaction would be reacting the enolate with a nucleophile, or in a more typical use, reacting the enolate of a glycine equivalent with an alkylating agent). The electrophile will preferentially attack from the less sterically hindered face.

• Auxiliary Cleavage: Cleave the auxiliary under mild conditions (e.g., with lithium hydroxide) to reveal the chiral product and recover the auxiliary.

Q2: Are there catalytic methods to improve the enantioselectivity of reactions at the α-position of amides?

A2: Yes, organocatalysis and transition metal catalysis offer excellent alternatives for achieving high enantioselectivity without the need for stoichiometric chiral auxiliaries.

• Organocatalysis: Chiral organocatalysts, such as derivatives of proline or cinchona alkaloids, can be used to catalyze the α-functionalization of carbonyl compounds, including amides.[8][9][10] These catalysts often operate by forming chiral enamine or iminium ion intermediates, which then react with high stereoselectivity.[8][9]

• Transition Metal Catalysis: Cooperative catalysis involving a chiral copper complex and a bifunctional organocatalyst has been shown to be highly effective for the asymmetric amination of amides, affording products with excellent enantioselectivities.[11][12] Similarly, Ni/photoredox dual catalysis has been developed for the asymmetric cross-coupling of α-N-heterocyclic compounds.[13]

Q3: My reaction is sterically hindered due to the benzyl group. How can I improve the reaction rate without compromising stereoselectivity?

A3: Steric hindrance from the N-benzyl group can slow down the desired S(_N)2 reaction.[14][15]

• Less Bulky Reagents: If possible, choose a less sterically demanding nucleophile.

• Catalyst Choice: For catalyzed reactions, the choice of ligand is crucial. Bulky ligands on a metal catalyst can sometimes overcome substrate hindrance by creating a more accessible reactive site.[16]

• Microwave Irradiation: Microwave-assisted synthesis can sometimes accelerate reactions by efficiently heating the reaction mixture, potentially overcoming the activation barrier for sterically hindered substrates.[16] However, careful monitoring is required to ensure that the increased temperature does not lead to a decrease in stereoselectivity.

Q4: How do I accurately determine the stereochemical outcome of my reaction?

A4: The most common and reliable method for determining enantiomeric excess (ee) or diastereomeric ratio (dr) is chiral High-Performance Liquid Chromatography (HPLC) .

• Methodology:

  • Column Selection: Choose a chiral stationary phase (CSP) appropriate for your class of compounds.

  • Mobile Phase Optimization: A typical starting mobile phase is a mixture of hexane and isopropanol.[17] For basic compounds like amines, adding a small amount of an amine modifier (e.g., diethylamine) can improve peak shape.[17]

  • Analysis: Inject a racemic standard to determine the retention times of both enantiomers. Then, inject your sample to determine the ratio of the two peaks, from which the ee or dr can be calculated.

References

• Sun, G.-Y., et al. (2026). Cα-Umpolung of Amides Strategy for Enantioselective Propargylic Amination toward Cα-Tetrasubstituted α-Amino Acid Derivatives. Organic Letters, Articles ASAP. [Link]

• Stereoselective Substitution in 2-Bromo Amides in the Presence of. (n.d.). datapdf.com. [Link]

• Cα-Umpolung of Amides Strategy for Enantioselective Propargylic Amination toward Cα-Tetrasubstituted α-Amino Acid Derivatives. (2026). American Chemical Society. [Link]

• A General Organocatalyst for Direct α-Functionalization of Aldehydes: Stereoselective C−C, C−N, C−F, C−Br, and C−S Bond-Forming Reactions. Scope and Mechanistic Insights. (n.d.). Journal of the American Chemical Society. [Link]

• Organocatalysis in Radical Chemistry. Enantioselective α-Oxyamination of Aldehydes. (n.d.). NIH. [Link]

• Catalytic Efficiency of Primary α-Amino Amides as Multifunctional Organocatalysts in Recent Asymmetric Organic Transformations. (n.d.). MDPI. [Link]

• Stereochemical and Steric Effects in Nucleophilic Substitution of α-Halo Ketones. (2025). ResearchGate. [Link]

• Chiral auxiliary. (n.d.). Wikipedia. [Link]

• Chiral Auxiliaries — Principles and Recent Applications. (2025). ResearchGate. [Link]

• Regioselectivity, stereoselectivity, and stereospecificity. (n.d.). Khan Academy. [Link]

• 8.3. Factors affecting rate of nucleophilic substitution reactions. (n.d.). Organic Chemistry 1: An open textbook. [Link]

• D.7 Chiral auxiliaries (HL). (2017). YouTube. [Link]

• Enantioselective Synthesis of N-Benzylic Heterocycles by Ni/Photoredox Dual Catalysis. (n.d.). NIH. [Link]

• A temporary stereocentre approach for the asymmetric synthesis of chiral cyclopropane-carboxaldehydes. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• N-Benzyl-2-bromopropanamide. (n.d.). PubChem - NIH. [Link]

• Stereoselective and Stereospecific Reactions. (2025). Master Organic Chemistry. [Link]

• The Factors Determining Reactivity in Nucleophilic Substitution. (2017). OUCI. [Link]

• Asymmetric synthesis of N–N axially chiral compounds via organocatalytic atroposelective N-acylation. (n.d.). PMC - NIH. [Link]

• Factors affecting Aliphatic Nucleophilic substitution. (2020). YouTube. [Link]

• Stereospecificity vs. Stereoselectivity and Regiospecificity vs. Regioselectivity. (2020). YouTube. [Link]

• 7: Reactions of Haloalkanes, Alcohols, and Amines. Nucleophilic Substitution. (n.d.). Neuman. [Link]

• Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Scheme 1. Reactions of 2-bromo(N-benzyl)benzamide and 2-chloro(N-phenyl...). (n.d.). ResearchGate. [Link]

• Reactivity of benzyl halides towards nucleophilic substitution. (2017). Chemistry Stack Exchange. [Link]

• Techniques for the Enantioselective Asymmetric Synthesis of Benzyl Substituted Malonic Acid Esters. (n.d.). The Aquila Digital Community. [Link]

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impact of reaction parameters on N-Benzyl-2-bromopropanamide purity

A Guide to Optimizing Purity by Controlling Reaction Parameters

Welcome to the technical support center for the synthesis of N-Benzyl-2-bromopropanamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions to achieve high product purity. Here, we will explore the causal relationships behind experimental choices and provide self-validating protocols to ensure reproducible success.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the synthesis of N-Benzyl-2-bromopropanamide.

Q1: What is the primary reaction for synthesizing N-Benzyl-2-bromopropanamide?

A1: The most direct and common method is the N-acylation of benzylamine with 2-bromopropanoyl chloride. This is a nucleophilic acyl substitution reaction where the amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride.[1][2] The reaction is typically performed in the presence of a non-nucleophilic base to neutralize the hydrochloric acid (HCl) byproduct.[2][3]

Q2: Why is a base necessary, and which type should I use?

A2: A base is critical for two main reasons. First, it neutralizes the HCl generated during the reaction.[2][] If not neutralized, this acid will protonate the starting benzylamine, converting it into its non-nucleophilic ammonium salt and halting the reaction.[5][6] Second, a base ensures the amine remains as a free, nucleophilic species, ready to react.[7]

It is crucial to use a non-nucleophilic base , such as triethylamine (TEA) or pyridine.[8] These bases will not compete with benzylamine in attacking the acyl chloride. Using a nucleophilic base like sodium hydroxide in a single-phase organic system could lead to unwanted hydrolysis of the 2-bromopropanoyl chloride.[9]

Q3: What is the optimal solvent for this reaction?

A3: The ideal solvent should be aprotic and inert to the reactants. Dichloromethane (DCM), diethyl ether, or tetrahydrofuran (THF) are excellent choices.[8] It is imperative to use anhydrous (dry) solvents because 2-bromopropanoyl chloride is highly sensitive to moisture and will readily hydrolyze to the unreactive 2-bromopropanoic acid if water is present.[3][10]

Q4: How does reaction temperature impact product purity?

A4: Temperature control is paramount. The reaction between an amine and an acyl chloride is highly exothermic.[] Running the reaction at low temperatures (e.g., 0 °C), especially during the addition of the acyl chloride, helps to control the reaction rate, prevent overheating, and minimize the formation of side products.[11][12] Excessively high temperatures can lead to product degradation and the formation of undesired byproducts.[3][13] After the initial addition, the reaction is often allowed to warm to room temperature to ensure it proceeds to completion.[14]

Q5: How can I monitor the reaction's progress to determine its endpoint?

A5: The most effective method for monitoring the reaction is Thin-Layer Chromatography (TLC) .[3] By spotting the reaction mixture alongside the starting materials (benzylamine and 2-bromopropanoyl chloride), you can observe the disappearance of the starting material spots and the appearance of a new spot corresponding to the N-Benzyl-2-bromopropanamide product. The reaction is considered complete when the limiting reagent (usually the benzylamine) is no longer visible on the TLC plate.

Troubleshooting Guide: From Low Yields to Impure Products

This guide provides solutions to specific problems you may encounter during the synthesis.

Problem 1: Low or No Product Yield

Potential Cause	Explanation & Scientific Rationale	Recommended Solution
Hydrolyzed Acyl Chloride	2-Bromopropanoyl chloride is highly reactive towards water. If glassware, solvents, or the amine starting material are not anhydrous, the acyl chloride will hydrolyze to 2-bromopropanoic acid, which is unreactive under these conditions.[3]	Ensure all glassware is oven or flame-dried. Use freshly opened or distilled anhydrous solvents. Store reagents under an inert atmosphere (e.g., nitrogen or argon).[3][10]
Protonated Amine	Benzylamine is a base and will be protonated by any acid present, including the HCl byproduct if the added base is insufficient or ineffective. The resulting benzylammonium ion is not nucleophilic and cannot react with the acyl chloride.[5][6]	Use at least one equivalent of a suitable non-nucleophilic base like triethylamine or pyridine.[3] If the benzylamine starting material is a hydrochloride salt, two equivalents of base are required.
Suboptimal Temperature	While high temperatures are detrimental, a reaction that is too cold may proceed too slowly to reach completion within a reasonable timeframe.[3]	Start the reaction at 0 °C for controlled addition of the acyl chloride, then allow it to warm to room temperature and stir for several hours to ensure the reaction is complete.[14]
Incorrect Stoichiometry	Using an incorrect ratio of reactants can lead to a low yield of the desired product. Stoichiometry is crucial for determining the theoretical yield and ensuring the limiting reagent is fully consumed.[15]	Carefully calculate and measure the molar equivalents of all reactants. A slight excess (1.05-1.1 equivalents) of the acyl chloride is often used to ensure the complete consumption of the more valuable amine.[3]

Problem 2: Product is Impure with Multiple Spots on TLC

Potential Cause	Explanation & Scientific Rationale	Recommended Solution
Unreacted Starting Material	The most common impurities are unreacted benzylamine or 2-bromopropanoic acid (from hydrolyzed acyl chloride).[5][16]	To remove excess benzylamine: Wash the organic layer with a dilute acid solution (e.g., 1M HCl) during the workup. The amine will be protonated and move to the aqueous layer.[3] To remove 2-bromopropanoic acid: Wash with a dilute base solution (e.g., saturated sodium bicarbonate). The acid will be deprotonated and extracted into the aqueous phase.[16]
Side Reactions from High Temperature	Excessive heat can cause decomposition of the product or promote side reactions, leading to a complex mixture of byproducts.[3]	Maintain strict temperature control. Use an ice bath during the addition of the acyl chloride and do not heat the reaction unless necessary and with careful monitoring by TLC.[11][12]
Diacylation	Although less common, it is possible for the initially formed amide to be acylated again, especially if a large excess of the acylating agent is used under harsh conditions.[5]	Use a stoichiometric amount or only a slight excess of the 2-bromopropanoyl chloride (1.05-1.1 equivalents). Add the acyl chloride slowly to the amine solution to avoid high local concentrations.[3]

Problem 3: Difficulties During Product Isolation and Workup

Potential Cause	Explanation & Scientific Rationale	Recommended Solution
Emulsion Formation	During aqueous workup, the formation of a stable emulsion between the organic and aqueous layers can make separation difficult. This is common when using biphasic solvent systems.[3]	To break an emulsion, add a saturated solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, forcing the separation of the two phases. Filtering the mixture through a pad of Celite can also be effective.[3]
Product is an Oil, Not a Solid	The final product may not crystallize easily and may remain as a viscous oil, making purification by recrystallization challenging.	If the product is an oil, purification via flash column chromatography on silica gel is the preferred method.[3][17]
Co-elution of Impurities	During column chromatography, impurities with a polarity similar to the product can be difficult to separate, leading to impure fractions.	Optimize the solvent system for column chromatography. A gradual increase in the polarity of the eluent (gradient elution) often provides better separation than a single-solvent system (isocratic elution).[3]

Data Summary and Protocols

Impact of Key Reaction Parameters on Purity

Parameter	Optimal Condition	Rationale for High Purity	Potential Issues if Deviated
Temperature	0 °C to Room Temperature	Controls exothermic reaction, minimizes side-product formation and thermal degradation.[11][12]	High temperatures can lead to byproducts and decomposition; very low temperatures may result in an incomplete reaction.[3]
Solvent	Anhydrous Aprotic (e.g., DCM, THF)	Prevents hydrolysis of the reactive acyl chloride; dissolves reactants to facilitate the reaction.[8]	Protic solvents (water, alcohols) will destroy the acyl chloride. Non-polar solvents may not sufficiently dissolve the reactants/intermediates.
Base	1.1-1.5 eq. Non-Nucleophilic (e.g., TEA, Pyridine)	Neutralizes HCl byproduct without competing with the primary amine, ensuring the reaction proceeds to completion.[7][8]	Insufficient base leads to amine protonation and reaction stoppage. A nucleophilic base will create its own set of byproducts.
Stoichiometry	1.0 eq. Benzylamine, 1.05-1.1 eq. 2-Bromopropanoyl Chloride	A slight excess of the acyl chloride drives the reaction to completion, consuming all of the benzylamine.[5]	Large excess of acyl chloride can lead to diacylation and complicates purification. Excess amine will remain as an impurity.

Experimental Protocol: Synthesis of N-Benzyl-2-bromopropanamide

Safety Precaution: This reaction should be performed in a well-ventilated fume hood. 2-Bromopropanoyl chloride is corrosive and lachrymatory. Wear appropriate personal protective equipment (gloves, safety goggles, lab coat).

Step 1: Reaction Setup

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve benzylamine (1.0 eq.) in anhydrous dichloromethane (DCM).

• Add triethylamine (1.2 eq.) to the solution.

• Cool the mixture to 0 °C using an ice-water bath.

Step 2: Acylation Reaction

• Dissolve 2-bromopropanoyl chloride (1.05 eq.) in a small amount of anhydrous DCM.

• Add the 2-bromopropanoyl chloride solution dropwise to the stirred benzylamine solution at 0 °C over 15-20 minutes.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

Step 3: Workup and Isolation

• Monitor the reaction by TLC until the benzylamine is consumed.

• Dilute the reaction mixture with DCM.

• Transfer the mixture to a separatory funnel and wash sequentially with:

  • 1M HCl (to remove excess triethylamine and any unreacted benzylamine).

  • Saturated NaHCO₃ solution (to remove any acidic impurities).

  • Brine (to initiate drying and break any emulsions).[3]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Step 4: Purification

• Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

• Alternatively, if the crude product is a solid, it can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate).[17]

Visualizations: Workflows and Logic Diagrams

Below are diagrams illustrating the reaction mechanism and troubleshooting workflows.

Caption: Reaction mechanism for N-acylation.

Caption: Step-by-step experimental workflow.

Caption: Decision tree for troubleshooting purity issues.

References

• Hazra, S., Gallou, F., & Handa, S. (n.d.). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ResearchGate. Available at: [Link]

• Hazra, S., et al. (2022). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ACS Sustainable Chemistry & Engineering. Available at: [Link]

• Green Chemistry (RSC Publishing). (2012). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Available at: [Link]

• AWS. (n.d.). Effect of Temperature on the Purity and Yield of Aspirin. Available at: [Link]

• Hazra, S., et al. (2022). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ACS Publications. Available at: [Link]

• Chemistry LibreTexts. (2025). 24.7: Reactions of Amines. Available at: [Link]

• Google Patents. (n.d.). WO2007044270A1 - Process for producing high purity ketones by friedel-crafts acylation at low temperature.

• ResearchGate. (n.d.). Base‐Mediated N‐Acetylation of Anilines/Amines: Nitriles as a Surrogate of the Acetyl Group | Request PDF. Available at: [Link]

• BYJU'S. (n.d.). Chemical Properties Of Amines Acylation Basicity. Available at: [Link]

• Biotage. (2023). Can Reaction Temperature Impact Synthetic Product Yield and Purity?. Available at: [Link]

• Google Patents. (n.d.). US11136287B2 - Method for producing n-benzyl-2-bromo-3-methoxypropionamide and intermediates thereof.

• ACS Publications. (n.d.). Update 1 of: Use of Solid Catalysts in Friedel−Crafts Acylation Reactions. Available at: [Link]

• ResearchGate. (2020). What is the best technique for amide purification?. Available at: [Link]

• Reddit. (2020). Looking for some advice for purification of diamide. Available at: [Link]

• Indian Academy of Sciences. (n.d.). Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. Available at: [Link]

• PubChem - NIH. (n.d.). N-Benzyl-2-bromopropanamide. Available at: [Link]

• Rawsource. (2024). How do amines act as bases. Available at: [Link]

• Crew, T. (2023). Exploring the Significance of Stoichiometry in Chemistry and its Practical Applications. Research & Reviews: Journal of Chemistry. Available at: [Link]

• PMC - NIH. (n.d.). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Available at: [Link]

• PMC - NIH. (2019). The Importance of Reaction Conditions on the Chemical Structure of N,O-Acylated Chitosan Derivatives. Available at: [Link]

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• University of Glasgow. (n.d.). Sustainable Methods for the Chemical Synthesis of Amides and Amide-Containing Aromatic Compounds. Available at: [Link]

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Navigating Emulsion Challenges in N-Benzyl-2-bromopropanamide Workup: A Technical Guide

For Immediate Release

Welcome to the Technical Support Center. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting strategies and frequently asked questions to address the common challenge of emulsion formation during the workup of N-Benzyl-2-bromopropanamide. As Senior Application Scientists, we combine technical precision with practical field experience to help you navigate this critical purification step.

Understanding the Challenge: Why Do Emulsions Form?

Emulsions are stable mixtures of two immiscible liquids, such as an organic solvent and water, where one liquid is dispersed in the other as microscopic or submicroscopic droplets.[1] During the workup of N-Benzyl-2-bromopropanamide, vigorous mixing of the organic phase (containing the product) and an aqueous phase (used for washing) can lead to the formation of a stable emulsion at the interface, making separation difficult and potentially leading to product loss.[2]

Several factors contribute to emulsion formation in this specific context:

• Surfactant-like Molecules: The presence of compounds with dual solubility in both aqueous and organic solvents, such as unreacted starting materials, byproducts, or certain reagents, can act as emulsifying agents.[3] These molecules reduce the interfacial tension between the two phases, stabilizing the dispersed droplets.[4]

• Fine Particulates: Finely divided solid impurities can accumulate at the interface, physically preventing the droplets from coalescing.[4]

• High Shear Mixing: Aggressive shaking or stirring during the liquid-liquid extraction process can break down the liquid phases into very small droplets, increasing the surface area and promoting emulsion formation.[5]

Troubleshooting Guide: Resolving Emulsions Step-by-Step

When faced with a persistent emulsion, a systematic approach is crucial. The following flowchart and detailed protocols will guide you through the most effective strategies.

Emulsion Resolution Workflow

Caption: Decision tree for resolving emulsions during workup.

Question: I've formed a stubborn emulsion during the aqueous wash of my N-Benzyl-2-bromopropanamide reaction. What should I do first?

Answer:

1. Patience and Gentle Agitation: The simplest approach is often effective. Allow the separatory funnel to stand undisturbed for 15-30 minutes.[6] Sometimes, the emulsion will break on its own. Gentle swirling or stirring of the emulsion layer with a glass rod can also encourage the droplets to coalesce.[1] Avoid vigorous shaking, which can worsen the problem.[3]

2. The Power of "Salting Out":

If the emulsion persists, the addition of a saturated aqueous solution of sodium chloride (brine) is a highly effective technique.[5][7]

• Mechanism: Adding brine increases the ionic strength of the aqueous layer.[7] This reduces the solubility of organic compounds in the aqueous phase and disrupts the stability of the emulsion by forcing surfactant-like molecules to partition into one of the phases.[1][5] This phenomenon is known as the "salting out" effect.[8]

• Protocol: Brine Wash

  • To the separatory funnel containing the emulsion, add a volume of saturated brine solution approximately 10-20% of the total volume of the aqueous layer.

  • Gently invert the funnel several times. Do not shake vigorously.

  • Allow the funnel to stand and observe for phase separation.

  • If separation occurs, drain the aqueous layer. You may repeat the brine wash if necessary.[9]

Question: The brine wash helped, but there's still a cloudy interface. What's my next step?

Answer:

3. Solvent Modification:

Adding a small amount of a different organic solvent can alter the polarity of the organic phase and help to break the emulsion.[1][5]

• Mechanism: The added solvent can improve the solubility of emulsifying agents in the organic layer, disrupting the interfacial film and promoting coalescence of the dispersed droplets.[1]

• Protocol: Solvent Addition

  • Add a small volume (e.g., 5-10% of the organic layer volume) of a solvent that is miscible with your primary organic phase but has a different polarity. For example, if you are using dichloromethane (DCM), a small addition of ethyl acetate or diethyl ether can be effective.

  • Gently swirl the mixture and allow it to stand.

4. Filtration:

If the emulsion is stabilized by fine solid particles, filtration can be an effective solution.[6]

• Mechanism: Passing the entire mixture through a filter aid like Celite® or a plug of glass wool can physically remove the solid particles that are stabilizing the emulsion, allowing the liquid phases to separate.[5][6]

• Protocol: Filtration through Celite®

  • Prepare a small plug of glass wool at the bottom of a funnel.

  • Add a 1-2 cm layer of Celite® over the glass wool.

  • Wet the Celite® pad with the organic solvent used in the extraction.

  • Carefully pour the entire emulsion mixture through the prepared filter.

  • Collect the filtrate in a clean separatory funnel and allow the layers to separate.

Question: I've tried everything, and the emulsion is still not breaking. Is there a last resort?

Answer:

5. Centrifugation:

For particularly stubborn emulsions, centrifugation can be a powerful mechanical method to force phase separation.[1][4]

• Mechanism: The high centrifugal force accelerates the sedimentation or creaming of the dispersed droplets, causing them to coalesce and break the emulsion.[5][10]

• Protocol: Centrifugation

  • Transfer the emulsion to centrifuge tubes.

  • Balance the tubes in the centrifuge.

  • Centrifuge the mixture for 5-10 minutes at a moderate speed.

  • Carefully decant or pipette the separated layers.

Frequently Asked Questions (FAQs)

Q1: How can I prevent emulsions from forming in the first place?

A1: Prevention is always the best strategy.[5]

• Gentle Mixing: Instead of vigorous shaking, use gentle inversions of the separatory funnel to mix the layers. This reduces the shear forces that create fine droplets.[3]

• Pre-emptive Brine Wash: Use brine for your initial aqueous washes instead of deionized water. This can proactively increase the ionic strength of the aqueous phase.[11]

• Solvent Choice: Some solvents, like dichloromethane (DCM), are more prone to forming emulsions. If possible, consider using a less problematic solvent like ethyl acetate.[12]

• Temperature Control: Sometimes, gentle heating can decrease the viscosity of the emulsion and facilitate phase separation, but this should be done with caution to avoid decomposition of the product.[1]

Q2: Can changing the pH of the aqueous layer help?

A2: Yes, adjusting the pH can be a useful technique, particularly if the emulsifying agent is an acidic or basic species.[1]

• Acidic or Basic Washes: If you suspect acidic or basic impurities are causing the emulsion, washing with a dilute basic (e.g., sodium bicarbonate) or acidic (e.g., dilute HCl) solution, respectively, can convert these impurities into their corresponding salts, which are more soluble in the aqueous phase.[9][13] This can destabilize the emulsion.

Q3: My reaction mixture contains a phase-transfer catalyst (PTC). Could this be causing the emulsion?

A3: Yes, phase-transfer catalysts, such as quaternary ammonium salts, are structurally similar to surfactants and can promote emulsion formation.[14][15] These catalysts are designed to facilitate the transfer of reactants between immiscible phases and can stabilize the resulting mixture.[16] In such cases, the "salting out" method with brine is often particularly effective at breaking the emulsion.

Q4: What are the physical properties of N-Benzyl-2-bromopropanamide that might influence the workup?

A4: Understanding the properties of your product is key.

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrNO	[17]
Molecular Weight	242.11 g/mol	[17]
XLogP3	2.2	[17]

The XLogP3 value of 2.2 indicates that N-Benzyl-2-bromopropanamide has moderate lipophilicity, meaning it will have a strong preference for the organic phase during extraction. This is favorable for a clean separation, but it does not prevent the kinetic issue of emulsion formation.

Concluding Remarks

Resolving emulsions during the workup of N-Benzyl-2-bromopropanamide is a common challenge that can be effectively managed with a systematic and informed approach. By understanding the underlying causes of emulsion formation and applying the troubleshooting techniques outlined in this guide, researchers can improve product recovery, purity, and overall process efficiency. Always begin with the simplest methods and progress to more rigorous techniques as needed.

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Reference Data & Comparative Studies

validating the structure of N-Benzyl-2-bromopropanamide derivatives

An In-Depth Technical Guide to the Structural Validation of N-Benzyl-2-bromopropanamide Derivatives

As a Senior Application Scientist, the rigorous, unambiguous confirmation of a molecule's structure is paramount. This is especially true for novel derivatives in drug discovery and development, where even minor structural ambiguities can have profound implications for biological activity and safety. N-Benzyl-2-bromopropanamide and its derivatives are a class of compounds that serve as versatile intermediates in the synthesis of various biologically active molecules.[1] Their structure, featuring an amide linkage, a benzyl group, and a reactive bromo-alkane moiety, presents a unique set of analytical challenges and opportunities.

This guide provides a comprehensive comparison of key analytical techniques for the structural validation of these derivatives. It is designed for researchers, scientists, and drug development professionals, moving beyond simple procedural lists to explain the causality behind experimental choices, ensuring a self-validating, scientifically sound approach to structural elucidation.

The Analytical Imperative: Why Rigorous Validation Matters

The core structure of N-Benzyl-2-bromopropanamide contains several key features that demand careful analytical scrutiny:

• Amide Bond Rotamers: The partial double-bond character of the C-N amide bond restricts free rotation, potentially leading to the presence of E/Z isomers (rotamers) that can complicate spectral interpretation, particularly in NMR.[2][3][4]

• Chirality: The presence of a bromine atom at the alpha-position to the carbonyl creates a chiral center. For any biological application, determining the enantiomeric purity is often as critical as confirming the constitution.[5]

• Reactivity: The α-bromo group is a reactive handle for further synthetic transformations. Ensuring its correct placement and ruling out isomeric impurities (e.g., 3-bromopropanamide derivatives) is essential.

An integrated analytical approach is therefore not just recommended; it is required for unequivocal structural confirmation. We will explore the roles of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Single-Crystal X-ray Crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR is the cornerstone of organic structure elucidation, providing detailed information about the carbon-hydrogen framework. For N-Benzyl-2-bromopropanamide derivatives, both ¹H and ¹³C NMR are indispensable.

Expertise & Rationale

¹H NMR confirms the presence and connectivity of proton-bearing groups, while ¹³C NMR maps the carbon skeleton. For this specific scaffold, NMR helps:

• Confirm Connectivity: By analyzing chemical shifts and coupling patterns (spin-spin splitting), we can piece together the molecule—verifying the link between the benzyl group, the amide nitrogen, and the bromopropionyl moiety.

• Identify Key Protons: The diastereotopic protons of the benzyl CH₂, the methine proton (CHBr), and the methyl protons (CH₃) each have characteristic chemical shifts.

• Probe Dynamic Behavior: Variable temperature NMR can be used to study the kinetics of rotation around the amide bond if distinct rotamers are observed at room temperature.[4]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve ~5-10 mg of the purified derivative in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; CDCl₃ is standard, but DMSO-d₆ can be useful for observing the N-H proton, which may exchange too rapidly in other solvents.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Spectrometer Setup:

  • Insert the sample into the spectrometer.

  • Lock the field on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.[6]

  • Tune the probe for both ¹H and ¹³C frequencies.

• Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse sequence. A 30° or 45° pulse angle with a relaxation delay of 1-2 seconds is typically sufficient.

  • ¹³C NMR: Acquire a proton-decoupled spectrum to obtain singlets for each unique carbon. A longer relaxation delay (e.g., 5 seconds) may be needed for quaternary carbons to be reliably observed.[6]

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID) signal. Integrate the ¹H NMR signals.

Workflow for NMR Analysis

Caption: Workflow for NMR-based structural validation.

Data Interpretation: Expected Results

The table below summarizes the expected spectral data for the parent compound, N-Benzyl-2-bromopropanamide.[7] Derivatives will show additional signals corresponding to their unique substituents.

Group	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Notes
Aromatic-H	7.2-7.4 (multiplet, 5H)	127-129 (Ar-CH), ~138 (Ar-C)	Signals from the benzyl ring.
N-H	~6.5-7.0 (broad singlet, 1H)	-	Position is solvent-dependent; may exchange.
CH₂ (Benzyl)	~4.5 (doublet, 2H)	~44	Appears as a doublet due to coupling with N-H.
CHBr	~4.4 (quartet, 1H)	~48	Quartet due to coupling with the adjacent CH₃.
CH₃	~1.9 (doublet, 3H)	~22	Doublet due to coupling with the CHBr proton.
C=O (Amide)	-	~168	Quaternary carbon, often a weaker signal.

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

MS provides the exact molecular weight and elemental formula, serving as a critical first-pass check for the compound's identity.

Expertise & Rationale

For N-Benzyl-2-bromopropanamide derivatives, MS is uniquely powerful due to the natural isotopic abundance of bromine. Bromine exists as two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[8][9] This results in a characteristic "M" and "M+2" peak pattern for any bromine-containing ion, which is a definitive signature. High-resolution mass spectrometry (HRMS) can determine the elemental formula with high confidence, distinguishing it from other potential isobaric compounds.

Experimental Protocol: Electrospray Ionization (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use an ESI source coupled to a mass analyzer (e.g., Quadrupole, Time-of-Flight, or Orbitrap).

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition: Acquire the spectrum in positive ion mode. The molecule will typically be observed as the protonated species [M+H]⁺ or a sodium adduct [M+Na]⁺.

• Analysis: Identify the molecular ion cluster. The two most intense peaks in this cluster should be separated by 2 m/z units and have nearly equal intensity (1:1 ratio).[10][11] Calculate the exact mass and use software to predict the elemental formula.

Workflow for Mass Spectrometry Analysis

Caption: Workflow for MS-based molecular weight confirmation.

Data Interpretation: Expected Results

For N-Benzyl-2-bromopropanamide (C₁₀H₁₂BrNO, Exact Mass: 241.01), the expected results are:

Ion	Expected m/z for ⁷⁹Br	Expected m/z for ⁸¹Br	Relative Intensity
[M+H]⁺	242.0178	244.0158	~1:1
[M+Na]⁺	264.0000	265.9977	~1:1

The presence of this characteristic doublet is exceptionally strong evidence for a molecule containing a single bromine atom.

Fourier-Transform Infrared (FTIR) Spectroscopy: The Functional Group Fingerprint

FTIR is a rapid and non-destructive technique used to identify the key functional groups present in a molecule.

Expertise & Rationale

While not providing connectivity information, FTIR serves as a quick quality control check to confirm the presence of the core amide functionality and the absence of starting material impurities (e.g., carboxylic acid or amine). Key vibrations to monitor are the N-H stretch, the amide C=O stretch (Amide I band), and the N-H bend (Amide II band).[12][13] The C-Br stretch is also observable but falls in the fingerprint region.[14]

Experimental Protocol: Attenuated Total Reflectance (ATR-FTIR)

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Background Scan: Run a background spectrum of the clean, empty ATR crystal.

• Sample Scan: Lower the ATR press to ensure good contact with the sample and acquire the sample spectrum.

• Cleaning: Clean the crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

Data Interpretation: Expected Results

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
N-H Stretch (secondary amide)	3300 - 3270	Medium-Strong
Aromatic C-H Stretch	3100 - 3000	Medium
Aliphatic C-H Stretch	3000 - 2850	Medium
Amide I (C=O Stretch)	1680 - 1640	Strong
Amide II (N-H Bend)	1570 - 1515	Medium-Strong
C-Br Stretch	680 - 515	Medium-Strong

Single-Crystal X-ray Crystallography: The Absolute Proof

When an unambiguous, three-dimensional structure is required, particularly for determining absolute stereochemistry, single-crystal X-ray crystallography is the gold standard.

Expertise & Rationale

This technique provides the precise spatial arrangement of atoms in a crystalline solid, yielding bond lengths, bond angles, and the absolute configuration of chiral centers.[15][16] It is the only technique that can definitively distinguish between enantiomers or diastereomers without a chiral reference. The primary challenge is growing a single, diffraction-quality crystal.

Experimental Protocol

• Crystal Growth: Grow single crystals of the compound. Common methods include slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution. A variety of solvents should be screened.

• Crystal Mounting: Mount a suitable crystal (typically <0.5 mm) on a goniometer head.

• Data Collection: Place the crystal in an X-ray diffractometer and collect diffraction data, typically at a low temperature (e.g., 100 K) to minimize thermal motion.

• Structure Solution & Refinement: Process the diffraction data to solve the phase problem and generate an initial electron density map. Refine the atomic positions and thermal parameters to obtain the final crystal structure.

Comparative Analysis of Validation Techniques

Technique	Information Provided	Sample Requirement	Destructive?	Throughput
NMR Spectroscopy	Atomic connectivity, C-H framework, dynamic information	~5-10 mg, soluble	No	Low-Medium
Mass Spectrometry	Molecular weight, elemental formula (HRMS)	<1 mg, soluble	Yes (trace amount)	High
FTIR Spectroscopy	Functional groups	<1 mg, solid or liquid	No	Very High
X-ray Crystallography	Absolute 3D structure, bond lengths/angles, stereochemistry	Single crystal	No	Very Low

An Integrated Strategy for Robust Validation

A multi-technique approach ensures the highest confidence in structural assignment. The following tiered workflow is recommended as a self-validating system.

Caption: Recommended integrated workflow for structural validation.

• Tier 1 (Screening): Begin with high-throughput techniques. Use FTIR to quickly confirm the presence of the amide group and absence of starting materials. Use LC-MS to assess purity and get an initial confirmation of the molecular weight, including the vital M/M+2 bromine pattern.

• Tier 2 (Elucidation): If Tier 1 is successful, proceed to ¹H and ¹³C NMR . This is the most critical step for confirming the detailed covalent structure and constitution.

• Tier 3 (Confirmation): For final validation, obtain HRMS data to confirm the elemental composition. If the molecule is chiral, enantiomeric excess (ee%) must be determined using a chiral separation technique (e.g., chiral HPLC or SFC).[17][18][19] If absolute stereochemistry is required or if NMR data is ambiguous, X-ray crystallography is the definitive method.

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A Comparative Guide to the Biological Activity of N-Benzyl-2-bromopropanamide Analogs

Introduction: The Therapeutic Potential of Substituted Amides

The N-benzyl-2-bromopropanamide scaffold represents a class of compounds with significant potential in medicinal chemistry. As analogs of various biologically active benzamides and propanamides, these molecules are of considerable interest for the development of novel therapeutic agents. This guide provides a comparative analysis of the biological activities of N-benzyl-2-bromopropanamide analogs, drawing upon experimental data from structurally related compounds to elucidate structure-activity relationships (SAR) and guide future research endeavors. While direct comparative studies on a series of N-benzyl-2-bromopropanamide analogs are limited in the public domain, this guide synthesizes findings from research on closely related structures to provide valuable insights into their potential anticancer and antimicrobial properties.

The core structure, featuring a benzyl group attached to a brominated propanamide backbone, offers a versatile platform for chemical modification. Variations in substitution on the aromatic ring or alterations of the amide linkage can profoundly influence the biological activity, selectivity, and pharmacokinetic properties of these compounds. This guide will delve into the known bioactivities of analogous compounds, detail relevant experimental protocols for their evaluation, and propose potential mechanisms of action based on current scientific understanding.

Comparative Analysis of Biological Activity

The biological activities of N-benzyl-2-bromopropanamide analogs can be broadly categorized into two primary areas of investigation: anticancer and antimicrobial effects. The following sections will compare the performance of structurally related compounds in these domains.

Anticancer Activity: A Focus on Cytotoxicity

Several studies on N-substituted benzamide and propanamide derivatives have demonstrated significant in vitro cytotoxic activity against various cancer cell lines. While specific data for N-benzyl-2-bromopropanamide is not extensively reported, the activity of its analogs suggests a promising avenue for anticancer drug discovery.

For instance, a series of N-benzyl-2-fluorobenzamide derivatives were identified as dual-target inhibitors of the Epidermal Growth Factor Receptor (EGFR) and Histone Deacetylase 3 (HDAC3), which are known to act synergistically in the progression of triple-negative breast cancer.[1] One of the lead compounds from this series exhibited an IC₅₀ value of 1.98 µM against MDA-MB-231 breast cancer cells.[1] This suggests that halogenated N-benzyl benzamide structures possess potent anti-proliferative capabilities.

Furthermore, novel N-alkyl 3-(3-benzyloxyquinoxalin-2-yl) propanamides have shown a wide spectrum of activity against various cancer cell lines, including PC-3 (prostate), HeLa (cervical), HCT-116 (colon), and MCF-7 (breast).[2] One of the most active compounds in this series displayed IC₅₀ values ranging from 6.93 µM to 12.17 µM across these cell lines, comparable to the standard chemotherapeutic agent doxorubicin.[2]

The following table summarizes the cytotoxic activity of various N-benzyl amide analogs from different studies to provide a comparative perspective.

Compound Class	Analog Structure Example	Cancer Cell Line	IC₅₀ (µM)	Reference
N-benzyl-2-fluorobenzamides	Compound 38	MDA-MB-231 (Breast)	1.98	[1]
N-alkyl propanamides	Compound 6k	MCF-7 (Breast)	6.93 ± 0.4	[2]
N-alkyl propanamides	Compound 6k	HCT-116 (Colon)	10.88 ± 0.8	[2]
N-alkyl propanamides	Compound 6k	HeLa (Cervical)	9.46 ± 0.7	[2]
N-alkyl propanamides	Compound 6k	PC-3 (Prostate)	12.17 ± 0.9	[2]
Salinomycin N-benzyl amides	Ortho-substituted derivative	Drug-resistant cancer cell lines	Potent activity reported	[3][4]

Structure-Activity Relationship Insights:

The available data on related compounds allows us to infer potential structure-activity relationships for N-benzyl-2-bromopropanamide analogs:

• Aromatic Substitution: The nature and position of substituents on the benzyl ring are critical for activity. Halogenation, as seen in the N-benzyl-2-fluorobenzamides, can enhance cytotoxic potency.[1]

• Amide Substitution: The substitution pattern on the amide nitrogen and the length of the alkyl chain in propanamides can modulate activity.[2]

• Stereochemistry: For chiral centers, such as the C2 position of the propanamide, the stereoisomer can have a profound impact on biological activity. For example, in a study of N-benzyl-2-acetamidopropionamide derivatives, the (R)-stereoisomer was found to be significantly more potent as an anticonvulsant than the (S)-stereoisomer.[5]

Antimicrobial Activity: A Broad Spectrum of Potential

N-substituted amide derivatives have also been investigated for their antimicrobial properties. The structural features of N-benzyl-2-bromopropanamide suggest it could be a promising scaffold for the development of new antibacterial and antifungal agents.

Studies on salinomycin N-benzyl amides have revealed potent activity against various human cancer cell lines and also against problematic bacteria such as methicillin-resistant Staphylococcus aureus (MRSA) and Staphylococcus epidermidis (MRSE).[3][4] This dual activity is a highly desirable feature in drug development. The position of substituents on the benzyl ring was found to be a key determinant of activity, with ortho-substituted derivatives showing the highest potency.[4]

The following table presents a summary of the antimicrobial activity of related N-benzyl amide analogs.

Compound Class	Analog Structure Example	Microorganism	MIC (µg/mL)	Reference
Salinomycin N-benzyl amides	Ortho-substituted derivatives	MRSA, MRSE	Not specified, but potent activity reported	[3]
N-2-chlorobenzyl imidazole	Pseudomonas aeruginosa	250	[6]

Structure-Activity Relationship Insights:

• Halogenation: As with anticancer activity, halogenation of the benzyl ring appears to be a favorable modification for antimicrobial potency. Chloro- and bromo-derivatives of N-benzyl imidazoles have shown significant activity against Gram-positive and a broad spectrum of bacteria, respectively.[6]

• Lipophilicity: The inclusion of an N-benzyl fragment can increase the lipophilicity of the molecule, which may enhance its ability to penetrate microbial cell membranes.[7]

Potential Mechanisms of Action

Understanding the mechanism of action is crucial for the rational design of more potent and selective analogs. Based on studies of related compounds, several potential mechanisms can be proposed for N-benzyl-2-bromopropanamide analogs.

Anticancer Mechanisms

• Enzyme Inhibition: The benzamide moiety is a known pharmacophore for the inhibition of several key enzymes involved in cancer progression.

  • Poly(ADP-ribose) Polymerase (PARP) Inhibition: The 3-aminobenzamide core structure is a known inhibitor of PARP, an enzyme critical for DNA repair.[8] By inhibiting PARP, these compounds can induce synthetic lethality in cancer cells with pre-existing DNA repair defects.

  • EGFR/HDAC3 Dual Inhibition: As demonstrated with N-benzyl-2-fluorobenzamides, this class of compounds can act as dual inhibitors of EGFR and HDAC3, leading to the suppression of tumor growth.[1] The 2-fluorobenzamide moiety is thought to chelate with the zinc ion in the active site of HDAC3, while the benzyl group occupies the ATP-binding pocket of EGFR.[1]

Antimicrobial Mechanisms

The precise mechanisms of antimicrobial action for this class of compounds are less well-defined. However, potential targets include:

• Cell Membrane Disruption: The lipophilic nature of the N-benzyl group may facilitate insertion into and disruption of the bacterial cell membrane, leading to leakage of cellular contents and cell death.

• Enzyme Inhibition: These compounds may inhibit essential bacterial enzymes, such as DNA gyrase, which is a common target for antimicrobial agents.

Experimental Protocols

To facilitate further research and comparative analysis, this section provides detailed methodologies for key experiments.

Synthesis of N-Benzyl-2-bromopropanamide Analogs

A general and reliable method for the synthesis of N-benzyl-2-bromopropanamide analogs is the amidation of 2-bromopropanoyl chloride with the corresponding substituted benzylamine.

Step-by-Step Protocol:

• Dissolution: Dissolve the substituted benzylamine (1.0 equivalent) and a non-nucleophilic base such as triethylamine (1.2 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Acyl Chloride: Add 2-bromopropanoyl chloride (1.1 equivalents) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Quenching: Upon completion, quench the reaction by the slow addition of water.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate).

• Washing: Wash the combined organic layers sequentially with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of the N-benzyl-2-bromopropanamide analogs in cell culture medium.

• Treatment: Remove the old medium from the wells and replace it with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37 °C in a humidified incubator with 5% CO₂.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours.

• Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard laboratory procedure used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.

Step-by-Step Protocol:

• Compound Preparation: Prepare serial twofold dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria) in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., to a 0.5 McFarland standard).

• Inoculation: Inoculate each well of the microtiter plate with the microbial suspension. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at an appropriate temperature and duration for the specific microorganism (e.g., 37 °C for 18-24 hours for most bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Conclusion and Future Directions

This guide provides a comparative overview of the biological potential of N-benzyl-2-bromopropanamide analogs, drawing upon the existing literature for structurally related compounds. The available evidence strongly suggests that this chemical scaffold holds significant promise for the development of novel anticancer and antimicrobial agents. The key to unlocking this potential lies in a systematic exploration of the structure-activity relationships through the synthesis and biological evaluation of a focused library of analogs.

Future research should concentrate on:

• Systematic Analog Synthesis: The preparation of a series of N-benzyl-2-bromopropanamide analogs with diverse substitutions on the benzyl ring and modifications to the propanamide backbone.

• Comprehensive Biological Screening: The evaluation of these analogs in a broad range of cancer cell lines and against a panel of clinically relevant microbial pathogens.

• Mechanism of Action Studies: In-depth investigations to elucidate the precise molecular targets and signaling pathways affected by the most potent compounds.

• In Vivo Efficacy Studies: The assessment of promising lead compounds in relevant animal models to determine their in vivo efficacy, toxicity, and pharmacokinetic profiles.

By pursuing these research avenues, the scientific community can fully exploit the therapeutic potential of the N-benzyl-2-bromopropanamide scaffold and contribute to the development of the next generation of life-saving medicines.

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A Spectroscopic Guide to the Synthesis of N-Benzyl-2-bromopropanamide: From Precursors to Product

Guide Overview: In the rigorous discipline of synthetic chemistry, particularly within drug development, the unequivocal structural confirmation of a synthesized molecule is not merely a procedural step but a foundational requirement for validity. This guide provides a comprehensive spectroscopic comparison of N-Benzyl-2-bromopropanamide against its precursors, 2-bromopropanoic acid and benzylamine. By leveraging the analytical power of Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), we will construct a self-validating narrative of chemical transformation. This document is designed for researchers and scientists who require a deep, mechanistic understanding of how spectral data corroborates reaction success.

The Synthetic Rationale: An Amide Bond Formation

The synthesis of N-Benzyl-2-bromopropanamide is a canonical example of amide bond formation, a reaction of immense importance in the synthesis of peptides, polymers, and pharmaceuticals. The reaction joins a carboxylic acid (2-bromopropanoic acid) and a primary amine (benzylamine) with the concomitant loss of a water molecule. Our objective is to demonstrate how specific, predictable changes in the spectral signatures of the functional groups involved provide irrefutable proof of this transformation.

• IR Spectroscopy will be used to track the disappearance of the carboxylic acid O-H and primary amine N-H bonds and the appearance of the characteristic secondary amide N-H and C=O bonds.

• NMR Spectroscopy will reveal changes in the electronic environment of the protons and carbons near the reaction site, most notably the downfield shift of the benzylic protons, confirming the formation of the C-N bond.

• Mass Spectrometry will provide the definitive molecular weight of the product, confirming the covalent union of the two precursor molecules.

Experimental Protocols: A Self-Validating System

To ensure the integrity of our analysis, the synthesis and characterization must follow robust, reproducible protocols.

Synthesis of N-Benzyl-2-bromopropanamide

The conversion of the carboxylic acid to a more reactive acyl chloride intermediate is a common and effective strategy for this type of amide synthesis.

Materials:

• 2-bromopropanoic acid

• Thionyl chloride (SOCl₂)

• Benzylamine

• Triethylamine (Et₃N) or Pyridine

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Protocol:

• Activation of Carboxylic Acid: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-bromopropanoic acid (1.0 eq) in a minimal amount of anhydrous DCM. Add a catalytic drop of DMF. Slowly add thionyl chloride (1.2 eq) at 0 °C. Allow the mixture to warm to room temperature and then gently reflux for 1-2 hours until gas evolution ceases. The solvent and excess thionyl chloride are then removed under reduced pressure to yield the crude 2-bromopropanoyl chloride.

• Amide Formation (Schotten-Baumann conditions): In a separate flask, dissolve benzylamine (1.0 eq) and a non-nucleophilic base like triethylamine (1.1 eq) in anhydrous DCM at 0 °C.

• Slowly add a solution of the crude 2-bromopropanoyl chloride in DCM to the benzylamine solution.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring progress with Thin Layer Chromatography (TLC).

• Workup and Purification: Upon completion, wash the reaction mixture sequentially with water, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The resulting crude N-Benzyl-2-bromopropanamide can be purified by column chromatography on silica gel or recrystallization.

Spectroscopic Analysis

• FT-IR: Spectra were acquired on a PerkinElmer Spectrum Two spectrometer using a UATR accessory.

• NMR: ¹H and ¹³C spectra were recorded on a Bruker 400 MHz spectrometer in deuterated chloroform (CDCl₃), with chemical shifts (δ) reported in ppm relative to tetramethylsilane (TMS).

• MS: Low-resolution mass spectra were obtained using an Agilent GC-MS system with electron ionization (EI) or an LC-MS system with electrospray ionization (ESI).

Comparative Spectroscopic Analysis

The success of the synthesis is validated by a direct comparison of the spectral data of the product with its precursors.

Infrared (IR) Spectroscopy: Tracking Functional Groups

IR spectroscopy provides a clear picture of the functional group transformation. The disappearance of precursor absorptions and the emergence of product absorptions are key indicators.

Compound	Key IR Absorptions (cm⁻¹)	Functional Group Assignment
2-Bromopropanoic Acid	2500-3300 (very broad)	O-H stretch of carboxylic acid[1][2][3]
1715	C=O stretch of carboxylic acid[1][2][3]
Benzylamine	3372, 3303 (two sharp bands)	Asymmetric & symmetric N-H stretch of primary amine[4][5]
N-Benzyl-2-bromopropanamide	~3280 (single, sharp band)	N-H stretch of secondary amide
~1650 (strong)	C=O stretch (Amide I band)
~1550 (strong)	N-H bend (Amide II band)

Interpretation: The IR spectrum of the product definitively shows the formation of an amide. The very broad O-H signal of 2-bromopropanoic acid is absent.[1][2][3] The two distinct N-H stretching peaks characteristic of a primary amine in benzylamine are replaced by a single, sharp N-H peak, as expected for a secondary amide.[4][5] Crucially, the carbonyl (C=O) stretch has shifted from ~1715 cm⁻¹ in the acid to ~1650 cm⁻¹ in the amide, and the characteristic N-H bending "Amide II" band has appeared around 1550 cm⁻¹.

Caption: IR spectral transformation from precursors to the amide product.

¹H NMR Spectroscopy: Probing the Electronic Environment

¹H NMR provides detailed structural information by mapping the chemical environment of each proton.

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
2-Bromopropanoic Acid	1.86	Doublet (d)	3H	-CH₃[6]
4.42	Quartet (q)	1H	-CH(Br)-[6]
>10.0	Broad singlet (br s)	1H	-COOH[6]
Benzylamine	1.5-2.0	Broad singlet (br s)	2H	-NH₂[7][8]
3.85	Singlet (s)	2H	-CH₂-Ph[7][8]
7.2-7.4	Multiplet (m)	5H	Aromatic-H[7][8]
N-Benzyl-2-bromopropanamide	1.85	Doublet (d)	3H	-CH₃
4.40	Quartet (q)	1H	-CH(Br)-
4.48	Doublet (d)	2H	-NH-CH₂ -Ph
~6.5	Broad singlet (br s)	1H	-NH -CH₂-
7.2-7.4	Multiplet (m)	5H	Aromatic-H

Interpretation: The ¹H NMR data provides compelling evidence for the new covalent bond.

• Disappearance of Signals: The highly deshielded carboxylic acid proton (>10 ppm) and the broad primary amine protons have vanished.

• Appearance of Amide Proton: A new broad signal appears around 6.5 ppm, characteristic of a secondary amide proton.

• Causality of the Chemical Shift: The most telling evidence is the downfield shift of the benzylic protons (-CH₂-Ph) from 3.85 ppm in benzylamine to 4.48 ppm in the product. This is because the nitrogen atom is now bonded to an electron-withdrawing carbonyl group, which deshields the adjacent protons, causing them to resonate at a higher frequency. Furthermore, this signal is now a doublet due to coupling with the new amide N-H proton.

Mass Spectrometry: The Final Confirmation

MS provides the molecular weight of the compound, confirming that the two precursor molecules have combined.

Compound	Formula	Molecular Weight ( g/mol )	Observed Ion (m/z)
2-Bromopropanoic Acid	C₃H₅BrO₂	152.97	e.g., [M-H]⁻ at 152
Benzylamine	C₇H₉N	107.15	[M+H]⁺ at 108[9][10][11]
N-Benzyl-2-bromopropanamide	C₁₀H₁₂BrNO	242.11	[M+H]⁺ at 242/244[12][13]

Interpretation: The mass spectrum of the purified product shows a prominent ion cluster at m/z 242 and 244 (for the protonated molecule) or 241 and 243 (for the molecular ion). This pair of peaks with roughly equal intensity is the characteristic isotopic signature of a molecule containing one bromine atom (⁷⁹Br and ⁸¹Br isotopes), confirming both the molecular weight and the retention of the bromine atom in the final structure.[12][13]

Caption: Logical flow demonstrating how all spectroscopic data points to the final product.

Authoritative Conclusion

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A Mechanistic Guide to the Reactivity of N-Benzyl-2-bromopropanamide: A Comparative Analysis for Drug Development Professionals

For researchers, scientists, and professionals in the fast-paced world of drug development, a deep understanding of reaction mechanisms is not merely academic—it is a cornerstone of efficient synthesis design, impurity profiling, and the prediction of metabolic pathways. N-Benzyl-2-bromopropanamide, a versatile α-halo amide, presents a fascinating case study in the competitive interplay of nucleophilic substitution and elimination reactions. This guide provides an in-depth, objective comparison of the potential mechanistic pathways governing its reactivity, supported by established principles of physical organic chemistry and extrapolated from experimental data on analogous systems.

The Mechanistic Crossroads: SN1, SN2, and E2 Pathways

The reactivity of N-Benzyl-2-bromopropanamide is centered on the electrophilic carbon atom bonded to the bromine. As a secondary alkyl halide, it stands at a mechanistic crossroads, with the potential to undergo bimolecular nucleophilic substitution (SN2), unimolecular nucleophilic substitution (SN1), and bimolecular elimination (E2) reactions. The preferred pathway is a delicate balance of several factors: the nature of the nucleophile/base, the solvent, and the steric and electronic properties of the substrate itself.

The presence of the adjacent amide functionality and the N-benzyl group introduces unique electronic and steric influences that modulate the reactivity of the α-carbon, making a thorough mechanistic understanding paramount for controlling reaction outcomes.

Bimolecular Nucleophilic Substitution (SN2): The Concerted Pathway

The SN2 mechanism is a single-step process where a nucleophile attacks the electrophilic carbon from the backside, concurrently displacing the bromide leaving group. This pathway is favored by strong, unhindered nucleophiles and polar aprotic solvents.

Causality Behind Experimental Choices for Promoting SN2:

• Nucleophile Selection: Strong, yet weakly basic, nucleophiles such as azide (N₃⁻), cyanide (CN⁻), and thiolate (RS⁻) are ideal for favoring SN2 over competing elimination.[1] Their high nucleophilicity drives the concerted displacement, while their lower basicity minimizes proton abstraction.

• Solvent Effects: Polar aprotic solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetone are preferred. These solvents can solvate the cation of the nucleophilic salt but do not strongly solvate the anionic nucleophile, leaving it "naked" and highly reactive.[2] They do not participate in hydrogen bonding that would otherwise shield the nucleophile.

• Stereochemistry: A key feature of the SN2 reaction is the inversion of stereochemistry at the chiral center.[3] If one starts with an enantiomerically pure (R)-N-benzyl-2-bromopropanamide, the SN2 product will be the (S)-enantiomer.

SN2 Reaction Mechanism

Experimental Workflow for SN2 Reaction

Unimolecular Nucleophilic Substitution (SN1): The Stepwise Pathway

The SN1 mechanism is a two-step process initiated by the slow, rate-determining departure of the leaving group to form a carbocation intermediate. This intermediate is then rapidly captured by a nucleophile. This pathway is favored by weak nucleophiles, polar protic solvents, and substrates that can form stable carbocations.

Causality Behind Experimental Choices for Promoting SN1:

• Substrate Stability: The secondary α-carbon of N-benzyl-2-bromopropanamide can form a carbocation that is stabilized by resonance with the adjacent amide carbonyl group. This stabilization, while not as pronounced as in benzylic or tertiary systems, makes the SN1 pathway plausible.

• Solvent Effects: Polar protic solvents such as water, ethanol, and methanol are crucial for SN1 reactions.[4] They facilitate the ionization of the C-Br bond through hydrogen bonding and effectively solvate both the carbocation intermediate and the bromide leaving group.[5]

• Nucleophile/Reagent: Weak nucleophiles, which are often the solvent itself (solvolysis), are characteristic of SN1 reactions.[6] The addition of a Lewis acid, such as silver nitrate (AgNO₃), can significantly promote the SN1 pathway by coordinating with the bromine, facilitating its departure as a bromide ion which then precipitates as AgBr.[7]

• Stereochemistry: Because the carbocation intermediate is planar, the nucleophile can attack from either face, leading to a racemic mixture of products (both retention and inversion of stereochemistry).[3]

SN1 Reaction Mechanism

Experimental Workflow for SN1 Reaction

Bimolecular Elimination (E2): The Competing Pathway

Whenever a nucleophile also possesses basic properties, elimination reactions become a significant competing pathway. The E2 mechanism is a concerted process where a base abstracts a proton from a carbon adjacent to the leaving group (the β-carbon), leading to the formation of a double bond and the expulsion of the leaving group.

Causality Behind Experimental Choices for Promoting E2:

• Base Strength: Strong, sterically hindered bases are ideal for promoting E2.[8] Examples include potassium tert-butoxide (t-BuOK) and sodium ethoxide (NaOEt). The steric bulk of the base disfavors nucleophilic attack at the α-carbon, making proton abstraction at the less hindered β-position more favorable.[9]

• Solvent: A less polar solvent, often the conjugate acid of the base (e.g., ethanol for ethoxide), is typically used.

• Temperature: Higher temperatures generally favor elimination over substitution.[8]

E2 Reaction Mechanism

Experimental Workflow for E2 Reaction

Comparative Summary and Predictive Framework

Feature	SN2 Pathway	SN1 Pathway	E2 Pathway
Substrate	Secondary halide, accessible to backside attack	Secondary halide, can form a resonance-stabilized carbocation	Secondary halide with β-hydrogens
Nucleophile/Base	Strong, unhindered nucleophile (e.g., I⁻, N₃⁻, RS⁻)	Weak nucleophile (e.g., H₂O, ROH) or Lewis acid catalysis (e.g., AgNO₃)	Strong, sterically hindered base (e.g., t-BuOK)
Solvent	Polar aprotic (e.g., DMSO, DMF, Acetone)	Polar protic (e.g., H₂O, EtOH, MeOH)	Less polar (e.g., THF, EtOH)
Kinetics	Second order: Rate = k[Substrate][Nucleophile][2]	First order: Rate = k[Substrate][4]	Second order: Rate = k[Substrate][Base][10]
Stereochemistry	Inversion of configuration[3]	Racemization[3]	Formation of an achiral alkene
Temperature	Moderate temperature	Moderate temperature	Higher temperatures favor E2[8]

Experimental Protocols for Mechanistic Elucidation

To definitively determine the operative mechanism for a given set of conditions, a series of kinetic and stereochemical experiments can be performed.

Protocol 1: Kinetic Analysis of Nucleophilic Substitution

• Reaction Setup: Prepare separate, thermostatted reaction vessels containing a solution of N-Benzyl-2-bromopropanamide in the chosen solvent (e.g., DMF for SN2, 80:20 EtOH/H₂O for SN1).

• Initiation: Add a known concentration of the nucleophile (e.g., sodium azide for SN2) or allow solvolysis to begin.

• Sampling: At timed intervals, withdraw aliquots from the reaction mixture and quench the reaction (e.g., by dilution in a cold solvent).

• Analysis: Analyze the concentration of the remaining N-Benzyl-2-bromopropanamide and the formed product using a calibrated HPLC or GC method.

• Data Treatment:

  • For a suspected SN2 reaction, plot 1/[Substrate] versus time. A linear plot indicates second-order kinetics. Alternatively, vary the initial nucleophile concentration and observe the effect on the initial rate.[3]

  • For a suspected SN1 reaction, plot ln[Substrate] versus time. A linear plot indicates first-order kinetics.[4]

Protocol 2: Stereochemical Analysis

• Chiral Starting Material: Synthesize or procure an enantiomerically enriched sample of N-Benzyl-2-bromopropanamide.

• Reaction: Perform the nucleophilic substitution reaction under the desired conditions (e.g., with sodium azide in DMF for SN2, or with AgNO₃ in ethanol for SN1).

• Purification: Isolate the substitution product.

• Polarimetry: Measure the optical rotation of the product.

  • Inversion: An optical rotation opposite to that expected for the starting material (but of similar magnitude) indicates an SN2 mechanism.

  • Racemization: An optical rotation at or near zero indicates an SN1 mechanism.

• Chiral HPLC: For more precise determination, analyze the product mixture on a chiral HPLC column to quantify the enantiomeric excess.

Conclusion: A Predictive Tool for Synthesis and Development

While a definitive mechanistic assignment for every reaction of N-Benzyl-2-bromopropanamide requires empirical investigation, the principles outlined in this guide provide a robust predictive framework. For drug development professionals, this understanding is critical. It allows for the rational selection of reagents and conditions to maximize the yield of the desired product, minimize the formation of impurities arising from competing pathways, and anticipate the stereochemical outcome of key synthetic steps. By leveraging this mechanistic insight, the path from discovery to a viable synthetic route becomes clearer, more efficient, and ultimately, more successful.

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A Comparative Guide to the Efficacy of N-Benzyl-2-bromopropanamide as a Synthon

For the discerning researcher in organic synthesis and drug development, the choice of a synthon—a building block embodying a specific structural motif—is a critical decision that dictates the efficiency, yield, and ultimate success of a synthetic campaign. This guide provides an in-depth evaluation of N-Benzyl-2-bromopropanamide, a versatile synthon for introducing the α-amido alkyl group. We will dissect its reactivity, compare its performance against viable alternatives, and provide the experimental details necessary for its effective implementation in the laboratory.

Understanding the Synthon: N-Benzyl-2-bromopropanamide

N-Benzyl-2-bromopropanamide is an α-haloamide featuring a bromine atom positioned on the carbon adjacent to the amide carbonyl. This specific arrangement makes it an effective electrophile for a variety of nucleophilic substitution reactions. Its utility lies in its ability to introduce the CH(CH₃)C(=O)NH(Bn) fragment, a common structural element in medicinally relevant molecules, including anticonvulsants and pseudopeptides.[1][2] The benzyl group provides a degree of lipophilicity and can serve as a stable protecting group or a key pharmacophoric feature.

Table 1: Physicochemical Properties of N-Benzyl-2-bromopropanamide

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrNO
Molecular Weight	242.11 g/mol	[3]
IUPAC Name	N-benzyl-2-bromopropanamide	[3]
Appearance	Solid (predicted)	-

Core Reactivity and Mechanistic Considerations

The primary value of N-Benzyl-2-bromopropanamide as a synthon stems from the reactivity of the C-Br bond at the α-position. The bromine atom is an excellent leaving group, and the carbon to which it is attached is susceptible to nucleophilic attack.

Mechanism of Action: The Sₙ2 Pathway

The predominant reaction mechanism is a bimolecular nucleophilic substitution (Sₙ2). A nucleophile (Nu⁻) attacks the electrophilic α-carbon, displacing the bromide ion in a single, concerted step. This process results in the formation of a new bond between the nucleophile and the α-carbon with an inversion of stereochemistry if the carbon is chiral.

Caption: General Sₙ2 mechanism for N-Benzyl-2-bromopropanamide.

The electron-withdrawing nature of the adjacent amide carbonyl group polarizes the C-Br bond, enhancing the electrophilicity of the α-carbon and facilitating the substitution reaction. This makes it a reliable tool for forming C-N, C-O, C-S, and C-C bonds.

Comparative Analysis: Benchmarking Against Alternatives

While effective, N-Benzyl-2-bromopropanamide is not the only option. Its efficacy is best understood in comparison to other synthons used for similar transformations.

Alternative 1: Other α-Halo Amides (e.g., N-Benzyl-2-chloropropanamide)

• Reactivity: Bromides are superior leaving groups compared to chlorides due to the weaker C-Br bond and the greater polarizability of the bromide ion. Consequently, N-Benzyl-2-bromopropanamide will typically react faster and under milder conditions than its chloro-analogue.

• Cost & Availability: Chloro-derivatives are often less expensive, which may be a consideration for large-scale synthesis. However, the potentially harsher conditions required for their reaction could offset this benefit.

Alternative 2: α-Bromo Esters (e.g., Ethyl 2-bromopropionate)

This represents the most common alternative class of synthons. The choice between an α-bromo amide and an α-bromo ester is a critical one, guided by the desired properties of the final product.

• Reactivity: The reactivity is comparable, as both are activated by an adjacent carbonyl group.

• Product Stability: This is the key differentiator. Amide bonds are significantly more resistant to hydrolysis and enzymatic degradation than ester bonds.[4][5] For applications in drug development, where metabolic stability is paramount, the amide-containing product derived from our title synthon is often superior.

• Synthetic Handling: The resulting amide products may have different solubility profiles and chromatographic behaviors compared to esters, which can influence purification strategies.

Table 2: Comparative Efficacy of α-Halo Synthons

Feature	N-Benzyl-2-bromopropanamide	Ethyl 2-bromopropionate
Synthon Class	α-Bromo Amide	α-Bromo Ester
Relative Reactivity	High	High
Product Core Moiety	Propanamide	Propanoate
Product Stability	High (Resistant to hydrolysis)	Moderate (Susceptible to hydrolysis)
Typical Nucleophiles	Amines, Thiols, Alcohols, Carbanions	Amines, Thiols, Alcohols, Carbanions
Key Advantage	Yields metabolically robust products	Readily available, cost-effective
Primary Application	Medicinal chemistry, peptide synthesis	General organic synthesis, polymer chemistry

Alternative 3: Modern Catalytic Methods

Recent advances provide alternative routes to α-functionalized amides. For instance, methods using amide-sulfoxonium ylides as carbene precursors can achieve C-Si, C-B, and C-S bond formation via heteroatom-hydrogen insertion reactions under iridium catalysis.[6] While powerful, these methods are more complex, requiring specialized catalysts and inert atmosphere techniques, positioning N-Benzyl-2-bromopropanamide as a more straightforward and accessible synthon for many standard alkylations.

Experimental Protocols: From Synthesis to Application

Scientific integrity demands reproducible and self-validating protocols. The following sections provide detailed methodologies for the synthesis and utilization of N-Benzyl-2-bromopropanamide.

Protocol 1: Synthesis of N-Benzyl-2-bromopropanamide

This procedure is based on the standard amidation of an acyl halide. The key is controlling the exothermic reaction and ensuring the effective scavenging of the HCl byproduct.

Caption: Workflow for the synthesis of N-Benzyl-2-bromopropanamide.

Step-by-Step Methodology:

• Setup: To a round-bottom flask under a nitrogen atmosphere, add benzylamine (1.0 eq) and anhydrous dichloromethane (DCM). Cool the flask to 0 °C using an ice bath.

• Base Addition: Add triethylamine (1.2 eq) to the solution. This base will neutralize the HCl byproduct generated during the reaction.

• Acyl Halide Addition: Add 2-bromopropionyl bromide (1.1 eq) dropwise to the stirred solution over 15-20 minutes. Maintaining a low temperature is crucial to prevent side reactions.

• Reaction: Stir the mixture at 0 °C for 30 minutes, then remove the ice bath and allow it to warm to room temperature. Continue stirring for 4-6 hours.

• Monitoring: Monitor the reaction's progress using Thin-Layer Chromatography (TLC) until the benzylamine starting material is consumed.

• Workup: Dilute the reaction mixture with DCM and wash sequentially with 1M HCl (to remove excess triethylamine), saturated sodium bicarbonate solution (to remove any remaining acid), and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure N-Benzyl-2-bromopropanamide.

Protocol 2: General Procedure for Nucleophilic Substitution

This protocol provides a template for reacting N-Benzyl-2-bromopropanamide with a generic nitrogen nucleophile (e.g., a primary or secondary amine).

Step-by-Step Methodology:

• Setup: In a vial, dissolve N-Benzyl-2-bromopropanamide (1.0 eq) and the desired amine nucleophile (1.1-1.5 eq) in an aprotic polar solvent like N,N-dimethylformamide (DMF) or acetonitrile.

• Base Addition: Add a non-nucleophilic base such as potassium carbonate (K₂CO₃, 2.0 eq) or diisopropylethylamine (DIPEA, 2.0 eq). The base is required to deprotonate the nucleophile (if it has an acidic proton) and to scavenge the HBr byproduct.

• Reaction: Seal the vial and heat the reaction mixture to a temperature between 60-80 °C. The optimal temperature will depend on the nucleophilicity of the amine.

• Monitoring: Monitor the reaction by LC-MS or TLC until the starting amide is consumed (typically 8-24 hours).

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Filter to remove the inorganic base. Wash the organic layer with water and brine to remove the DMF and residual salts.

• Isolation & Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product via column chromatography or recrystallization.

Conclusion

N-Benzyl-2-bromopropanamide stands as a highly efficacious and reliable synthon for the synthesis of α-substituted N-benzyl amides. Its value is rooted in its straightforward Sₙ2 reactivity, the stability of the resulting amide bond, and its accessibility through well-established synthetic protocols. While alternative synthons like α-bromo esters are suitable for many applications, N-Benzyl-2-bromopropanamide offers a distinct advantage in contexts where metabolic stability is a priority, particularly in drug discovery and development.[1][4] By understanding its reactivity and comparing it logically with alternatives, researchers can confidently select this synthon to efficiently construct complex molecular architectures.

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• PubChem. N-Benzyl-2-bromo-2-methylpropanamide. National Center for Biotechnology Information. [Link]

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• BenchChem. (2025). Technical Support Center: Synthesis of N-Benzyl-2-bromo-3-methylbenzamide.

• Wang, Z., et al. (2024). Direct synthesis of α-functionalized amides via heteroatom–hydrogen insertion reactions using amide-sulfoxonium ylides. Nature Communications. [Link]

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The Rationale for Cross-Reactivity Profiling: Why Selectivity Matters

An In-Depth Guide to Profiling the Cross-Reactivity of N-Benzyl-2-bromopropanamide and Other Covalent Inhibitors

This guide provides a comprehensive framework for assessing the cross-reactivity of the electrophilic compound N-Benzyl-2-bromopropanamide. Given the absence of extensive public data on this specific molecule, we will use it as a case study to detail a robust, multi-tiered strategy for characterizing off-target effects. This approach is broadly applicable to other covalent inhibitors where selectivity is a critical parameter for therapeutic development. We will compare its hypothetical profiling workflow against established covalent inhibitors to provide context and demonstrate best practices in data interpretation.

N-Benzyl-2-bromopropanamide belongs to a class of compounds containing a reactive bromopropanamide warhead. This functional group is designed to form a covalent bond with nucleophilic residues on a target protein, most commonly cysteine. While this can lead to potent and durable target inhibition, the inherent reactivity of the warhead creates a risk of off-target interactions, which can lead to toxicity or other undesirable pharmacological effects.

Therefore, a thorough cross-reactivity study is not merely a checkbox exercise but a fundamental component of the drug discovery process. It allows researchers to:

• Identify potential safety liabilities early: Understanding the off-target profile can predict potential toxicities.

• Elucidate mechanisms of action: Off-target effects can sometimes contribute to the compound's overall efficacy or produce unexpected phenotypes.

• Guide lead optimization: A clear understanding of structure-activity relationships (SAR) and structure-selectivity relationships (SSR) enables medicinal chemists to modify the compound to improve its selectivity.

Selecting Comparator Compounds for Contextual Analysis

To meaningfully interpret the cross-reactivity data of N-Benzyl-2-bromopropanamide, it is essential to benchmark it against other compounds. The choice of comparators should be strategic, including both highly selective and more promiscuous inhibitors.

Compound	Class	Primary Target(s)	Rationale for Inclusion
Ibrutinib	Covalent Kinase Inhibitor	Bruton's tyrosine kinase (BTK)	An FDA-approved drug known for its high potency against BTK but with well-documented off-target effects on other kinases (e.g., TEC, EGFR). It serves as a clinically relevant example of a successful but not perfectly selective covalent inhibitor.
Afatinib	Covalent Kinase Inhibitor	Epidermal Growth Factor Receptor (EGFR) family	Another FDA-approved covalent inhibitor, but with a different kinase target family. Its inclusion allows for a broader comparison of selectivity profiles among different kinase families.
N-ethylmaleimide (NEM)	Non-specific Cysteine Alkylating Agent	Multiple cysteine-containing proteins	A classic, highly reactive, and non-selective covalent modifier. It serves as a positive control for broad reactivity, representing a worst-case scenario for cross-reactivity.

A Tiered Approach to Cross-Reactivity Profiling: From Broad Screening to Cellular Validation

A robust cross-reactivity assessment follows a funnel-like approach, starting with broad, high-throughput screens and progressing to more focused, physiologically relevant assays.

Caption: A tiered workflow for cross-reactivity profiling.

Tier 1: In Vitro Kinase Panel Screening

Rationale: Kinases are a large and structurally related family of enzymes, making them common off-targets for many inhibitors. A broad kinase panel provides a rapid and cost-effective way to assess selectivity across a large portion of the kinome.

Experimental Protocol: Kinase Panel Screening (Example using a commercial service)

• Compound Preparation: Prepare a 10 mM stock solution of N-Benzyl-2-bromopropanamide in 100% DMSO.

• Assay Concentration: The compound is typically tested at a concentration of 1 µM to 10 µM to identify potential off-targets.

• Panel Selection: Select a comprehensive panel, such as the 468-kinase panel offered by DiscoverX (KIMscan) or a similar service.

• Assay Principle: The assay typically measures the amount of ATP consumed by the kinase, which is inversely proportional to the inhibitory activity of the compound.

• Data Analysis: Results are usually reported as "% Inhibition" at the tested concentration. A common threshold for a significant hit is >50% or >80% inhibition.

Hypothetical Data Presentation:

Kinase Target	N-Benzyl-2-bromopropanamide (% Inhibition @ 1 µM)	Ibrutinib (% Inhibition @ 1 µM)	Afatinib (% Inhibition @ 1 µM)
BTK	25%	98%	15%
EGFR	45%	75%	95%
TEC	30%	85%	10%
FAK	88%	35%	20%
VEGFR2	15%	40%	30%
(...and 463 other kinases)

This is hypothetical data for illustrative purposes.

Tier 2: Cellular Thermal Shift Assay (CETSA)

Rationale: A biochemical assay does not guarantee that a compound will engage its target in a complex cellular environment. CETSA is a powerful technique to measure target engagement in intact cells or tissue lysates by assessing the thermal stability of proteins upon ligand binding.

Experimental Protocol: CETSA

• Cell Culture and Treatment: Plate a suitable cell line (e.g., HEK293T) and treat with N-Benzyl-2-bromopropanamide (or vehicle control) at various concentrations for 1-2 hours.

• Heating: Harvest the cells, lyse them, and heat the lysates at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes.

• Protein Separation: Centrifuge the samples to pellet the denatured, aggregated proteins.

• Detection: Analyze the soluble protein fraction by Western blot using an antibody against the putative target (e.g., FAK, based on our hypothetical kinase screen).

• Data Analysis: A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Caption: Workflow for a Cellular Thermal Shift Assay (CETSA).

Tier 3: Chemoproteomic Profiling

Rationale: To get an unbiased, proteome-wide view of off-targets, chemoproteomics is the gold standard. Techniques like Activity-Based Protein Profiling (ABPP) use chemical probes to map the reactive sites in the proteome that a compound can bind to.

Experimental Protocol: Competitive Chemoproteomics

• Probe Synthesis: A probe molecule is synthesized that contains the same reactive warhead as N-Benzyl-2-bromopropanamide (the bromopropanamide group) but also includes a reporter tag (e.g., a biotin or a clickable alkyne).

• Competitive Binding: Cell lysates are pre-incubated with a range of concentrations of N-Benzyl-2-bromopropanamide.

• Probe Labeling: The probe is then added to the lysates. The probe will only label proteins whose reactive sites have not been occupied by N-Benzyl-2-bromopropanamide.

• Enrichment and Digestion: The biotin-tagged proteins are enriched using streptavidin beads. The enriched proteins are then digested into peptides.

• LC-MS/MS Analysis: The peptides are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the proteins that were engaged by the compound.

• Data Analysis: Proteins that show a dose-dependent decrease in probe labeling are considered targets or off-targets of N-Benzyl-2-bromopropanamide.

Hypothetical Data Presentation:

Protein Target	Function	IC50 (µM) from Chemoproteomics	Notes
FAK	Kinase	0.5	Confirmed primary target.
PYK2	Kinase	2.1	Structurally related off-target.
GATM	Metabolic Enzyme	8.5	Novel off-target with a reactive cysteine.
HSP90	Chaperone	> 25	Not a significant off-target.

This is hypothetical data for illustrative purposes.

Synthesizing the Data: Building a Selectivity Profile

The ultimate goal is to integrate the data from all three tiers to build a comprehensive selectivity profile for N-Benzyl-2-bromopropanamide.

• Kinase Panel: Provides a broad but shallow view of kinome selectivity.

• CETSA: Confirms target engagement in a cellular context for the most promising hits.

• Chemoproteomics: Offers an unbiased, deep dive into proteome-wide off-targets, potentially revealing novel interactions outside the kinome.

By comparing the selectivity profile of N-Benzyl-2-bromopropanamide to that of well-characterized drugs like Ibrutinib, researchers can make informed decisions about its therapeutic potential and guide further optimization efforts. For example, if N-Benzyl-2-bromopropanamide shows high potency for FAK with minimal off-targets compared to Ibrutinib's profile, it may represent a more selective therapeutic candidate. Conversely, if it engages numerous metabolic enzymes, as revealed by chemoproteomics, this could be a red flag for potential toxicity.

Conclusion

Characterizing the cross-reactivity of a covalent inhibitor like N-Benzyl-2-bromopropanamide is a complex but essential undertaking. A multi-tiered approach, combining broad biochemical screening with cellular target engagement and unbiased proteomic methods, provides the most comprehensive and reliable assessment of a compound's selectivity. By benchmarking against known drugs and meticulously validating hits, researchers can build a robust data package to de-risk their drug discovery programs and ultimately develop safer and more effective medicines.

References

• Honigberg, L.A., et al. (2010). The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proceedings of the National Academy of Sciences, 107(29), 13075-13080. [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of N-Benzyl-2-bromopropanamide

As researchers and drug development professionals, our focus is often on synthesis and discovery. However, the responsible management of chemical waste is a paramount aspect of laboratory safety and environmental stewardship. N-Benzyl-2-bromopropanamide, a halogenated organic compound, requires specific handling and disposal procedures due to its inherent chemical properties and hazard profile. This guide provides a detailed, step-by-step framework for its proper disposal, grounded in safety, regulatory compliance, and scientific best practices.

Hazard Profile and Risk Assessment: Understanding the "Why"

Proper disposal begins with a thorough understanding of the risks. N-Benzyl-2-bromopropanamide is not merely a simple organic reagent; its structure and classifications demand a heightened level of caution.

The primary hazards are well-documented in its Safety Data Sheet (SDS), identifying it as a combustible liquid that causes significant skin, eye, and respiratory irritation[1][2]. However, a deeper analysis of its chemical class reveals a more significant concern. As a brominated alkylating agent, it belongs to a category of compounds that present strong evidence of carcinogenicity and mutagenicity[3][4][5]. This classification is the core driver for the stringent containment and disposal protocols outlined below. Exposure, even at low levels, must be minimized through engineering controls and rigorous work practices[5].

Hazard Classification	GHS Code	Description	Implication for Disposal
Skin Irritation	H315	Causes skin irritation upon contact[1][6].	All PPE and materials contacting the chemical must be disposed of as hazardous waste.
Eye Irritation	H319	Causes serious, potentially damaging, eye irritation[1][6].	Mandates use of splash-proof goggles and face shields; contaminated items require hazardous disposal.
Respiratory Irritation	H335	May cause irritation to the respiratory tract if inhaled[1][2].	All handling and aliquoting must occur in a certified chemical fume hood to prevent vapor release.
Halogenated Organic	-	Contains a carbon-bromine bond[7][8].	Dictates segregation into a specific "Halogenated Organic Waste" stream as per EPA guidelines[9][10].
Alkylating Agent Class	-	Belongs to a class of compounds known for potential carcinogenicity and genotoxicity[3][5].	Elevates the need for stringent containment to prevent any environmental release or personnel exposure.

Pre-Disposal Handling and Personal Protective Equipment (PPE)

Before disposal begins, ensure all personnel are equipped with the appropriate PPE to prevent exposure. The principle is to create a complete barrier between the researcher and the chemical.

• Engineering Controls : All handling, including preparation for disposal, must be conducted within a certified chemical fume hood to control vapor and aerosol exposure[11][12].

• Hand Protection : Use chemically resistant gloves, such as nitrile, and consider double-gloving. Immediately remove and dispose of gloves upon contamination[1].

• Eye and Face Protection : Wear tight-sealing safety goggles and a face shield for comprehensive protection against splashes[12].

• Body Protection : A lab coat must be worn and kept buttoned. For larger quantities or in case of spills, a chemically resistant apron is recommended.

Waste Segregation: The Critical First Step

The single most important step in the disposal of N-Benzyl-2-bromopropanamide is correct waste segregation. Due to its bromine content, it must not be mixed with non-halogenated organic waste[9][13]. Co-mingling can disrupt the waste treatment process and violates regulatory standards. The U.S. Environmental Protection Agency (EPA) specifically regulates the treatment and disposal of halogenated organic compounds[10][14][15].

The following workflow provides a clear decision-making process for proper segregation.

Caption: Waste Segregation Workflow for N-Benzyl-2-bromopropanamide.

Step-by-Step Disposal Protocols

Follow these specific procedures based on the type of waste generated.

Protocol 4.1: Disposal of Unused/Neat N-Benzyl-2-bromopropanamide

• Container Selection : Obtain a designated "Halogenated Organic Liquid Waste" container from your institution's Environmental Health & Safety (EHS) department. Ensure it is made of a compatible material (e.g., glass or polyethylene) and has a secure, sealing cap.

• Labeling : The waste container must be labeled with the words "Hazardous Waste," the full chemical name "N-Benzyl-2-bromopropanamide," and an accurate estimation of the quantity. Do not use abbreviations[13].

• Transfer : In a fume hood, carefully transfer the neat chemical into the waste container using a funnel.

• Closure : Securely cap the container. Do not leave a funnel in the container opening. Waste containers must remain closed except when actively adding waste[13].

• Storage : Store the container in a designated Satellite Accumulation Area, within secondary containment, until collection by EHS personnel.

Protocol 4.2: Disposal of Contaminated Labware (Glassware, Syringes, etc.)

• Decontamination (Optional but Recommended) : If feasible, rinse the contaminated glassware three times with a small amount of a suitable solvent (e.g., acetone or ethanol). The resulting solvent rinse is now considered halogenated hazardous waste and must be collected in the designated liquid waste container (Protocol 4.1).

• Solid Waste Disposal :

  • Non-Broken Glassware : Place in a designated, puncture-proof container labeled for "Contaminated Lab Glass."

  • Syringes and Needles : Dispose of directly into a designated "Sharps" container. Do not recap needles.

  • All these containers must be managed as halogenated waste.

Protocol 4.3: Disposal of Contaminated PPE and Absorbents

• Collection : Place all contaminated solid waste, including gloves, bench paper, weigh boats, and absorbent pads used for minor drips, into a designated "Solid Halogenated Waste" container. This is typically a plastic-lined drum or a sealed bag.

• Labeling : Clearly label the container or bag with "Hazardous Waste" and a description of the contents (e.g., "Solid Debris contaminated with N-Benzyl-2-bromopropanamide").

• Closure : Seal the bag or container to prevent any vapors from escaping.

• Storage : Store in the Satellite Accumulation Area for EHS pickup.

Emergency Procedures: Spill Management

Accidents happen. A prepared response is critical to mitigating exposure and ensuring a safe cleanup.

• Evacuate and Alert : Immediately alert others in the vicinity. If the spill is large (e.g., >100 mL) or outside of a fume hood, evacuate the area and call your institution's emergency EHS number.

• Assess and Isolate : For a minor spill contained within a fume hood, you may proceed with cleanup if you are trained and equipped to do so. Restrict access to the area.

• Don PPE : At a minimum, wear a lab coat, double nitrile gloves, and splash-proof goggles with a face shield.

• Contain and Absorb : Cover the spill with an appropriate absorbent material (e.g., Chemizorb® or vermiculite). Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste : Carefully collect the saturated absorbent material using scoops or forceps and place it into a designated solid halogenated waste container or a sealable bag[1].

• Decontaminate : Wipe the spill area with a cloth soaked in soap and water, followed by a solvent rinse (e.g., ethanol). All cleaning materials must be disposed of as hazardous waste.

• Dispose : Seal, label, and dispose of all cleanup materials as described in Protocol 4.3.

Caption: Emergency Spill Response Workflow.

The responsible disposal of N-Benzyl-2-bromopropanamide is a non-negotiable aspect of laboratory safety. By understanding its hazard profile, adhering to strict segregation protocols, and being prepared for emergencies, we can ensure the protection of ourselves, our colleagues, and the environment. Always consult your institution's specific EHS guidelines, as they may have additional requirements.

References

• N-benzyl-2-bromo-propanamide CAS#: 6653-71-0 . ChemWhat. [Link]

• Controlling Occupational Exposure to Hazardous Drugs . Occupational Safety and Health Administration (OSHA). [Link]

• Guidelines for Cytotoxic (Antineoplastic) Drugs . (1986). Occupational Safety and Health Administration (OSHA). [Link]

• Hazardous Waste Segregation Guide . Bucknell University. [Link]

• Technical Manual, Sec. 6, Ch. 2: Controlling Occupational Exposure to Hazardous Drugs . Oregon Occupational Safety and Health Administration (Oregon OSHA). [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes . (1988). U.S. Environmental Protection Agency (EPA). [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 . Electronic Code of Federal Regulations (eCFR). [Link]

• N-Benzyl-2-bromo-2-methylpropanamide | C11H14BrNO | CID 151608 . PubChem, National Institutes of Health. [Link]

• Standard Operating Procedure for Use of Halogenated Solvents . Braun Research Group, University of Illinois Urbana-Champaign. [Link]

• EPA Hazardous Waste Codes . University of Georgia Environmental Safety Division. [Link]

• ASHP Guidelines on Handling Hazardous Drugs . (2018). American Society of Health-System Pharmacists. [Link]

• N-Benzyl-2-bromopropanamide | C10H12BrNO | CID 145880 . PubChem, National Institutes of Health. [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling N-Benzyl-2-bromopropanamide

For Researchers, Scientists, and Drug Development Professionals

Handling novel chemical entities in a laboratory setting demands a rigorous and proactive approach to safety. This guide provides an in-depth operational plan for the safe handling of N-Benzyl-2-bromopropanamide, focusing on the selection, use, and disposal of Personal Protective Equipment (PPE). As a Senior Application Scientist, my aim is to instill a deep understanding of not just what to do, but why these measures are critical for ensuring your safety and the integrity of your research.

N-Benzyl-2-bromopropanamide, while not extensively characterized in publicly available safety literature, belongs to a class of compounds (alpha-bromo amides) that are known to be potential alkylating agents. Alkylating agents are reactive molecules that can covalently modify biological macromolecules like DNA, RNA, and proteins, which can lead to cytotoxic, mutagenic, and carcinogenic effects. Therefore, all handling procedures must be conducted with the utmost caution, treating the compound as hazardous until proven otherwise.

Hazard Assessment and Risk Mitigation

Before any work with N-Benzyl-2-bromopropanamide commences, a thorough risk assessment is mandatory. The primary routes of exposure are inhalation of dust or aerosols, skin contact, and eye contact. Ingestion is also a potential route of exposure.

Key Hazards:

• Skin and Eye Irritation/Corrosion: Based on analogous compounds, N-Benzyl-2-bromopropanamide is expected to be a skin and eye irritant, and potentially corrosive.[1][2][3] Direct contact can cause redness, pain, and chemical burns.

• Respiratory Irritation: Inhalation of the powder or aerosols can cause irritation to the respiratory tract.[2][3]

• Potential Alkylating Agent: The presence of a bromine atom alpha to a carbonyl group makes this molecule reactive towards nucleophiles, including those found in biological systems. This reactivity is the basis for its potential as an alkylating agent.

• Unknown Toxicological Properties: The toxicological properties of N-Benzyl-2-bromopropanamide have not been fully investigated.[1] Therefore, it is prudent to handle it with the highest degree of caution.

Engineering Controls: The First Line of Defense

Before relying on PPE, it is crucial to implement robust engineering controls to minimize exposure.

• Chemical Fume Hood: All weighing, handling, and reactions involving N-Benzyl-2-bromopropanamide must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[4]

• Ventilation: Ensure the laboratory has adequate general ventilation.[1][2]

Personal Protective Equipment (PPE): A Multi-Layered Barrier

The following PPE is mandatory when handling N-Benzyl-2-bromopropanamide. The selection of specific PPE should be based on a thorough risk assessment of the planned procedure.

Hand Protection

Rationale: To prevent skin contact and absorption. Given the potential for this compound to be an irritant and a sensitizer, robust hand protection is critical.

• Glove Type: Nitrile gloves are a suitable initial choice. However, for prolonged handling or in the case of a spill, double-gloving is recommended.[5][6][7] There is no single glove material that is impervious to all chemicals, so it is important to inspect gloves for any signs of degradation or perforation before and during use.[8]

• Glove Thickness: A standard nitrile examination glove (typically 4-8 mil) is acceptable for short-duration tasks. For tasks with a higher risk of splash or prolonged contact, heavier-duty nitrile gloves should be considered.

• Inspection and Replacement: Always inspect gloves for tears or holes before use. Change gloves immediately if they become contaminated, and wash hands thoroughly after removing them.[4]

Eye and Face Protection

Rationale: To protect the eyes and face from splashes of solutions or airborne particles of the solid compound.

• Safety Goggles: Chemical splash goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166 are mandatory.[1] Standard safety glasses with side shields do not provide adequate protection from splashes.[6]

• Face Shield: When there is a significant risk of splashes, such as when handling larger quantities or during vigorous reactions, a face shield should be worn in addition to safety goggles.[5][6]

Body Protection

Rationale: To protect the skin from contamination.

• Laboratory Coat: A flame-resistant laboratory coat with long sleeves and a secure front closure is required.

• Chemical-Resistant Apron: For procedures with a high splash potential, a chemical-resistant apron worn over the lab coat is recommended.

• Closed-Toed Shoes: Never wear open-toed shoes in a laboratory where hazardous chemicals are handled.

Respiratory Protection

Rationale: To prevent the inhalation of the compound, especially when handling the solid powder.

• Respirator Type: A NIOSH-approved N95 respirator is the minimum requirement when handling the solid compound outside of a fume hood (a scenario that should be avoided if at all possible).[5] For situations with a higher potential for aerosol generation, a respirator with a higher protection factor, such as a half-mask or full-facepiece respirator with appropriate cartridges, should be used.[3]

• Fit Testing: All personnel required to wear a respirator must be properly fit-tested and trained in its use, maintenance, and limitations, in accordance with OSHA's respiratory protection standard (29 CFR 1910.134).[5]

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing solid	Double nitrile gloves	Chemical splash goggles	Lab coat	N95 respirator (if not in a fume hood)
Preparing solutions	Double nitrile gloves	Chemical splash goggles and face shield	Lab coat and chemical-resistant apron	Not required if in a fume hood
Running reactions	Double nitrile gloves	Chemical splash goggles and face shield	Lab coat and chemical-resistant apron	Not required if in a fume hood
Handling waste	Double nitrile gloves	Chemical splash goggles	Lab coat	Not generally required

Procedural Guidance: Donning and Doffing PPE

The order of donning and doffing PPE is critical to prevent cross-contamination.

Donning PPE Workflow

Caption: Sequential process for safely doffing PPE.

Emergency Procedures

In the event of an exposure, immediate action is critical.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. [1]Seek immediate medical attention. [1]* Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. [1]Seek immediate medical attention. [1]* Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. [1]Seek immediate medical attention. [1]* Ingestion: Do NOT induce vomiting. Rinse the mouth with water. [1]Seek immediate medical attention. [1]

Decontamination and Disposal

Proper disposal of contaminated materials is essential to prevent secondary exposure.

• Solid Waste: All disposable PPE (gloves, gowns, etc.) and any materials used to clean up spills of N-Benzyl-2-bromopropanamide should be placed in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing N-Benzyl-2-bromopropanamide should be collected in a designated hazardous waste container. Do not pour any waste down the drain. [2][4]* Decontamination: All non-disposable equipment and work surfaces should be decontaminated after use. A suitable decontamination solution should be determined based on the reactivity of the compound (e.g., a dilute solution of a mild oxidizing agent, followed by a water and detergent wash).

Conclusion: A Culture of Safety

The safe handling of N-Benzyl-2-bromopropanamide, as with any potentially hazardous chemical, relies on a combination of robust engineering controls, appropriate personal protective equipment, and diligent adherence to established protocols. By understanding the rationale behind these safety measures, researchers can foster a strong culture of safety in the laboratory, ensuring both personal well-being and the advancement of scientific discovery.

References

• ChemWhat. (n.d.). N-benzyl-2-bromo-propanamide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 145880, N-Benzyl-2-bromopropanamide. Retrieved from [Link]

• Halyard. (n.d.). Guide to the USP <800> Guidelines for PPE Use When Administering Chemotherapy Drugs. Retrieved from [Link]

• Scott, J., & Polovich, M. (2013). Safe handling of hazardous drugs. Clinical Journal of Oncology Nursing, 17(1), 52–60. Retrieved from [Link]

• Pediatric Oncology Group of Ontario. (n.d.). Personal Protective Equipment. POGO Satellite Manual. Retrieved from [Link]

• NHS England. (n.d.). Policy for the use of personal protective equipment when handling chemotherapy, v 3.0. Retrieved from [Link]

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